1-Azaspiro[4.4]nonane

• CAS: 176-03-4

Core Science & Biosynthesis

1-Azaspiro[4.4]nonane fundamental properties

An In-Depth Technical Guide to the Core Properties of 1-Azaspiro[4.4]nonane

Authored by: A Senior Application Scientist

Abstract

The 1-azaspiro[4.4]nonane scaffold is a privileged structural motif in contemporary medicinal chemistry and natural product synthesis. Its inherent three-dimensionality and conformational rigidity provide a unique framework for the precise spatial orientation of functional groups, enabling enhanced binding affinity and selectivity for a diverse range of biological targets. This guide offers a comprehensive exploration of the fundamental properties of 1-azaspiro[4.4]nonane, from its core physicochemical characteristics and synthesis to its reactivity and applications in drug discovery. Detailed experimental protocols and mechanistic insights are provided to equip researchers, scientists, and drug development professionals with the foundational knowledge required to effectively utilize this versatile scaffold in their work.

Introduction: The Significance of the 1-Azaspiro[4.4]nonane Core

The 1-azaspiro[4.4]nonane ring system, characterized by a pyrrolidine ring fused to a cyclopentane ring at a single spirocyclic carbon atom, is a key structural feature in numerous biologically active compounds.[1] Its significance is underscored by its presence in the core of the Cephalotaxus alkaloids, such as cephalotaxine. An ester derivative of cephalotaxine, homoharringtonine, is an approved therapeutic for chronic myeloid leukemia, highlighting the pharmacological relevance of this spirocyclic system.[1][2]

Beyond its role in natural products, the 1-azaspiro[4.4]nonane scaffold has been extensively explored in the development of novel therapeutics. Derivatives have demonstrated a broad spectrum of biological activities, including the inhibition of the hepatitis C virus and agonism of nicotinic acetylcholine receptors (nAChRs).[2][3] The rigid, non-planar structure of the scaffold is highly valued in drug design for its ability to improve upon the limitations of flat aromatic systems, often leading to enhanced target binding and improved metabolic stability.[1][4]

Physicochemical and Spectroscopic Properties

A thorough understanding of the fundamental physicochemical properties of 1-azaspiro[4.4]nonane is critical for its application in synthesis and drug development. These properties influence its solubility, reactivity, and pharmacokinetic profile.

Core Physicochemical Data

The following table summarizes the key predicted physicochemical properties of the parent 1-azaspiro[4.4]nonane molecule.

Property	Value	Source
CAS Number	176-03-4	[5]
Molecular Formula	C₈H₁₅N	[1]
Molecular Weight	125.21 g/mol	[1]
Boiling Point	182.5 ± 8.0 °C	[5]
Density	0.95 ± 0.1 g/cm³	[5]
pKa	11.62 ± 0.20	[5]

Spectroscopic Profile

• ¹H NMR: The proton NMR spectrum is expected to show complex multiplets in the aliphatic region (typically 1.0-3.5 ppm) corresponding to the protons on the cyclopentane and pyrrolidine rings. The protons adjacent to the nitrogen atom would appear further downfield.

• ¹³C NMR: The carbon NMR spectrum would display distinct signals for the eight carbon atoms of the scaffold. The spirocyclic carbon would have a unique chemical shift, and the carbons bonded to the nitrogen would be deshielded.

• IR Spectroscopy: The infrared spectrum would be characterized by C-H stretching vibrations around 2850-2950 cm⁻¹ and N-H stretching (for the secondary amine) as a broad peak around 3300-3500 cm⁻¹. The absence of a strong carbonyl peak around 1700 cm⁻¹ would confirm the lack of oxidation on the rings.[6]

• Mass Spectrometry: The electron ionization mass spectrum would show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound. Fragmentation patterns would likely involve the loss of alkyl fragments from the rings.

Synthesis Methodologies

The construction of the 1-azaspiro[4.4]nonane skeleton is a key challenge in the synthesis of related natural products and drug candidates. Several synthetic strategies have been developed, which can be broadly categorized into two main approaches: the formation of a cyclopentane ring onto a pre-existing pyrrolidine derivative, or the formation of a pyrrolidine ring onto a pre-existing cyclopentane derivative.[7]

Domino Radical Bicyclization

A powerful method for the synthesis of 1-azaspiro[4.4]nonane derivatives involves a domino radical bicyclization. This approach allows for the formation of the spirocyclic core in a single step under mild reaction conditions.[2]

Caption: Workflow for Domino Radical Bicyclization.

Experimental Protocol: Synthesis via Domino Radical Bicyclization [2][8]

• Precursor Preparation: Synthesize the appropriate O-benzyl oxime ether containing a brominated or iodinated aromatic ring (or a terminal alkynyl group) and an alkenyl moiety.

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., argon), dissolve the oxime ether precursor in a suitable solvent (e.g., toluene).

• Reagent Addition: Add the radical initiator, such as 2,2'-azobisisobutyronitrile (AIBN) or triethylborane (Et₃B), and the promoter, tributyltin hydride (Bu₃SnH), to the solution.

• Reaction Conditions:

  • If using AIBN, heat the reaction mixture to reflux.

  • If using Et₃B, the reaction can be carried out at room temperature.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, concentrate the reaction mixture in vacuo. Purify the residue by column chromatography on silica gel to yield the 1-azaspiro[4.4]nonane derivative as a mixture of diastereomers.

Causality: The choice of radical initiator influences the reaction conditions. AIBN requires thermal initiation, while Et₃B allows for milder, room-temperature reactions, which can improve diastereoselectivity.[2] The Bu₃SnH acts as a hydrogen atom donor to propagate the radical chain reaction.

Intramolecular 1,3-Dipolar Cycloaddition

Another elegant approach to the 1-azaspiro[4.4]nonane core is through an intramolecular 1,3-dipolar cycloaddition reaction. This method is particularly useful for the synthesis of 1-azaspiro[4.4]nonan-1-oxyls, which are stable nitroxide radicals.[9]

Caption: Pathway for 1-Azaspiro[4.4]nonan-1-oxyl Synthesis.

Experimental Protocol: Synthesis of 1-Azaspiro[4.4]nonan-1-oxyls [9][10]

• Nitrone Functionalization: React a 5,5-dialkyl-1-pyrroline N-oxide with pent-4-enylmagnesium bromide to introduce the pent-4-enyl group to the nitrone carbon.

• Cycloaddition: The resulting intermediate undergoes a spontaneous intramolecular 1,3-dipolar cycloaddition to form a tricyclic isoxazolidine.

• Ring Opening: The isoxazolidine ring is then opened to yield the desired 1-azaspiro[4.4]nonane-1-oxyl.

• Purification: The final product is purified by column chromatography.

Causality: The 1,3-dipolar cycloaddition is a concerted pericyclic reaction that efficiently constructs the spirocyclic framework with high stereocontrol. The subsequent ring-opening step is necessary to reveal the final pyrrolidine ring of the target molecule.

Reactivity and Chemical Transformations

The 1-azaspiro[4.4]nonane scaffold possesses a secondary amine that serves as a key handle for further functionalization. The reactivity of the scaffold is also influenced by the substituents on the rings.

A study on a derivative, (5R(S),6R(S))-6-(hydroxymethyl)-2,2-dimethyl-1-azaspiro[4.4]nonan-1-oxyl, demonstrated that the hydroxyl group can be activated for nucleophilic substitution.[11]

Experimental Protocol: Reaction with Methanesulfonyl Chloride [11]

• Reaction Setup: Dissolve the hydroxymethyl-substituted 1-azaspiro[4.4]nonane derivative in dry chloroform (CHCl₃) and cool to 0 °C in an ice bath.

• Base Addition: Add triethylamine (NEt₃) to the solution.

• Mesylation: Add methanesulfonyl chloride (MsCl) dropwise while maintaining the temperature at 0 °C.

• Reaction: Stir the mixture at room temperature for several hours.

• Monitoring and Workup: Monitor the reaction by TLC. After completion, wash the reaction mixture with a saturated solution of NaCl. Dry the organic layer with anhydrous Na₂SO₄ and concentrate in vacuo to obtain the mesylated product.

Causality: The triethylamine acts as a base to neutralize the HCl generated during the reaction. Methanesulfonyl chloride converts the hydroxyl group into a good leaving group (mesylate), facilitating subsequent nucleophilic substitution reactions.

Applications in Drug Discovery and Medicinal Chemistry

The unique three-dimensional structure of the 1-azaspiro[4.4]nonane scaffold makes it an attractive building block in drug discovery. Its conformational rigidity can lead to improved binding to biological targets and enhanced metabolic stability.[4]

Caption: Therapeutic areas for 1-Azaspiro[4.4]nonane derivatives.

• Anticancer Agents: As previously mentioned, the natural product homoharringtonine, which contains the 1-azaspiro[4.4]nonane core, is used in the treatment of chronic myeloid leukemia.[2]

• Antiviral Activity: Derivatives of this scaffold have been identified as inhibitors of the hepatitis C virus.[2]

• Central Nervous System (CNS) Targets: The 1-azaspiro[4.4]nonane framework has been utilized to develop agonists for nicotinic acetylcholine receptors, which are implicated in various neurological disorders.[3]

The development of synthetic routes to enantiomerically pure 1-azaspiro[4.4]nonane derivatives is crucial for their application in medicinal chemistry, as the stereochemistry of the spirocenter often plays a critical role in biological activity.[12]

Safety and Handling

While specific toxicity data for the parent 1-azaspiro[4.4]nonane is not extensively documented in publicly available safety data sheets, general precautions for handling nitrogen-containing heterocyclic compounds should be followed. Safety data for derivatives provide some guidance.

For example, derivatives such as tert-butyl 9-oxo-1-azaspiro[4.4]nonane-1-carboxylate are classified as causing skin and serious eye irritation, and may cause respiratory irritation.[13]

General Handling Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors or dust.[14]

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[13]

• Disposal: Dispose of the compound and its container in accordance with local, regional, and national regulations.

Conclusion

The 1-azaspiro[4.4]nonane scaffold represents a valuable and versatile platform in organic synthesis and medicinal chemistry. Its unique structural and physicochemical properties have established it as a key component in several clinically important drugs and a promising starting point for the development of new therapeutic agents. The synthetic methodologies outlined in this guide, particularly domino radical cyclizations and intramolecular cycloadditions, provide efficient pathways to this important molecular framework. As drug discovery continues to move towards more complex, three-dimensional molecules, the strategic application of the 1-azaspiro[4.4]nonane core is poised to play an increasingly significant role in the design of next-generation therapeutics.

References

• Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate.Link

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega.Link

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega.Link

• Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. Beilstein Journal of Organic Chemistry.Link

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PubMed.Link

• Exploring the Synthesis and Applications of 1-Oxa-7-azaspiro[4.4]nonane (CAS 176-12-5). NINGBO INNO PHARMCHEM CO.,LTD.Link

• The Reactions of 6-(Hydroxymethyl)-2,2-dimethyl-1-azaspiro[4.4]nonanes with Methanesulfonyl Chloride or PPh3-CBr4. National Institutes of Health.Link

• 1-azaspiro[4.4]nonane CAS#: 176-03-4. ChemicalBook.Link

• 1-O-Tert-butyl 3-O-ethyl 7-oxa-1-azaspiro[4.4]nonane-1,3-dicarboxylate Safety Data Sheet. AK Scientific, Inc.Link

• A Head-to-Head Comparison of Azaspiro[3.5]nonane and Azaspiro[4.4]octane Scaffolds. Benchchem.Link

• Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via Intramolecular 1,3-Dipolar Cycloaddition. ResearchGate.Link

• 1-Azaspiro[4.4]nonan-4-amine. Benchchem.Link

• Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate.Link

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• Synthetic Routes to Approved Drugs Containing a Spirocycle. MDPI.Link

• Tert-butyl 9-oxo-1-azaspiro[4.4]nonane-1-carboxylate Safety Data Sheet. AK Scientific, Inc.Link

• 1-Oxa-7-azaspiro(4.4)nonane. PubChem.Link

• Application Notes and Protocols: 2-Azaspiro[4.4]nonane as a Scaffold in Drug Design. Benchchem.Link

• Safety Data Sheet. Sigma-Aldrich.Link

• Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)Cephalotaxine. ResearchGate.Link

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Foreword: The Strategic Importance of the 1-Azaspiro[4.4]nonane Scaffold

An In-depth Technical Guide to the Synthesis of the 1-Azaspiro[4.4]nonane Core

The 1-azaspiro[4.4]nonane core, a rigid three-dimensional structure featuring a pyrrolidine ring fused to a cyclopentane ring at a single carbon atom, represents a privileged scaffold in medicinal chemistry and natural product synthesis. Its significance is underscored by its presence in a variety of biologically active molecules. Most notably, this spirocyclic system forms the architectural heart of the Cephalotaxus alkaloids, such as cephalotaxine.[1][2] An ester derivative of cephalotaxine, homoharringtonine, has been approved for the treatment of chronic myeloid leukemia, highlighting the therapeutic potential embedded within this structural framework.[1][2]

Beyond anticancer applications, derivatives of 1-azaspiro[4.4]nonane have demonstrated a spectrum of pharmacological activities, including the inhibition of the hepatitis C virus and functioning as agonists for nicotinic acetylcholine receptors.[1] The conformational rigidity and defined spatial orientation of substituents conferred by the spirocyclic core make it an invaluable tool for drug designers aiming to enhance binding affinity, selectivity, and metabolic stability. Consequently, the development of efficient and versatile synthetic routes to access this core structure is a paramount objective for researchers in organic synthesis and drug development. This guide provides a detailed exploration of key synthetic strategies, elucidating the underlying mechanisms and offering practical, field-proven protocols.

Strategic Approach 1: Domino Radical Bicyclization

One of the most elegant and convergent strategies for constructing the 1-azaspiro[4.4]nonane skeleton is through a domino radical bicyclization. This approach leverages a cascade of intramolecular reactions to form both rings of the spirocycle in a single synthetic operation from a carefully designed linear precursor.[3] The power of this methodology lies in its ability to rapidly build molecular complexity.

Causality and Mechanistic Insight

The reaction is typically initiated by the generation of a radical species, which then undergoes a 5-exo-trig cyclization to form the first ring. The resulting radical intermediate is then strategically positioned to undergo a second cyclization, forming the spirocyclic core. A key innovation in this area has been the use of O-benzyl oxime ethers as radical precursors, which allows for the formation and subsequent capture of alkoxyaminyl radicals.[1][4]

The process is generally initiated by a radical initiator like 2,2′-azobisisobutyronitrile (AIBN) or triethylborane (Et₃B) and propagated by a mediator such as tributyltin hydride (Bu₃SnH).[1][4] The choice of initiator allows for thermal or room temperature conditions, respectively. The success of the second cyclization is highly dependent on the substrate; electron-withdrawing groups or aryl substituents on the alkenyl moiety tend to favor the desired bicyclization, whereas other substituents may lead to monocyclized byproducts.[1][4]

Visualizing the Domino Radical Bicyclization Workflow

Caption: Workflow of the domino radical bicyclization cascade.

Quantitative Data: Domino Radical Bicyclization

Precursor Type	Radical Initiator	Promoter	Yield Range	Diastereomeric Preference	Reference
O-benzyl oxime ether (aromatic halide)	AIBN	Bu₃SnH	11-67%	trans	[1][4]
O-benzyl oxime ether (terminal alkyne)	AIBN	Bu₃SnH	35-58%	trans	[1][4]
O-benzyl oxime ether (aromatic halide)	Et₃B / Air	Bu₃SnH	30-61%	trans	[1]

Experimental Protocol: Domino Radical Bicyclization

This protocol is adapted from the procedure described by Guerrero-Caicedo et al. for the synthesis of 1-azaspiro[4.4]nonane derivatives.[1][4]

• Reaction Setup: To a solution of the O-benzyl oxime ether precursor (1.0 equiv) in anhydrous, degassed toluene (0.02 M), add Bu₃SnH (1.5 equiv).

• Initiation (AIBN Method): Add AIBN (0.2 equiv) to the solution.

• Reaction Conditions: Heat the mixture to reflux (approx. 110 °C) under an inert atmosphere (e.g., Argon) and monitor the reaction by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purification: Purify the residue directly by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the 1-azaspiro[4.4]nonane derivative as a mixture of diastereomers.

Strategic Approach 2: Intramolecular Cyclization via Ionic Pathways

Contrasting with radical-based methods, ionic intramolecular cyclizations provide robust and often highly stereocontrolled pathways to the 1-azaspiro[4.4]nonane core. These strategies typically involve the formation of a carbon-nitrogen or carbon-carbon bond through the reaction of nucleophilic and electrophilic centers within the same molecule.

Causality and Mechanistic Insight

A variety of tactics fall under this category, including transition-metal-catalyzed cyclizations and rearrangements. A noteworthy example is the Hofmann-Löffler-Freytag (HLF) approach, which enables the synthesis of spirocyclic amines through an intramolecular C-H bond amination.[5] This method transforms a monocyclic amine precursor into a bicyclic spiro-amine in a single step. The key transformation involves the generation of a nitrogen-centered radical cation, which abstracts a hydrogen atom from a sterically accessible C-H bond, leading to a carbon-centered radical that is subsequently trapped to form the new ring.[5]

Another powerful strategy involves the enantioselective synthesis of key intermediates, such as (R)-1-azaspiro[4.4]nonane-2,6-dione ethylene ketal, a precursor for (-)-cephalotaxine.[6] In this route, the crucial nitrogen atom is installed with high stereochemical fidelity at a quaternary carbon center using a Curtius rearrangement of an acyl azide. This transformation proceeds without racemization and is highly efficient for creating the chiral spirocyclic core.[6]

Visualizing the Ring-Closing Workflow

Caption: Generalized workflow for ionic intramolecular cyclization.

Experimental Protocol: Curtius Rearrangement for Chiral Core Synthesis

This protocol is based on the key strategic step for installing the nitrogen atom in an enantioselective synthesis of a 1-azaspiro[4.4]nonane precursor.[6]

• Acyl Azide Formation: Dissolve the precursor carboxylic acid (1.0 equiv) in a mixture of acetone and water. Cool the solution to 0 °C. Add triethylamine (1.2 equiv), followed by the dropwise addition of ethyl chloroformate (1.1 equiv). Stir for 30 minutes.

• Azide Introduction: Add a solution of sodium azide (1.5 equiv) in water dropwise, maintaining the temperature at 0 °C. Stir for an additional 1 hour.

• Extraction: Extract the resulting acyl azide with cold toluene. Wash the organic layer with cold saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Curtius Rearrangement: Heat the toluene solution of the acyl azide to reflux (approx. 110 °C) until the evolution of N₂ gas ceases (typically 2-3 hours). This generates the isocyanate intermediate.

• Trapping and Cyclization: Cool the reaction mixture and add aqueous HCl (e.g., 6M). Heat the biphasic mixture to reflux to effect hydrolysis of the intermediate and promote cyclization to the desired spirocyclic lactam.

• Workup and Purification: After cooling, separate the layers and extract the aqueous layer with a suitable organic solvent. Combine the organic layers, dry, concentrate, and purify the product by chromatography or recrystallization.

Strategic Approach 3: Sequential Ring Construction

A fundamentally different and highly logical approach involves the sequential construction of the spirocycle. This is achieved by starting with one of the constituent rings (either cyclopentane or pyrrolidine) and then forming the second ring onto this pre-existing scaffold.[3][7] This strategy offers excellent control over substitution patterns and is particularly amenable to enantioselective synthesis by leveraging chiral pool starting materials.

Causality and Mechanistic Insight

There are two primary pathways within this strategy:

• Formation of a Cyclopentane Ring onto a Pre-existing Pyrrolidine: This route often involves the alkylation of a pyrrolidine derivative at the 2-position with two chains that can be subsequently cyclized to form the cyclopentane ring. Methods like ring-closing metathesis (RCM) on a diallylated pyrrolidine derivative are powerful tools for this purpose.[7]

• Formation of a Pyrrolidine Ring onto a Pre-existing Cyclopentane: This is a very common and effective strategy, especially for natural product synthesis.[6] The synthesis often begins with a substituted cyclopentanone. A key step is the introduction of both a nitrogen-containing side chain and another carbon chain, which are then cyclized to form the pyrrolidine ring. The aforementioned synthesis of a chiral intermediate for (-)-cephalotaxine, which starts from a substituted cyclopentane carboxylic acid methyl ester, is a prime example of this approach's efficacy.[6]

Visualizing Sequential Ring Construction

Caption: General workflow for sequential ring construction.

Key Considerations for Sequential Construction

• Stereocontrol: This method provides multiple opportunities to set stereocenters, particularly the spirocyclic quaternary carbon. Asymmetric Michael additions or the use of chiral auxiliaries on the starting ring are common tactics.[6]

• Functional Group Compatibility: The chosen ring-closing reaction must be compatible with the functional groups already present on the starting ring and the appended side chains.

• Convergence: While linear, these syntheses can be highly efficient if the starting materials are readily available and the key ring-forming step proceeds in high yield.

Conclusion and Future Outlook

The synthesis of the 1-azaspiro[4.4]nonane core is a dynamic field of research, driven by the significant biological activities of molecules containing this scaffold. This guide has detailed three primary strategic approaches: domino radical bicyclization for rapid complexity generation, ionic intramolecular cyclizations for controlled ring closure, and sequential ring construction for predictable and often stereoselective outcomes.

The choice of strategy depends critically on the specific target molecule, desired substitution patterns, and stereochemical requirements. Domino reactions offer elegance and efficiency for certain substrates, while sequential and intramolecular ionic approaches provide a higher degree of control, which is often necessary for the total synthesis of complex natural products like (-)-cephalotaxine. Future developments will likely focus on new catalytic methods that offer even greater efficiency, selectivity, and sustainability, further empowering medicinal chemists to explore the rich chemical space surrounding this vital pharmacophore.

References

• Guerrero-Caicedo, A., Soto, D., Osorio, D. A., & Jaramillo-Gomez, L.-M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega. Available at: [Link]1]

• (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PubMed. Available at: [Link]4]

• (2025). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate. Available at: [Link]7]

• (2021). Oxa-spirocycles: synthesis, properties and applications. Chemical Science (RSC Publishing). Available at: [Link]2]

• (2025). Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)Cephalotaxine. ResearchGate. Available at: [Link]6]

• (2025). General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination. ACS Medicinal Chemistry Letters. Available at: [Link]5]

• (2025). Nitroso-ene cyclization enabled access to 1-azaspiro[4.4]nonane and its application in a modular synthesis toward (±)-cephalotaxine. ResearchGate. Available at: [Link]]

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An In-depth Technical Guide to 1-Azaspiro[4.4]nonane: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the 1-Azaspiro[4.4]nonane Scaffold

The 1-azaspiro[4.4]nonane ring system, a unique bicyclic heterocyclic motif, represents a "privileged scaffold" in medicinal chemistry and natural product synthesis. Its rigid, three-dimensional architecture allows for the precise spatial orientation of functional groups, a critical feature for enhancing binding affinity and selectivity to biological targets. This spirocyclic system is most notably the core of the Cephalotaxus alkaloids, such as cephalotaxine, from which the potent antileukemic agent homoharringtonine is derived.[1][2] The therapeutic relevance of this natural product has driven considerable research into the synthesis and derivatization of the 1-azaspiro[4.4]nonane core. Beyond its presence in natural products, this scaffold is a valuable building block in the design of novel therapeutics, with derivatives showing promise as inhibitors of matrix metalloproteinases and agonists for nicotinic acetylcholine receptors.[1][3] This guide provides a comprehensive overview of the nomenclature, synthesis, stereochemistry, and known properties of 1-Azaspiro[4.4]nonane, serving as a technical resource for researchers in organic synthesis and drug discovery.

Core Identification

• Chemical Name: 1-Azaspiro[4.4]nonane

• CAS Number: 176-03-4

• Molecular Formula: C₈H₁₅N

• Molecular Weight: 125.21 g/mol

• Structure:

Systematic Nomenclature and Stereochemistry

IUPAC Nomenclature

The systematic naming of spiro compounds follows specific IUPAC rules. For heterocyclic systems like 1-Azaspiro[4.4]nonane, the nomenclature is derived from the parent hydrocarbon, spiro[4.4]nonane.

• Parent Hydrocarbon: The name is based on the number of carbon atoms in each ring linked to the central spiroatom. In this case, there are four carbons in each ring (excluding the spiroatom), leading to the "[4.4]" designation. The total number of carbon atoms in the bicyclic system is nine, hence "nonane".

• Heteroatom Identification: The presence of a nitrogen atom is indicated by the "aza" prefix.

• Numbering: The numbering of the spirocyclic system begins in the smaller ring (in this case, both are equal) at an atom adjacent to the spiroatom. The numbering proceeds around the first ring, through the spiroatom, and around the second ring. The heteroatom is given the lowest possible locant. Thus, the nitrogen atom is at position 1, leading to the name 1-Azaspiro[4.4]nonane .

Caption: IUPAC numbering of the 1-Azaspiro[4.4]nonane scaffold.

Stereochemistry

The spirocyclic nature of 1-Azaspiro[4.4]nonane introduces chirality. The spiroatom (C5) is a stereocenter, meaning the molecule is chiral and can exist as a pair of enantiomers, (R)-1-Azaspiro[4.4]nonane and (S)-1-Azaspiro[4.4]nonane. This is because the two rings are orthogonal to each other, and there is no plane of symmetry. The synthesis of a single enantiomer often requires sophisticated asymmetric synthesis strategies or resolution of a racemic mixture.[2]

Synthetic Strategies

The construction of the 1-azaspiro[4.4]nonane skeleton is a key challenge in the total synthesis of related natural products. Several synthetic strategies have been developed, which can be broadly categorized into two main approaches:

• Formation of a cyclopentane ring onto a pre-existing pyrrolidine ring.

• Formation of a pyrrolidine ring onto a pre-existing cyclopentane ring.

A particularly effective modern approach involves a domino radical bicyclization, which allows for the construction of the spirocycle in a single step from an acyclic precursor.

Representative Synthetic Protocol: Domino Radical Bicyclization

The following protocol is a representative example based on the domino radical bicyclization methodology for the synthesis of the 1-azaspiro[4.4]nonane skeleton. This method is versatile and can be adapted for the synthesis of various substituted derivatives.

Reaction Scheme:

Caption: Workflow for domino radical bicyclization.

Step-by-Step Methodology:

• Preparation of the Precursor: Synthesize the required functionalized O-benzyl oxime ether from the corresponding ketone or aldehyde. The precursor should contain an appropriately positioned alkenyl moiety to facilitate the radical cyclization.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the O-benzyl oxime ether (1.0 equivalent) in anhydrous cyclohexane or toluene to achieve a 0.02 M solution.

• Addition of Reagents: Add tributyltin hydride (Bu₃SnH) (1.2 - 1.5 equivalents) and a radical initiator such as 2,2'-azobisisobutyronitrile (AIBN) (0.25 equivalents) or triethylborane (Et₃B).

• Inert Atmosphere: Purge the flask with an inert gas (argon or nitrogen) for 30 minutes to remove oxygen, which can quench the radical reaction.

• Reaction Conditions:

  • With AIBN: Heat the reaction mixture to reflux (approximately 90 °C for cyclohexane) and stir until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

  • With Et₃B: The reaction can often be carried out at room temperature.

• Work-up: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes as the eluent to afford the desired 1-azaspiro[4.4]nonane derivative.[3]

Note: This is a general protocol. The specific reaction conditions, including solvent, temperature, and reaction time, may need to be optimized for different substrates. The synthesis often results in a mixture of diastereomers, which may be separable by chromatography.[3]

Physicochemical and Spectroscopic Properties

Physicochemical Properties (Predicted/Estimated)

Property	Value	Source
Boiling Point	~160-170 °C	Estimated
Density	~0.9 g/cm³	Estimated
pKa	~11	Estimated

Spectroscopic Characterization (Anticipated Data)

The following represents the expected spectroscopic features of 1-Azaspiro[4.4]nonane based on its structure and data from its derivatives.

¹H NMR Spectroscopy:

• δ ~2.5-3.0 ppm: Multiplets corresponding to the protons on the carbons adjacent to the nitrogen atom (C2 and C9).

• δ ~1.5-2.0 ppm: A complex series of multiplets for the remaining methylene protons of the two cyclopentane rings.

• δ ~1.0-1.5 ppm: A broad singlet for the N-H proton, which may be exchangeable with D₂O.

¹³C NMR Spectroscopy:

• δ ~60-70 ppm: The spiro carbon (C5).

• δ ~50-60 ppm: Carbons adjacent to the nitrogen (C2 and C9).

• δ ~20-40 ppm: The remaining methylene carbons of the cyclopentane rings.

Infrared (IR) Spectroscopy:

• ~3300 cm⁻¹ (broad): N-H stretching vibration, characteristic of a secondary amine.

• ~2950-2850 cm⁻¹: C-H stretching vibrations of the methylene groups.

• ~1450 cm⁻¹: C-H bending vibrations.

• ~1100 cm⁻¹: C-N stretching vibration.

Mass Spectrometry:

• Molecular Ion (M⁺): A peak at m/z = 125, corresponding to the molecular weight of the compound.

• Fragmentation: Expect fragmentation patterns arising from the loss of alkyl fragments from the cyclopentane rings. Alpha-cleavage adjacent to the nitrogen atom is also a likely fragmentation pathway, leading to the loss of an ethyl or propyl radical.

Applications in Drug Discovery and Development

The 1-azaspiro[4.4]nonane scaffold is a cornerstone in the design of various biologically active molecules. Its rigid structure helps to lock the conformation of appended pharmacophores, which can lead to improved potency and selectivity.

• Natural Product Synthesis: It is the central structural motif of the Cephalotaxus alkaloids, including the clinically approved anticancer agent homoharringtonine.[1]

• Enzyme Inhibition: Derivatives of 1-azaspiro[4.4]nonane have been investigated as inhibitors of matrix metalloproteinases (MMPs), enzymes implicated in cancer metastasis.

• CNS-active Agents: The scaffold has been incorporated into molecules targeting nicotinic acetylcholine receptors (nAChRs), which are involved in various neurological processes.[1]

• Privileged Scaffold: Due to its favorable three-dimensional geometry and synthetic accessibility, the 1-azaspiro[4.4]nonane core is considered a "privileged scaffold" for the development of compound libraries for high-throughput screening in drug discovery programs.

Conclusion

1-Azaspiro[4.4]nonane is a fundamentally important heterocyclic scaffold with significant applications in medicinal chemistry and natural product synthesis. Its unique structural and stereochemical properties make it an attractive starting point for the design of novel therapeutic agents. While a variety of synthetic methods for its derivatives are well-established, a comprehensive experimental characterization of the parent molecule remains an area for further investigation. This guide provides a foundational understanding of this important molecule, intended to aid researchers in its synthesis and application in the development of new chemical entities.

References

• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. [Link]

• d'Angelo, J., & Dumas, F. (2005). Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)-Cephalotaxine. HETEROCYCLES, 66, 31-34. [Link]

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Foreword: The Analytical Imperative for Spirocyclic Scaffolds

An In-depth Technical Guide to the Spectroscopic Data Analysis of 1-Azaspiro[4.4]nonane

In the landscape of modern drug discovery and materials science, spirocyclic systems represent a class of compounds with immense potential. Their rigid, three-dimensional architecture offers a unique conformational landscape that is highly sought after for designing novel therapeutics and functional materials. The 1-Azaspiro[4.4]nonane core, in particular, is a key structural motif found in a variety of biologically active natural products, including the Cephalotaxus alkaloids, which have demonstrated potent antiproliferative activities.[1][2] The effective synthesis and development of new chemical entities based on this scaffold are critically dependent on unambiguous structural characterization. This guide provides a comprehensive, in-depth analysis of the spectroscopic techniques required to elucidate and confirm the structure of 1-Azaspiro[4.4]nonane, framed from the perspective of practical application and analytical rigor.

Structural and Symmetry Considerations: The Foundation of Spectral Prediction

Before delving into instrumental data, a foundational understanding of the molecule's structure is paramount. 1-Azaspiro[4.4]nonane consists of two five-membered rings, a cyclopentane and a pyrrolidine, fused at a single quaternary carbon atom—the spiro center.

Structure: 1-Azaspiro[4.4]nonane

• Formula: C₈H₁₅N

• Key Features: A secondary amine within a pyrrolidine ring and a spirocyclic junction with a cyclopentane ring.

The molecule lacks a plane of symmetry passing through the bonds. Consequently, all eight methylene (CH₂) protons and all seven methylene carbons are chemically non-equivalent. This non-equivalence is a critical starting point for our spectral analysis, as it predicts a complex and signal-rich Nuclear Magnetic Resonance (NMR) spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of organic molecules. For a complex, non-symmetrical molecule like 1-Azaspiro[4.4]nonane, a multi-dimensional approach is not just beneficial, but essential for complete and unambiguous assignment.

¹H NMR Spectroscopy: Mapping the Proton Environment

The proton NMR spectrum provides information on the number of distinct proton environments, their electronic surroundings (chemical shift), and their connectivity to neighboring protons (spin-spin splitting).

Predicted ¹H NMR Spectral Features:

• Signal Count: We predict 15 distinct signals: one for the N-H proton and 14 for the seven pairs of diastereotopic methylene protons.

• Chemical Shift Regions:

  • N-H Proton: A broad singlet, typically in the range of δ 1.5-3.5 ppm. Its chemical shift and sharpness are highly dependent on solvent and concentration.

  • Protons α to Nitrogen (C2 & C5): These four protons will be the most deshielded of the aliphatic protons due to the inductive effect of the nitrogen atom. Expect them to appear in the δ 2.5-3.0 ppm region.

  • Other Aliphatic Protons (C3, C6, C7, C8, C9): These ten protons will reside in the more shielded upfield region, likely between δ 1.2-2.0 ppm.

• Splitting Patterns (Multiplicity): Due to the rigid spirocyclic structure, protons on the same carbon (geminal protons) are diastereotopic and will split each other. They will also split their vicinal neighbors. This will result in complex multiplets (e.g., doublet of doublets, triplets of doublets) throughout the aliphatic region, making 1D analysis alone insufficient for assignment.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

The ¹³C NMR spectrum reveals the number of unique carbon environments. Proton-decoupled spectra, the most common type, display each unique carbon as a singlet.

Predicted ¹³C NMR Spectral Features:

• Signal Count: We predict 8 distinct signals, one for each carbon atom.

• Chemical Shift Regions:

  • Spiro Carbon (C4): This quaternary carbon will be relatively deshielded compared to other aliphatic carbons and will likely appear around δ 60-70 ppm.[1]

  • Carbons α to Nitrogen (C2 & C5): These carbons are significantly deshielded by the adjacent nitrogen and are expected in the δ 45-55 ppm range.[1]

  • Other Aliphatic Carbons (C3, C6, C7, C8, C9): These will appear in the typical saturated aliphatic region of δ 20-40 ppm.[1]

To differentiate between the quaternary spiro carbon and the various CH₂ groups, a DEPT (Distortionless Enhancement by Polarization Transfer) experiment is crucial. A DEPT-135 experiment would show all CH₂ groups as negative signals and the quaternary carbon would be absent, providing immediate confirmation of the spiro center.

Predicted NMR Data Summary for 1-Azaspiro[4.4]nonane
Technique	Predicted Features
¹H NMR	~15 unique signals: - 1 broad singlet (N-H) - 4 protons δ ~2.5-3.0 (α to N) - 10 protons δ ~1.2-2.0 (aliphatic) - Complex multiplets due to diastereotopicity.
¹³C NMR	8 unique signals: - 1 quaternary carbon (spiro) δ ~60-70 - 2 CH₂ carbons (α to N) δ ~45-55 - 5 CH₂ carbons (aliphatic) δ ~20-40
DEPT-135	- 7 negative signals (all CH₂ groups) - 1 absent signal (quaternary spiro carbon)

2D NMR Spectroscopy: The Unambiguous Connectivity Map

A suite of 2D NMR experiments is required to assemble the structural puzzle by correlating signals and establishing bonding networks.

Experimental Workflow for Structural Elucidation:

Caption: A logical workflow for the complete NMR-based structural elucidation of 1-Azaspiro[4.4]nonane.

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other. It would reveal the spin systems within the pyrrolidine and cyclopentane rings, allowing one to trace the proton connectivity around each ring.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This is the cornerstone of assignment, creating a direct correlation between each proton and the carbon it is attached to. By overlaying the HSQC with the ¹H and ¹³C spectra, every protonated carbon can be definitively linked to its corresponding proton(s).

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This experiment is the key to confirming the overall framework, especially the connection at the spiro center. It reveals correlations between protons and carbons that are 2 or 3 bonds away. Crucially, protons on C2, C5, C6, and C9 would all show a correlation to the quaternary spiro carbon (C4), providing unequivocal evidence of the spirocyclic junction.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. For 1-Azaspiro[4.4]nonane, the key is to identify the secondary amine and the saturated C-H bonds.

Predicted IR Absorptions:

• N-H Stretch: A moderate, sharp absorption peak in the region of 3300-3500 cm⁻¹ is characteristic of a secondary amine.

• C-H Stretch (sp³): Strong, sharp peaks just below 3000 cm⁻¹, typically in the 2850-2960 cm⁻¹ range, confirming the presence of saturated aliphatic C-H bonds.

• C-N Stretch: A moderate absorption in the 1020-1250 cm⁻¹ region, indicative of the amine C-N bond.

Mass Spectrometry (MS): Molecular Weight and Fragmentation Analysis

Mass spectrometry provides the molecular weight of the compound and offers structural clues based on its fragmentation pattern. High-Resolution Mass Spectrometry (HRMS) is essential for confirming the elemental composition.

Predicted Mass Spectrum:

• Molecular Ion (M⁺): The molecular weight of C₈H₁₅N is 125.1204. An HRMS experiment should yield a molecular ion peak very close to this value (e.g., [M+H]⁺ at m/z 126.1283), confirming the molecular formula.

• Key Fragmentation Pathway (Alpha-Cleavage): Amines are well-known to undergo alpha-cleavage, where the bond between the carbon alpha to the nitrogen and the adjacent carbon is broken. This is a dominant and diagnostically significant fragmentation pathway. For 1-Azaspiro[4.4]nonane, this would involve cleavage of the C4-C5 or C4-C9 bond, leading to the formation of a stable iminium ion. This would result in a prominent fragment ion.

Predicted High-Resolution Mass Spectrometry Data
Species	Calculated m/z
[M]⁺	125.1204
[M+H]⁺	126.1283
[M+Na]⁺	148.1102

Standard Operating Protocols: Ensuring Data Integrity

The quality of spectroscopic data is entirely dependent on the rigor of the experimental procedure. The following are condensed, best-practice protocols for acquiring the data discussed.

Protocol 1: NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh ~5-10 mg of 1-Azaspiro[4.4]nonane and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or D₂O, depending on solubility and N-H exchange requirements).

• Solvent Choice: Chloroform-d (CDCl₃) is a standard choice. For observing the N-H proton without exchange, a non-protic solvent like DMSO-d₆ could be used.

• Instrumentation: Utilize a high-field NMR spectrometer (≥400 MHz is recommended for resolving the complex multiplets).[1][2]

• 1D Acquisition: Acquire a standard ¹H spectrum, a proton-decoupled ¹³C spectrum, and a DEPT-135 spectrum.

• 2D Acquisition: Using standard instrument parameters, acquire COSY, HSQC, and HMBC spectra. Ensure sufficient resolution in both dimensions to resolve cross-peaks. For the HMBC, optimize the long-range coupling delay for an average J-coupling of ~8 Hz.

• Data Processing: Process all spectra using appropriate window functions (e.g., exponential for 1D, sine-bell for 2D) and perform phase and baseline corrections.

Protocol 2: Mass Spectrometry (ESI-HRMS)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Use an Electrospray Ionization (ESI) source coupled to a high-resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap).[1]

• Acquisition: Infuse the sample solution into the ESI source. Acquire data in positive ion mode to observe the [M+H]⁺ and [M+Na]⁺ adducts.

• Calibration: Ensure the instrument is calibrated immediately prior to the run to guarantee high mass accuracy.

• Analysis: Determine the accurate mass of the molecular ion and use software to calculate the elemental composition, comparing it to the theoretical formula C₈H₁₅N.

Conclusion

The structural elucidation of 1-Azaspiro[4.4]nonane is a non-trivial exercise that demands a synergistic application of multiple spectroscopic techniques. While the 1D ¹H NMR spectrum is predicted to be complex due to the molecule's lack of symmetry and the diastereotopicity of its protons, a systematic workflow incorporating ¹³C NMR, DEPT, and a full suite of 2D NMR experiments (COSY, HSQC, and HMBC) can provide a complete and unambiguous assignment of the entire molecular framework. This data, corroborated by IR spectroscopy for functional group confirmation and High-Resolution Mass Spectrometry for elemental composition, forms a self-validating analytical package that ensures the highest degree of scientific integrity for researchers working with this important chemical scaffold.

References

• Vertex AI Search. (2026). Exploring the Synthesis and Applications of 1-Oxa-7-azaspiro[4.4]nonane (CAS 176-12-5).

• Guerrero-Caicedo, A., Soto, D., Osorio, D. A., & Jaramillo-Gomez, L.-M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. Available at: [Link]

• ACS Publications. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega. Available at: [Link]

• ResearchGate. (2025). Synthesis of Azaspiro[4.

• PubMed. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. Available at: [Link]

• National Institutes of Health (NIH). (2021). The Reactions of 6-(Hydroxymethyl)-2,2-dimethyl-1-azaspiro[4.4]nonanes with Methanesulfonyl Chloride or PPh3-CBr4. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. Available at: [Link]

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The Unseen Architect: A Technical Guide to the Reactivity and Chemical Behavior of 1-Azaspiro[4.4]nonane

Foreword: The Spirocyclic Advantage in Modern Drug Discovery

In the relentless pursuit of novel therapeutic agents, medicinal chemists are increasingly venturing beyond the flatlands of aromatic scaffolds into the three-dimensional space of complex molecular architectures. Among these, spirocyclic systems have emerged as privileged motifs, offering a rigid framework that can precisely orient pharmacophoric elements to optimize target engagement and enhance drug-like properties. The 1-azaspiro[4.4]nonane core, a unique bicyclic amine, represents a cornerstone of this paradigm shift. Its presence in potent biologically active molecules, most notably the Cephalotaxus alkaloids, underscores its significance.[1][2] This guide provides an in-depth exploration of the fundamental reactivity and chemical behavior of 1-azaspiro[4.4]nonane, offering a technical resource for researchers, scientists, and drug development professionals seeking to harness the untapped potential of this remarkable scaffold.

Structural and Physicochemical Landscape

The 1-azaspiro[4.4]nonane skeleton is characterized by two five-membered rings, a cyclopentane and a pyrrolidine, fused at a single quaternary carbon atom. This spirocyclic arrangement imparts significant conformational rigidity compared to its acyclic or monocyclic counterparts.

Conformational Considerations

The cyclopentane and pyrrolidine rings in 1-azaspiro[4.4]nonane adopt envelope or twist conformations to alleviate ring strain. The spiro-fusion point acts as a pivot, influencing the overall shape and the spatial disposition of substituents. The conformational flexibility is lower than that of a single cyclopentane or pyrrolidine ring, which is a key attribute for its application in drug design, as it reduces the entropic penalty upon binding to a biological target.

Basicity and Nucleophilicity: The Role of the Nitrogen Lone Pair

The lone pair of electrons on the nitrogen atom dictates the primary chemical reactivity of 1-azaspiro[4.4]nonane, rendering it both a base and a nucleophile.

Table 1: Predicted Physicochemical Properties of 1-Azaspiro[4.4]nonane

Property	Predicted Value	Source
Molecular Weight	125.21 g/mol	[3]
pKa	11.62 ± 0.20	[3]
Boiling Point	182.5 ± 8.0 °C	[3]
Density	0.95 ± 0.1 g/cm³	[3]

The predicted pKa of 11.62 suggests that 1-azaspiro[4.4]nonane is a relatively strong base, comparable to other saturated secondary amines.[3][4] This basicity is a consequence of the sp³-hybridized nitrogen atom, where the lone pair is readily available for protonation.[5] The electron-donating nature of the adjacent alkyl groups further enhances the basicity. As a nucleophile, the nitrogen atom readily participates in reactions with a wide range of electrophiles.

Synthesis of the 1-Azaspiro[4.4]nonane Core

The construction of the 1-azaspiro[4.4]nonane framework is a key challenge in the synthesis of molecules containing this motif. Several elegant strategies have been developed to achieve this, with radical and cycloaddition reactions being particularly prominent.

Domino Radical Bicyclization

A powerful approach involves a domino radical bicyclization of appropriately substituted O-benzyl oxime ethers.[2][6] This method allows for the simultaneous formation of both rings in a single synthetic operation.

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1-Azaspiro[4.4]nonane derivatives and analogs

An In-Depth Technical Guide to 1-Azaspiro[4.4]nonane Derivatives and Analogs

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the 1-azaspiro[4.4]nonane scaffold, a significant structural motif in modern medicinal chemistry. We will delve into its synthesis, chemical properties, diverse biological activities, and the critical structure-activity relationships that guide the development of novel therapeutics. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this privileged scaffold in their work.

The Strategic Importance of the 1-Azaspiro[4.4]nonane Core

The 1-azaspiro[4.4]nonane framework, consisting of a pyrrolidine ring fused to a cyclopentane ring at a single carbon atom, represents a class of spirocyclic compounds of increasing importance in drug discovery.[1][2] Its inherent three-dimensionality and high fraction of sp³-hybridized carbons (Fsp³) offer a distinct advantage over traditional flat, aromatic scaffolds. This "escape from flatland" is correlated with improved physicochemical properties, such as enhanced solubility and metabolic stability, and can lead to better clinical success rates.[3][4][5]

The rigidity of the spirocyclic system locks the conformation of the molecule, enabling the precise spatial orientation of functional groups. This pre-organization can significantly improve binding affinity and selectivity for biological targets.[4][6] The value of this scaffold is underscored by its presence in a variety of complex natural products, most notably the Cephalotaxus alkaloids, which exhibit potent antiproliferative activities.[6][7] One such derivative, homoharringtonine, is an approved therapeutic for chronic myeloid leukemia, validating the pharmacological relevance of this core structure.[6][7]

Key Synthetic Strategies for Core Construction

The construction of the 1-azaspiro[4.4]nonane skeleton can be achieved through several elegant synthetic strategies. The choice of method often depends on the desired substitution pattern, stereochemical outcome, and overall efficiency.

Domino Radical Bicyclization

A powerful and modern approach for the rapid assembly of the 1-azaspiro[4.4]nonane core is the domino radical bicyclization. This method involves the strategic formation and capture of nitrogen-centered radicals.[7][8][9] A common pathway begins with O-benzyl oxime ethers bearing an alkenyl moiety and a radical precursor site (e.g., an aryl halide). Initiation with agents like 2,2′-azobisisobutyronitrile (AIBN) or triethylborane (Et₃B) generates an aryl radical, which then adds to the C=N bond. The resulting nitrogen-centered radical is subsequently captured by the tethered alkene, completing the bicyclization in a single cascade.[7][8][9] This approach is notable for its ability to generate significant molecular complexity under mild reaction conditions.[7]

Caption: Major Synthetic Routes to the Core.

Biological Activity and Therapeutic Potential

Derivatives of the 1-azaspiro[4.4]nonane scaffold have demonstrated a remarkable breadth of biological activities, positioning them as valuable leads for multiple therapeutic areas. The rigid framework allows for the optimization of interactions with various biological targets, leading to potent and often selective compounds.

Therapeutic Area	Biological Target / Activity	Example / Context	Reference
Oncology	Antiproliferative Activity	Homoharringtonine, an ester derivative of the natural product cephalotaxine, is an approved drug for chronic myeloid leukemia.	[6][7]
MDM2-p53 Inhibition	Spiro-oxindole derivatives, a related class, are potent inhibitors of the MDM2-p53 protein-protein interaction, a key target in cancer therapy.	[10][11]
Neuroscience	M1 Muscarinic Agonists	Analogs have been developed as selective agonists for the M1 muscarinic acetylcholine receptor, a target for treating dementia in Alzheimer's disease.	[12]
Nicotinic Acetylcholine Receptor (nAChR) Agonists	The scaffold is present in compounds designed as nAChR agonists.	[7]
Infectious Diseases	Antiviral (Hepatitis C)	Certain derivatives have shown activity as inhibitors of the Hepatitis C virus.	[7]
Antimicrobial	Various azaspiro compounds have been screened and shown to possess antibacterial and antifungal properties.	[13][14]
Inflammation	Anti-inflammatory	The related scaffold in Atiprimod has demonstrated anti-inflammatory properties by inhibiting key signaling pathways like JAK/STAT.	[5]

Structure-Activity Relationship (SAR) Insights

Systematic modification of the 1-azaspiro[4.4]nonane core has yielded crucial insights into the structural requirements for potent and selective biological activity. The development of M1 muscarinic agonists provides an excellent case study. [12] Starting with a lead compound, researchers systematically modified various positions on the spirocyclic scaffold. It was found that:

• Substitution on the Cyclopentane Ring: Introducing an ethyl group at the 2-position or converting the 3-keto group to a methylene or dithioketal led to compounds with preferential affinity for M1 over M2 receptors. [12]* Impact on Efficacy: While many analogs showed high binding affinity, only a select few, such as the 2-ethyl and 3-methylene derivatives, acted as functional agonists by stimulating phosphoinositide hydrolysis. This highlights the subtle structural changes that differentiate a binding ligand (antagonist) from a functional activator (agonist). [12]* Stereochemistry: The biological activity was found to reside preferentially in one enantiomer, emphasizing the importance of stereocontrolled synthesis for optimizing pharmacological effects. [12] These studies demonstrate that the rigid 1-azaspiro[4.4]nonane scaffold serves as an exceptional platform for fine-tuning pharmacological profiles, allowing chemists to balance potency with selectivity to minimize potential side effects. [12]

Caption: Key SAR Considerations for the Scaffold.

Experimental Protocol: Domino Radical Bicyclization

The following is a representative protocol for the synthesis of a 1-azaspiro[4.4]nonane derivative, adapted from published methodologies. [7][9] Synthesis of trans/cis-2-Benzyl-1-(benzyloxy)-6-methylene-1-azaspiro[4.4]nonane

• Reaction Setup: To a solution of the starting oxime ether (e.g., 100.0 mg, 0.30 mmol) in dry, degassed cyclohexane (15.0 mL) in a round-bottom flask equipped with a reflux condenser, add tributyltin hydride (Bu₃SnH) (100.0 μL, 0.36 mmol).

• Initiation: Add the radical initiator, 2,2′-azobisisobutyronitrile (AIBN) (12.6 mg, 0.08 mmol).

• Reaction: Heat the mixture to reflux (approx. 80-85 °C) under an inert atmosphere (e.g., Argon or Nitrogen). Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Workup: After the starting material is consumed, cool the reaction mixture to room temperature. Concentrate the solvent under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel (230–400 mesh). A gradient elution system, for example, starting with 1% and gradually increasing to 3.5% ethyl acetate in hexanes, is used to separate the diastereomeric products.

• Characterization: The isolated products (cis and trans diastereomers) are characterized by standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry) to confirm their structure and purity. The yield for this specific transformation is reported to be around 67% (combined diastereomers). [7] Self-Validation Note: This protocol's trustworthiness is established by the clear sequence of steps, defined reagents, and a standard purification method. The monitoring by TLC provides an in-process check for reaction completion, ensuring reproducibility.

Conclusion and Future Perspectives

The 1-azaspiro[4.4]nonane scaffold is a validated "privileged structure" in medicinal chemistry. Its unique three-dimensional architecture provides a robust platform for developing potent and selective therapeutic agents across a wide range of diseases, from cancer to neurodegenerative disorders. Modern synthetic methods, particularly domino radical cyclizations, have made these complex cores more accessible, enabling broader exploration of their chemical space.

Future research will likely focus on the development of highly enantioselective synthetic routes to provide access to single-enantiomer products, further refining their pharmacological profiles. Additionally, the application of this scaffold to novel biological targets, informed by an ever-deepening understanding of structure-activity relationships, will continue to drive innovation in drug discovery.

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• (PDF) Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via Intramolecular 1,3-Dipolar Cycloaddition. ResearchGate.
• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114.
• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PubMed.
• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega.
• The Reactions of 6-(Hydroxymethyl)-2,2-dimethyl-1-azaspiro[4.4]nonanes with Methanesulfonyl Chloride or PPh3-CBr4. National Institutes of Health (NIH).
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The 1-Azaspiro[4.4]nonane Motif: A Privileged Scaffold in Bioactive Natural Products

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 1-azaspiro[4.4]nonane ring system, a unique spirocyclic architecture featuring a nitrogen atom at the spiro-center, represents a core structural motif in a class of biologically potent natural products. This guide provides a comprehensive overview of the isolation, structural elucidation, biosynthesis, and synthesis of these fascinating molecules, with a particular focus on their therapeutic potential and the underlying chemistry that drives their activity.

Introduction: The Significance of the 1-Azaspiro[4.4]nonane Core

Spirocyclic systems, characterized by two rings sharing a single atom, impart a rigid, three-dimensional topology to a molecule.[1] This conformational constraint can enhance binding affinity and selectivity for biological targets, making them attractive scaffolds in drug discovery. The 1-azaspiro[4.4]nonane motif, in particular, has been identified as a key pharmacophore in a range of natural products, most notably the Cephalotaxus alkaloids, which exhibit significant anti-cancer properties.[2] This guide will delve into the intricacies of these compounds, offering insights for researchers engaged in natural product chemistry, medicinal chemistry, and drug development.

Plant-Derived 1-Azaspiro[4.4]nonane Alkaloids: The Cephalotaxus Family

The most prominent and well-studied natural products containing the 1-azaspiro[4.4]nonane core are the alkaloids isolated from evergreen trees of the genus Cephalotaxus.[3] These compounds have garnered considerable attention for their potent biological activities.

Cephalotaxine and its Ester Derivatives

Cephalotaxine is the parent alkaloid of this family, but it is the ester derivatives that exhibit the most remarkable therapeutic effects.[4] Homoharringtonine, an ester of cephalotaxine, is a clinically approved drug for the treatment of chronic myeloid leukemia (CML).[4] Other notable members of this family include harringtonine and isoharringtonine.

Compound	Structure	Biological Activity	Source
Cephalotaxine	(Structure to be depicted in a chemical drawing program)	Precursor to active esters	Cephalotaxus species
Homoharringtonine	(Structure to be depicted in a chemical drawing program)	Anti-leukemic, protein synthesis inhibitor	Cephalotaxus species
Harringtonine	(Structure to be depicted in a chemical drawing program)	Anti-leukemic	Cephalotaxus species
Isoharringtonine	(Structure to be depicted in a chemical drawing program)	Anti-leukemic	Cephalotaxus species

Isolation and Structure Elucidation of Cephalotaxus Alkaloids

The extraction and purification of these alkaloids from plant material is a meticulous process involving several key steps.

Objective: To isolate and purify cephalotaxine and its ester derivatives from the plant material of Cephalotaxus species.

Materials:

• Dried and powdered Cephalotaxus plant material (leaves, stems, or bark)

• Methanol or Ethanol

• Hydrochloric acid (HCl, 2 M)

• Sodium carbonate (Na₂CO₃) or Ammonium hydroxide (NH₄OH) solution

• Dichloromethane (CH₂Cl₂) or Chloroform (CHCl₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Appropriate solvents for chromatography (e.g., chloroform/methanol gradients)

• Rotary evaporator

• pH meter or pH paper

Procedure:

• Extraction: a. Macerate the powdered plant material in methanol or ethanol at room temperature for 24-48 hours. b. Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude extract.

• Acid-Base Partitioning: a. Dissolve the crude extract in 2 M HCl to protonate the alkaloids, rendering them water-soluble. b. Wash the acidic aqueous solution with a nonpolar solvent like dichloromethane to remove neutral and weakly basic impurities. Discard the organic layer. c. Basify the aqueous layer to pH 9-10 with Na₂CO₃ or NH₄OH solution. This deprotonates the alkaloids, making them soluble in organic solvents. d. Extract the basic aqueous solution multiple times with dichloromethane or chloroform. e. Combine the organic extracts and wash with distilled water until the aqueous layer is neutral. f. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude alkaloid mixture.

• Chromatographic Purification: a. Subject the crude alkaloid mixture to silica gel column chromatography. b. Elute the column with a gradient of increasing polarity, typically starting with chloroform and gradually adding methanol. c. Collect fractions and monitor their composition using thin-layer chromatography (TLC). d. Combine fractions containing the same compound and concentrate them to obtain the purified alkaloids. e. Further purification of individual alkaloids may require repeated chromatography or preparative high-performance liquid chromatography (HPLC).

Structure Elucidation: The structures of the isolated alkaloids are determined using a combination of spectroscopic techniques, including Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, COSY, HSQC, and HMBC).

Biosynthesis of the 1-Azaspiro[4.4]nonane Core in Cephalotaxus

The biosynthesis of the complex pentacyclic structure of cephalotaxine has been a subject of extensive research. The proposed pathway involves the convergence of two distinct biosynthetic routes originating from the amino acids tyrosine and phenylalanine.

The key steps are believed to include the formation of a phenethylisoquinoline precursor, followed by oxidative coupling and a series of rearrangements to construct the intricate ring system, including the characteristic 1-azaspiro[4.4]nonane core.

Caption: Proposed biosynthetic pathway of cephalotaxine.

Synthetic Strategies towards the 1-Azaspiro[4.4]nonane Core

The unique structure and significant biological activity of 1-azaspiro[4.4]nonane-containing natural products have inspired numerous synthetic efforts. These strategies often focus on the efficient construction of the spirocyclic core.

Domino Radical Bicyclization

A powerful approach involves a domino radical bicyclization of appropriately substituted oxime ethers.[5] This method allows for the formation of two rings and the spirocyclic center in a single step. The reaction is typically initiated by a radical initiator such as AIBN and proceeds through a cascade of cyclization events.[5]

Nitroso-Ene Cyclization

The nitroso-ene reaction provides another elegant route to the 1-azaspiro[4.4]nonane skeleton.[6] This strategy has been successfully applied in the modular synthesis of (±)-cephalotaxine.

Intramolecular Aldol Condensation

Classical synthetic methodologies, such as the intramolecular aldol condensation of a diketone precursor, have also been employed to construct the spiro[4.4]azanonane core.[7]

Caption: General workflow for accessing and evaluating 1-azaspiro[4.4]nonane-containing compounds.

Biological Activities and Mechanism of Action

The biological activities of 1-azaspiro[4.4]nonane natural products are a major driver of research in this area. As previously mentioned, homoharringtonine is a potent anti-leukemic agent.

Mechanism of Action of Homoharringtonine

Homoharringtonine exerts its cytotoxic effects primarily by inhibiting protein synthesis. It binds to the ribosome and interferes with the elongation step of translation. This disruption of protein production ultimately leads to apoptosis (programmed cell death) in cancer cells.[5] Furthermore, homoharringtonine has been shown to modulate various signaling pathways involved in cell proliferation and survival.

1-Azaspiro[4.4]nonane Motifs from Other Natural Sources

While the Cephalotaxus alkaloids are the most prominent examples, the 1-azaspiro[4.4]nonane core, or its close derivatives, has been identified in natural products from other sources, albeit less frequently.

Fungal Metabolites

Pseurotins A1 and A2, isolated from the marine-derived fungus Aspergillus fumigatus, contain a 1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione core, a heterocyclic analog of the 1-azaspiro[4.4]nonane system. This highlights the potential for discovering structurally diverse spirocyclic alkaloids from fungal sources.

Marine Organisms

The 1-azaspiro[4.4]nonane motif appears to be rare in marine natural products. While marine organisms are a rich source of diverse alkaloids, including many with spirocyclic systems, the specific 1-azaspiro[4.4]nonane skeleton has not been widely reported. This suggests that the biosynthetic pathways leading to this particular scaffold may be more prevalent in terrestrial plants.

Conclusion and Future Perspectives

The 1-azaspiro[4.4]nonane motif is a structurally intriguing and biologically significant scaffold found in a select group of natural products. The potent anti-cancer activity of the Cephalotaxus alkaloids, particularly homoharringtonine, underscores the therapeutic potential of this molecular architecture. Continued exploration of natural sources, especially from underexplored environments, may lead to the discovery of new 1-azaspiro[4.4]nonane-containing compounds with novel biological activities. Furthermore, the development of new and efficient synthetic methodologies will not only facilitate the total synthesis of these natural products but also enable the creation of diverse analog libraries for structure-activity relationship studies and the development of new therapeutic agents. The convergence of natural product chemistry, synthetic organic chemistry, and chemical biology will undoubtedly continue to unlock the full potential of this remarkable spirocyclic system.

References

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• Nitroso-ene cyclization enabled access to 1-azaspiro[4.4]nonane and its application in a modular synthesis toward (±)-cephalotaxine. [Link]

• Homoharringtonine, omacetaxine mepesuccinate, and chronic myeloid leukemia circa 2009. [Link]

• The mechanisms of the protein translation inhibitors homoharringtonine and silvestrol. [Link]

• A formal total synthesis of (-)-cephalotaxine. [Link]

• Spirocyclic derivatives as antioxidants: a review. [Link]

• Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. [Link]

• Marine Indole Alkaloids—Isolation, Structure and Bioactivities. [Link]

• The Mutually Inspiring Biological and Chemical Synthesis of Fungal Bicyclo[2.2.2]diazaoctane Indole Alkaloids. [Link]

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. [Link]

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. [Link]

• Structurally Uncommon Secondary Metabolites Derived from Endophytic Fungi. [Link]

• 1,6-Dioxaspiro[4.4]nonane secondary metabolite isolated from entomogenous fungus Isaria cateniannulata. [Link]

• Marine Natural Products. [Link]

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• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. [Link]

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Stereochemistry of 1-Azaspiro[4.4]nonane and its isomers

An In-Depth Technical Guide to the Stereochemistry of 1-Azaspiro[4.4]nonane and its Isomers

Introduction: The Significance of a Privileged Scaffold

The 1-azaspiro[4.4]nonane framework, a spirocyclic system featuring a pyrrolidine ring fused to a cyclopentane ring via a single shared carbon atom, represents a "privileged scaffold" in medicinal chemistry. Its rigid, three-dimensional architecture provides a unique platform for the precise spatial arrangement of functional groups, which can lead to enhanced binding affinity and selectivity for biological targets compared to more flexible or planar molecules.[1] This scaffold is not merely a synthetic curiosity; it is a core structural motif in a variety of biologically active natural products.[2] Most notably, it forms the heart of the Cephalotaxus alkaloids, such as cephalotaxine.[3] An ester derivative of cephalotaxine, homoharringtonine, has been approved for the treatment of chronic myeloid leukemia, underscoring the profound pharmacological relevance of this spirocyclic system.[1][3]

Given that biological systems are inherently chiral, the stereochemical configuration of a drug molecule is a critical determinant of its efficacy, safety, and pharmacokinetic profile. For the 1-azaspiro[4.4]nonane core, the stereochemistry at the spirocenter and any additional substituents dictates the molecule's overall shape and its interaction with target proteins. This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive exploration of the stereochemical landscape of 1-azaspiro[4.4]nonane, detailing strategies for its stereocontrolled synthesis, methods for chiral resolution, and the analytical techniques required for unambiguous stereochemical assignment.

Part 1: The Stereochemical Landscape of 1-Azaspiro[4.4]nonane

A thorough understanding of the potential isomers is the foundation for any stereoselective work. The 1-azaspiro[4.4]nonane system presents distinct stereochemical challenges and opportunities arising from its spirocyclic nature.

Chirality at the Spirocenter

The defining feature of the 1-azaspiro[4.4]nonane scaffold is the spiro carbon atom (C5), which serves as the junction for the two rings. This quaternary carbon is a stereogenic center because it is bonded to four different groups within the ring systems.[4] Consequently, the unsubstituted 1-azaspiro[4.4]nonane molecule is chiral and exists as a pair of non-superimposable mirror images, or enantiomers: (R)-1-azaspiro[4.4]nonane and (S)-1-azaspiro[4.4]nonane.

Diastereomerism in Substituted Derivatives

The introduction of substituents on either the pyrrolidine or cyclopentane ring creates additional stereocenters, leading to the possibility of diastereomers. A common scenario involves substitution at the C2 and C6 positions. The relative orientation of these substituents with respect to each other gives rise to cis and trans diastereomers.

• trans Isomer: The substituents on the two rings are on opposite faces of the molecule.

• cis Isomer: The substituents on the two rings are on the same face of the molecule.

Many synthetic routes, such as domino radical bicyclizations, often yield mixtures of these diastereomers, frequently with a preference for the thermodynamically more stable trans configuration.[3][5]

Isomeric relationships in a disubstituted 1-azaspiro[4.4]nonane system.

Part 2: Stereoselective Synthesis and Chiral Resolution

Controlling the stereochemical outcome of a reaction is a central goal in modern organic synthesis, particularly for pharmaceutical applications. For the 1-azaspiro[4.4]nonane scaffold, several strategies have been developed to access diastereomerically and enantiomerically enriched compounds.

Diastereoselective Synthesis: Domino Radical Bicyclization

A powerful method for constructing the 1-azaspiro[4.4]nonane skeleton is the domino radical bicyclization of functionalized oxime ethers.[3] This approach allows for the formation of the spirocyclic core in a single step.

Causality Behind the Method: The reaction is initiated by a radical initiator like AIBN (2,2′-azobisisobutyronitrile) or triethylborane (Et₃B) and promoted by a radical mediator such as tributyltin hydride (Bu₃SnH).[3] The process involves the formation of an initial aryl or vinyl radical, which then undergoes a 5-exo-trig cyclization onto an alkenyl moiety. The resulting carbon-centered radical is then trapped by the nitrogen of the oxime ether, leading to the formation of an alkoxyaminyl radical. A final 5-exo-trig cyclization of this nitrogen-centered radical completes the formation of the spiro-pyrrolidine ring. The observed preference for the trans diastereomer is often attributed to the conformational equilibrium of the intermediate alkoxyaminyl radical, where a pseudo-chair conformation that minimizes steric interactions leads to the major trans product.[3]

This protocol is a generalized procedure based on the work by Guerrero-Caicedo et al.[3]

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and under an inert atmosphere (e.g., argon), dissolve the O-benzyl oxime ether precursor (1.0 equiv) in a degassed solvent such as cyclohexane.

• Reagent Addition: Add the radical initiator, AIBN (0.2-0.3 equiv), to the solution.

• Initiation: Add the radical mediator, tributyltin hydride (1.2-1.5 equiv), to the reaction mixture.

• Reaction Execution: Heat the mixture to reflux (typically around 80°C for cyclohexane) and monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and concentrate it under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to separate the cis and trans diastereomers.

Workflow for Diastereoselective Domino Radical Bicyclization.

Chiral Resolution of Racemates

When a synthesis yields a racemic mixture, a resolution step is necessary to separate the enantiomers. A classic and scalable method is resolution via the formation of diastereomeric salts.[6][7]

Causality Behind the Method: This technique relies on the principle that while enantiomers have identical physical properties, diastereomers do not.[7] By reacting a racemic mixture (e.g., a racemic amine) with a single enantiomer of a chiral resolving agent (e.g., a chiral carboxylic acid like tartaric acid), a pair of diastereomeric salts is formed. Due to their different physical properties, such as solubility, these salts can often be separated by fractional crystallization. Once separated, the resolving agent is removed, yielding the individual enantiomers of the original compound. The choice of resolving agent and solvent system is critical and often requires empirical screening to achieve efficient separation.[7]

• Salt Formation: Dissolve the racemic 1-azaspiro[4.4]nonane derivative in a suitable solvent. Add one equivalent of an enantiomerically pure chiral resolving agent (e.g., (R,R)-tartaric acid).

• Crystallization: Allow the solution to cool slowly, or partially evaporate the solvent, to induce crystallization of the less soluble diastereomeric salt.

• Separation: Isolate the crystals by filtration. The mother liquor will be enriched in the more soluble diastereomeric salt.

• Liberation of Enantiomer: Treat the isolated salt with a base (if an acidic resolving agent was used) or an acid (if a basic resolving agent was used) to neutralize the salt and liberate the enantiomerically enriched free base or acid.

• Extraction and Purification: Extract the desired enantiomer into an organic solvent, wash, dry, and concentrate to yield the purified enantiomer. The process can be repeated with the mother liquor to isolate the other enantiomer.

Part 3: Analytical Characterization of Stereoisomers

Unambiguous assignment of the stereochemistry is a non-negotiable step in the development of chiral molecules. A combination of spectroscopic and crystallographic techniques is typically employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the structure of molecules in solution and is indispensable for differentiating stereoisomers.[8][9]

• Differentiating Diastereomers: Cis and trans diastereomers are distinct compounds and will exhibit different chemical shifts and coupling constants in their NMR spectra. For 1-azaspiro[4.4]nonane derivatives, the chemical shifts of protons adjacent to the stereocenters are particularly sensitive to the relative configuration.[3]

• Assigning Relative Configuration (NOESY): The Nuclear Overhauser Effect (NOE) is a through-space interaction between protons that are close to each other (< 5 Å). A 2D NOESY (Nuclear Overhauser Effect Spectroscopy) experiment is the definitive method for determining the relative configuration. For example, in a trans isomer, a NOE correlation would be expected between protons on opposite faces of the two rings, whereas in a cis isomer, these correlations would be absent. This technique was successfully used to assign the trans configuration to diastereomers of 1-azaspiro[4.4]nonane derivatives.[3][10]

• Analyzing Enantiomers: Enantiomers are indistinguishable in a standard achiral NMR experiment. To differentiate them, a chiral environment must be introduced. This can be achieved by using a chiral derivatizing agent (e.g., Mosher's acid) to convert the enantiomers into diastereomers, which will have distinct NMR spectra, or by using a chiral solvating agent that forms transient diastereomeric complexes.[11]

NMR Observation	trans-Diastereomer	cis-Diastereomer	Rationale
¹H NMR Chemical Shift	Protons on the two rings show distinct chemical shifts.	Protons on the two rings show different chemical shifts compared to the trans isomer.	The anisotropic effects and steric environments are different for the two diastereomers.
NOESY Correlations	Key protons on opposite faces of the molecule show through-space correlations.	Correlations are observed between protons on the same face of the molecule.	Proximity of protons is dependent on the relative stereochemistry.

Table 1: Representative NMR characteristics for differentiating cis and trans diastereomers of substituted 1-azaspiro[4.4]nonanes.

X-ray Crystallography

Single-crystal X-ray crystallography is the gold standard for stereochemical assignment. It provides a definitive, three-dimensional structure of a molecule in the solid state, allowing for the unambiguous determination of both relative and absolute stereochemistry.[12] While it requires a suitable single crystal, the resulting structural information is unparalleled in its detail and accuracy. The trans configuration of a spiro[indene-1,2′-pyrrolidine] derivative, a related 1-azaspiro[4.4]nonane nucleus, was confirmed by X-ray diffraction.[3]

Decision workflow for the stereochemical assignment of a novel derivative.

Conclusion

The 1-azaspiro[4.4]nonane scaffold continues to be a fertile ground for the discovery of new therapeutic agents. Its inherent chirality and the potential for multiple stereoisomers make a deep understanding of its stereochemistry essential. As demonstrated, the synthesis of this core can be directed to favor specific diastereomers through methods like domino radical bicyclization. When racemic mixtures are obtained, established chiral resolution techniques can be employed. The definitive characterization of these isomers relies on a synergistic application of advanced NMR spectroscopy, particularly 2D NOESY experiments, and the unequivocal power of X-ray crystallography. For drug development professionals, mastering the synthesis and analysis of this privileged scaffold is a critical step toward harnessing its full therapeutic potential.

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• Various Authors. (2019). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate.
• Guerrero-Caicedo, A., Soto, D., Osorio, D. A., & Jaramillo-Gomez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PubMed.

• Guerrero-Caicedo, A., Soto, D., Osorio, D. A., & Jaramillo-Gomez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100-21114. Available at: [Link]

• Various Authors. (2023). One-pot three-component synthesis of azaspirononatriene derivatives. PMC - NIH.
• d'Angelo, J., Dumas, F., & Pizzonero, M. (2005). Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)Cephalotaxine. ResearchGate.
• Various Authors. (2007). Novel synthesis of 1,6,7,9-tetrasubstituted 8-oxo-1-azaspiro[4.4]nonanes. ResearchGate.

• d'Angelo, J., Dumas, F., & Pizzonero, M. (2005). Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)-Cephalotaxine. HETEROCYCLES. Available at: [Link]

• BenchChem Technical Support Team. (2023). Comparative Guide to the X-ray Crystallography of 2-Azaspiro[4.4]nonane Compounds for Researchers and Drug Development Professionals. Benchchem.
• BenchChem Technical Support Team. (2023). Overcoming diastereoselectivity issues in 2-Azaspiro[4.4]nonane synthesis. Benchchem.
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A Technical Guide to Quantum Chemical Calculations on 1-Azaspiro[4.4]nonane for Drug Development Applications

Introduction: The Rising Prominence of Spirocyclic Scaffolds in Medicinal Chemistry

In the landscape of modern drug discovery, there is a continuous drive towards molecules with greater three-dimensionality. This shift is motivated by the need to enhance target selectivity, improve physicochemical properties, and explore novel chemical spaces. Spirocyclic scaffolds, characterized by two rings sharing a single atom, have emerged as a powerful tool in this endeavor.[1][2] Their rigid, well-defined three-dimensional structures can lock in bioactive conformations, potentially improving binding affinity and reducing off-target effects.[1] Specifically, azaspirocycles like 1-Azaspiro[4.4]nonane are of significant interest as they often exhibit improved solubility, metabolic stability, and basicity compared to their non-spirocyclic counterparts.[1][3] The 1-azaspiro[4.4]nonane core is a key structural motif in various natural products and has been leveraged in the synthesis of compounds with potent biological activities, including potential treatments for chronic myeloid leukemia.[4][5]

This guide provides an in-depth technical overview of the application of quantum chemical calculations to elucidate the structural and electronic properties of 1-Azaspiro[4.4]nonane. For researchers, medicinal chemists, and drug development professionals, these computational methods offer a predictive lens to understand molecular behavior at the electronic level, thereby guiding rational drug design and optimization efforts. By accurately modeling properties such as molecular geometry, charge distribution, and frontier molecular orbitals, we can gain invaluable insights into a molecule's potential reactivity, stability, and intermolecular interactions, long before its synthesis.[6]

Pillar 1: Theoretical Foundations of Computational Inquiry

Before delving into the practical protocols, it is essential to grasp the theoretical underpinnings of the computational methods employed. Quantum chemical calculations aim to solve the Schrödinger equation for a given molecule, providing information about its energy and electronic wavefunction.[7]

Hartree-Fock (HF) Theory vs. Density Functional Theory (DFT)

Two primary classes of ab initio ("from the beginning") methods are central to our investigation: Hartree-Fock (HF) and Density Functional Theory (DFT).

• Hartree-Fock (HF) Theory: This is a foundational method that approximates the many-electron wavefunction as a single Slater determinant.[8] It treats each electron as moving in the average field of all other electrons, thus neglecting instantaneous electron-electron correlation.[8] While computationally efficient, this omission can sometimes lead to inaccuracies, particularly in describing systems with significant electron correlation.[9][10]

• Density Functional Theory (DFT): DFT offers a pragmatic and powerful alternative. Instead of the complex wavefunction, DFT uses the electron density—a simpler, three-dimensional quantity—to determine the system's energy.[7] It includes an approximation for the exchange-correlation energy, which accounts for the electron correlation effects missed by HF.[11] Hybrid functionals, such as the widely used B3LYP, incorporate a portion of the exact exchange from HF theory, often yielding a robust balance of accuracy and computational cost for organic molecules.[11][12] For many applications involving organic and medicinal chemistry, DFT methods like B3LYP have become the workhorse for reliable predictions of molecular structures and properties.[6][11]

The Role of Basis Sets

Both HF and DFT methods require a "basis set" to represent the molecular orbitals. A basis set is a collection of mathematical functions (typically Gaussian-type orbitals) centered on each atom to construct the molecular orbitals.[13][14] The size and flexibility of the basis set directly impact the accuracy and computational cost of the calculation.[14]

• Pople-style basis sets (e.g., 6-31G(d,p), 6-311++G(d,p)): These are widely used and offer a good compromise. The numbers indicate the number of Gaussian functions used to describe core and valence orbitals. Additions like (d,p) introduce polarization functions to allow for non-spherical electron density distribution, while ++ adds diffuse functions, which are important for describing anions or weak interactions.[15]

• Correlation-consistent basis sets (e.g., cc-pVDZ, aug-cc-pVTZ): These sets are designed to systematically converge towards the complete basis set limit and are often considered the state-of-the-art for high-accuracy correlated calculations.[13]

The choice of method and basis set constitutes a "theoretical model chemistry." For 1-Azaspiro[4.4]nonane, a DFT approach using the B3LYP functional with a split-valence basis set like 6-311++G(d,p) provides a reliable and computationally feasible model for generating high-quality results.[12]

Pillar 2: A Validated Computational Workflow

This section details a self-validating protocol for the quantum chemical analysis of 1-Azaspiro[4.4]nonane. The workflow is designed to ensure that the final calculated properties are derived from a true, stable molecular conformation.

Computational Workflow Overview

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The 1-Azaspiro[4.4]nonane Scaffold: A Privileged Motif in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The 1-azaspiro[4.4]nonane scaffold, a unique three-dimensional bicyclic system, has emerged as a privileged structural motif in medicinal chemistry. Its inherent rigidity and defined exit vectors offer a compelling platform for the design of novel therapeutics with enhanced potency, selectivity, and improved physicochemical properties. This guide provides a comprehensive technical overview of the 1-azaspiro[4.4]nonane core, encompassing its synthesis, key derivatives, and diverse applications in drug discovery. We will delve into detailed synthetic methodologies, explore its role in the development of anticancer, central nervous system, and antiviral agents, and discuss the critical structure-activity relationships that govern its biological activity. This document is intended to serve as a valuable resource for researchers and drug development professionals seeking to leverage the potential of this versatile scaffold in their therapeutic programs.

Introduction: The Rise of Three-Dimensionality in Drug Design

The drive to escape the "flatland" of traditional aromatic and heteroaromatic ring systems has led medicinal chemists to increasingly explore three-dimensional (3D) scaffolds. Spirocycles, characterized by two rings sharing a single common atom, have garnered significant attention due to their ability to orient substituents in precise spatial arrangements, thereby facilitating optimal interactions with biological targets. The 1-azaspiro[4.4]nonane scaffold, with its fused five-membered rings, offers a compact and conformationally constrained framework that can lead to improved target affinity and selectivity. Furthermore, the introduction of sp3-rich centers often correlates with enhanced aqueous solubility, metabolic stability, and overall improved ADME (Absorption, Distribution, Metabolism, and Excretion) properties compared to their flatter counterparts.[1][2]

This guide will provide a deep dive into the chemistry and therapeutic potential of the 1-azaspiro[4.4]nonane scaffold, offering both foundational knowledge and practical insights for its application in drug discovery.

Synthetic Strategies for the Construction of the 1-Azaspiro[4.4]nonane Core

The efficient construction of the 1-azaspiro[4.4]nonane skeleton is a key consideration for its utilization in medicinal chemistry. Several synthetic strategies have been developed, each with its own advantages and suitability for generating diverse derivatives.

Domino Radical Bicyclization

A powerful and convergent approach to the 1-azaspiro[4.4]nonane core is the domino radical bicyclization of acyclic precursors.[3][4] This method typically involves the generation of a radical which then initiates a cascade of intramolecular cyclizations to form the spirocyclic system in a single step.

Experimental Protocol: Domino Radical Bicyclization of an O-Benzyl Oxime Ether [2][4]

• Step 1: Synthesis of the O-Benzyl Oxime Ether Precursor: An appropriately substituted ketone is reacted with hydroxylamine hydrochloride in the presence of a base (e.g., pyridine) to form the corresponding oxime. Subsequent O-benzylation with benzyl bromide and a base like sodium hydride yields the O-benzyl oxime ether.

• Step 2: Radical Cyclization: The O-benzyl oxime ether (1.0 eq) is dissolved in a degassed solvent such as cyclohexane. To this solution is added a radical initiator, such as azobisisobutyronitrile (AIBN, 0.1-0.2 eq), and a radical mediator, typically tributyltin hydride (Bu3SnH, 1.1-1.5 eq). The reaction mixture is then heated to reflux (around 80 °C) for several hours until the starting material is consumed (monitored by TLC).

• Step 3: Workup and Purification: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to afford the desired 1-azaspiro[4.4]nonane derivative. Yields for this process can range from 11-67%, often producing a mixture of diastereomers.[2]

Caption: Domino Radical Bicyclization Workflow.

Intramolecular 1,3-Dipolar Cycloaddition

Another elegant method for constructing the 1-azaspiro[4.4]nonane ring system is through an intramolecular 1,3-dipolar cycloaddition.[5] This reaction involves the generation of a nitrone which then undergoes a cycloaddition with a tethered alkene to form an isoxazolidine, which can be subsequently opened to reveal the desired spirocyclic amine.

Dieckmann Condensation and Related Cyclizations

Classical cyclization strategies such as the Dieckmann condensation can also be employed to construct the cyclopentane ring onto a pre-existing pyrrolidine core.[6] This approach involves the base-mediated intramolecular condensation of a diester to form a β-keto ester, which can then be further elaborated to the desired 1-azaspiro[4.4]nonane scaffold.

Experimental Protocol: Synthesis via Dieckmann Condensation [6]

• Step 1: Preparation of the Diacid Intermediate: A suitable starting material, such as 2,2-diallylpyrrolidine, is subjected to oxidative cleavage (e.g., ozonolysis followed by an oxidative workup) to generate the corresponding diacid.

• Step 2: Esterification: The diacid is converted to its corresponding diester (e.g., dimethyl or diethyl ester) using standard methods like Fischer esterification.

• Step 3: Dieckmann Condensation: The diester is treated with a strong base, such as sodium ethoxide in ethanol, to induce intramolecular cyclization, affording a β-keto ester.

• Step 4: Decarboxylation and Reduction: The β-keto ester is then hydrolyzed and decarboxylated, followed by reduction of the ketone and amide functionalities to yield the 1-azaspiro[4.4]nonane core.

Caption: Dieckmann Condensation Pathway.

Therapeutic Applications of the 1-Azaspiro[4.4]nonane Scaffold

The unique structural features of the 1-azaspiro[4.4]nonane core have been exploited in the development of a diverse range of therapeutic agents.

Anticancer Agents: The Cephalotaxus Alkaloids

The 1-azaspiro[4.4]nonane motif is a key structural component of the Cephalotaxus alkaloids, a class of natural products with potent antitumor activity.[2] The most notable member of this family is homoharringtonine, an ester derivative of cephalotaxine, which has been approved for the treatment of chronic myeloid leukemia.[2] The synthesis of these complex natural products has been a significant focus of research, with numerous strategies developed to construct the intricate polycyclic framework that includes the 1-azaspiro[4.4]nonane core.[7][8]

Central Nervous System (CNS) Agents

Derivatives of 2-azaspiro[4.4]nonane-1,3-dione have shown promising anticonvulsant activity in preclinical models.[1][3] Structure-activity relationship (SAR) studies have revealed that the nature and position of substituents on the aryl ring, as well as the linker between the spirocyclic core and the aryl moiety, significantly influence the anticonvulsant potency.[1][3][7][9][10]

Table 1: Anticonvulsant Activity of Selected 2-Azaspiro[4.4]nonane-1,3-dione Derivatives

Compound	Aryl Substituent	Linker	Anticonvulsant Activity (MES test, ED50 mg/kg)	Reference
1j	p-Amino	-NH-	76.27	[3]
V	p-Methyl	-NH-	Potent in sc.Met test	[1]
VI	o-Trifluoromethyl	-NH-	Potent in sc.Met test	[1]

MES: Maximal Electroshock Seizure; sc.Met: subcutaneous Metrazole.

The 1-azaspiro[4.4]nonane scaffold has been incorporated into molecules designed as agonists and positive allosteric modulators (PAMs) of nicotinic acetylcholine receptors (nAChRs), particularly the α7 subtype.[2][11][12][13] These receptors are implicated in a variety of cognitive processes, and their modulation represents a potential therapeutic strategy for neurological and psychiatric disorders such as Alzheimer's disease and schizophrenia. The rigid spirocyclic framework is believed to help in presenting the key pharmacophoric elements in the correct orientation for optimal receptor binding and modulation.

Antiviral Activity

Derivatives containing the 1-azaspiro[4.4]nonane scaffold have been investigated for their antiviral properties. Notably, some compounds have shown inhibitory activity against the hepatitis C virus (HCV).[2][14] The mechanism of action for these compounds is often linked to the inhibition of viral proteins essential for replication, such as the NS5A protein.[8][9][15][16][17]

Physicochemical and Pharmacokinetic Properties: The Spirocyclic Advantage

A key driver for the increasing interest in spirocyclic scaffolds is their potential to confer favorable physicochemical and pharmacokinetic (ADME) properties to drug candidates.[18] While specific experimental data for a wide range of 1-azaspiro[4.4]nonane derivatives is not extensively available in the public domain, general trends for spirocycles suggest several advantages:

• Improved Solubility: The increased sp3 character and reduced planarity of spirocycles can disrupt crystal lattice packing, often leading to improved aqueous solubility.[2]

• Enhanced Metabolic Stability: The rigid, compact nature of the 1-azaspiro[4.4]nonane scaffold can shield metabolically labile sites from enzymatic degradation, thereby increasing metabolic stability.[2]

• Favorable Lipophilicity: The introduction of a spirocyclic core can modulate lipophilicity, moving compounds into a more desirable range for oral absorption and distribution.[2]

• Reduced Off-Target Effects: The well-defined three-dimensional structure can lead to higher target selectivity, potentially reducing off-target toxicities.[1]

While in vivo pharmacokinetic data for specific 1-azaspiro[4.4]nonane-containing drugs is limited, the study of natural products like cephalotaxine provides some insights into the disposition of these types of molecules.[19] Further investigation into the ADME profiles of novel 1-azaspiro[4.4]nonane derivatives is a critical area for future research.

Conclusion and Future Perspectives

The 1-azaspiro[4.4]nonane scaffold has firmly established itself as a valuable building block in medicinal chemistry. Its unique three-dimensional architecture provides a robust platform for the design of novel therapeutics with improved pharmacological profiles. The synthetic accessibility of this core, coupled with its presence in a variety of biologically active molecules, underscores its significant potential.

Future research in this area will likely focus on the development of more efficient and stereoselective synthetic methods to access a wider range of functionalized 1-azaspiro[4.4]nonane derivatives. A deeper understanding of the structure-activity and structure-property relationships will be crucial for optimizing the therapeutic potential of this scaffold. Furthermore, a more systematic evaluation of the ADME properties of 1-azaspiro[4.4]nonane-containing compounds will be essential for their successful translation into clinical candidates. The continued exploration of this privileged scaffold holds great promise for the discovery of next-generation medicines to address a wide range of unmet medical needs.

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• Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100-21114.
• Turchin, I. V., et al. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. Beilstein Journal of Organic Chemistry, 15, 2036-2042.
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Protocols & Analytical Methods

Domino radical bicyclization for 1-Azaspiro[4.4]nonane synthesis

Application Note: A Guide to 1-Azaspiro[4.4]nonane Synthesis via Domino Radical Bicyclization

Introduction: The Significance of the 1-Azaspiro[4.4]nonane Scaffold

Azaspirocycles, characterized by their unique three-dimensional and rigid architecture, are recognized as privileged scaffolds in modern medicinal chemistry.[1] Their non-planar structure allows for a precise spatial arrangement of functional groups, which can significantly enhance binding affinity and selectivity for biological targets.[1] Specifically, the 1-azaspiro[4.4]nonane core is a key structural motif found in a variety of biologically active natural products. A prominent example is the Cephalotaxus family of alkaloids, such as homoharringtonine, which has been approved for the treatment of chronic myeloid leukemia and contains this spirocyclic system.[2]

Compared to their non-spirocyclic counterparts, azaspirocycles often demonstrate improved physicochemical properties, including enhanced aqueous solubility, greater metabolic stability, and a higher fraction of sp³-hybridized carbons (Fsp³)—a parameter frequently correlated with clinical success in drug development.[1]

This application note provides a detailed overview and actionable protocols for the synthesis of 1-azaspiro[4.4]nonane derivatives using a powerful domino radical bicyclization strategy. This approach offers an efficient and atom-economical pathway to construct molecular complexity from simple precursors in a single synthetic operation.[1]

Core Concept: The Domino Radical Bicyclization Cascade

Domino reactions, also known as cascade or tandem reactions, are highly efficient processes where a single event triggers a series of subsequent intramolecular transformations to rapidly build complex molecules.[1] The strategy discussed herein employs a radical-mediated cascade to form two new rings and a quaternary spirocyclic center in one step.

The synthesis begins with a carefully designed precursor: an O-benzyl oxime ether that contains two key functionalities:

• A radical precursor group (e.g., a brominated or iodinated aromatic ring, or a terminal alkyne).

• An alkenyl moiety (a double bond) positioned to act as a radical acceptor.

The reaction is triggered by a radical initiator, which, in conjunction with a mediator like tributyltin hydride (Bu₃SnH), sets off a sequence of two consecutive 5-exo-trig cyclizations to furnish the desired 1-azaspiro[4.4]nonane skeleton.[1][2]

Mechanistic Deep Dive

The power of this methodology lies in its elegant and predictable reaction pathway. The entire cascade is orchestrated by the sequential formation and intramolecular reaction of radical intermediates. The process can be broken down into four key stages:

• Radical Initiation & Propagation: A radical initiator (e.g., AIBN or Et₃B) generates a tributyltin radical (Bu₃Sn•) from the tributyltin hydride (Bu₃SnH) promoter.[1]

• First Cyclization (C–C Bond Formation): The Bu₃Sn• radical abstracts a halogen atom from the aryl halide precursor (or adds to the alkyne), generating an aryl (or vinyl) radical. This newly formed radical intermediate rapidly undergoes a 5-exo-trig cyclization onto the pendant alkenyl group, forming the first five-membered ring and transferring the radical to a new carbon center.[1]

• Second Cyclization (C–N Bond Formation): The resulting alkyl radical then participates in a second 5-exo-trig cyclization, this time attacking the nitrogen atom of the oxime ether. This step forges the second ring, creating the spirocyclic core and generating a stabilized alkoxyaminyl radical.[1][2]

• Radical Quenching & Propagation: The final alkoxyaminyl radical is quenched by abstracting a hydrogen atom from a molecule of Bu₃SnH. This step yields the final 1-azaspiro[4.4]nonane product and regenerates the Bu₃Sn• radical, which can then propagate the chain reaction.[1]

General experimental workflow for the synthesis.

Protocol 5.1: Method A - AIBN-Initiated Bicyclization

• Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, prepare a solution of the O-benzyl oxime ether precursor (1.0 equiv) in anhydrous cyclohexane (to achieve a 0.02 M concentration).

• Reagent Addition: Add 2,2′-azobisisobutyronitrile (AIBN) (0.2 equiv) and tributyltin hydride (Bu₃SnH) (1.5 equiv) to the solution.

• Reaction: Place the flask under a nitrogen atmosphere and bring the mixture to reflux (approx. 81°C for cyclohexane). Maintain reflux for the required time (typically 3-6 hours), monitoring the reaction by TLC.

• Workup: After the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure.

• Purification: Purify the resulting residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate mixtures) to isolate the 1-azaspiro[4.4]nonane product. [3]

Protocol 5.2: Method B - Et₃B-Initiated Bicyclization

• Preparation: In a round-bottom flask with a magnetic stir bar, prepare a solution of the O-benzyl oxime ether precursor (1.0 equiv) and tributyltin hydride (Bu₃SnH) (1.5 equiv) in anhydrous toluene (0.02 M).

• Degassing: Degas the solution by bubbling a gentle stream of nitrogen through it for 15 minutes.

• Initiation: While stirring at room temperature, add triethylborane (Et₃B, 1.0 M in hexanes, 2.0 equiv) dropwise to the reaction mixture.

• Reaction: Continue to stir the mixture at room temperature for the specified time (typically 2-4 hours), monitoring completion by TLC.

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel to yield the desired spirocyclic compound. [3]

Results and Troubleshooting

This domino radical bicyclization methodology provides the 1-azaspiro[4.4]nonane skeleton in yields ranging from 11% to 67%, typically as a mixture of diastereomers with a preference for the trans configuration. [2][4]The best results are often obtained when the alkenyl moiety is attached to electron-withdrawing groups or aryl substituents. [4]

Precursor Moiety	Initiator	Yield (%)	Diastereomeric Ratio (trans:cis)	Reference
Aryl Iodide	AIBN	55%	1.5 : 1	[5]
Aryl Iodide	Et₃B	58%	4.0 : 1	[5]
Aryl Bromide	AIBN	45%	1.2 : 1	[5]
Terminal Alkyne	AIBN	67%	1.2 : 1	[5]

| Terminal Alkyne | Et₃B | 45% | 2.0 : 1 | [5]|

Troubleshooting Common Issues:

• Low Yield / Formation of Side Products: A common side reaction is the premature reduction of the initial aryl radical by Bu₃SnH before the first cyclization can occur. [5]This leads to the formation of a simple reduced (dehalogenated) oxime ether.

  • Solution: Use a syringe pump to add the Bu₃SnH slowly over the course of the reaction. This maintains a low steady-state concentration of the tin hydride, favoring the intramolecular cyclization over the intermolecular reduction. [3]* Formation of Monocyclized Product: If the second cyclization onto the oxime nitrogen is slow, the intermediate alkyl radical may be quenched by Bu₃SnH, leading to a monocyclized product. This is more common with sterically hindered or certain substituted olefins. [4] * Solution: Re-evaluate the substrate design. Modifying substituents on the alkene may be necessary to facilitate the second cyclization.

• Poor Diastereoselectivity: While a trans preference is often observed, selectivity can be modest.

  • Solution: Running the reaction at a lower temperature using the Et₃B initiator (Method B) can improve diastereoselectivity in some cases. [5]

Conclusion and Future Outlook

The domino radical bicyclization provides a robust and elegant method for accessing the medicinally relevant 1-azaspiro[4.4]nonane scaffold. Its ability to rapidly generate molecular complexity from simple starting materials makes it a valuable tool for synthetic and medicinal chemists.

While the classic approach relies on tin hydrides, which pose toxicity and purification challenges, modern advancements in radical chemistry are paving the way for more sustainable alternatives. Future research will likely focus on developing tin-free methodologies, potentially leveraging photoredox catalysis or other transition-metal-free initiation systems to generate the key radical intermediates, further enhancing the safety and applicability of this powerful synthetic strategy. [6][7][8]

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Application Notes and Protocols for the Synthesis of 1-Azaspiro[4.4]nonan-1-oxyls via Intramolecular 1,3-Dipolar Cycloaddition

Introduction: The Significance of Spirocyclic Nitroxides in Modern Research

1-Azaspiro[4.4]nonan-1-oxyls represent a class of sterically shielded pyrrolidine nitroxides that are gaining prominence in the fields of medicinal chemistry, materials science, and drug development. Their unique spirocyclic architecture, where two rings share a single carbon atom, imparts significant stability against reduction by biological agents.[1] This increased persistence in reducing environments makes them superior candidates for use as spin labels and probes for Electron Paramagnetic Resonance (EPR) spectroscopy, a powerful technique for studying the structure, dynamics, and interactions of biomolecules.[2][3] The rigid conformation of the spirocyclic scaffold also offers advantages in the design of novel therapeutics by providing a three-dimensional framework that can enhance binding affinity and selectivity for biological targets.[1]

This guide provides a comprehensive overview and detailed protocols for the synthesis of 1-azaspiro[4.4]nonan-1-oxyls, with a central focus on the key strategic reaction: the intramolecular 1,3-dipolar cycloaddition of a nitrone. We will delve into the mechanistic underpinnings of each synthetic step, explaining the rationale behind the choice of reagents and conditions, to provide researchers with a robust and reproducible methodology.

Synthetic Strategy: A Multi-Step Approach to Spirocyclic Nitroxides

The synthesis of 1-azaspiro[4.4]nonan-1-oxyls is a multi-step process that begins with the formation of a suitable nitrone precursor, followed by the introduction of an alkenyl tether, a thermally induced intramolecular 1,3-dipolar cycloaddition, reductive opening of the resulting isoxazolidine ring, and final oxidation to the desired stable nitroxide radical.[4][5]

Overall Synthetic Workflow

Caption: Overall synthetic workflow for 1-azaspiro[4.4]nonan-1-oxyls.

Mechanistic Insights and Experimental Causality

A thorough understanding of the reaction mechanisms is paramount for successful synthesis and troubleshooting. This section elucidates the key transformations and the rationale for the chosen experimental conditions.

Step 1: Formation of the Alkenyl-Tethered Nitrone

The synthesis commences with the addition of a pent-4-enyl group to a cyclic nitrone, typically a 5,5-dialkyl-1-pyrroline N-oxide.[4] This is achieved through a Grignard reaction, where pent-4-enylmagnesium bromide acts as a nucleophile, attacking the electrophilic carbon of the nitrone function.

Causality of Experimental Choices:

• Grignard Reagent: Pent-4-enylmagnesium bromide is selected to introduce the necessary five-carbon tether with a terminal double bond, which is essential for the subsequent intramolecular cycloaddition.

• Aprotic Solvent: The reaction is conducted in a dry, aprotic solvent such as diethyl ether or tetrahydrofuran (THF) to prevent quenching of the highly reactive Grignard reagent.

• Inert Atmosphere: The reaction is performed under an inert atmosphere (e.g., argon or nitrogen) to exclude moisture and oxygen, which would otherwise decompose the Grignard reagent.

• Oxidation to Nitrone: The initial addition product is an N-hydroxypyrrolidine, which is subsequently oxidized to the corresponding nitrone.[4] Bubbling air through the reaction mixture in the presence of a copper(II) catalyst is an effective method for this transformation.[4]

Step 2: The Key Intramolecular 1,3-Dipolar Cycloaddition

This is the cornerstone of the synthesis, where the 1,3-dipolar nitrone moiety reacts with the tethered alkene (the dipolarophile) to form a tricyclic isoxazolidine.[6] This reaction is a concerted, pericyclic process that proceeds through a six-electron transition state.[7]

Mechanism of Intramolecular 1,3-Dipolar Cycloaddition

Caption: Mechanism of the intramolecular 1,3-dipolar cycloaddition.

Causality of Experimental Choices:

• Thermal Conditions: The cycloaddition is typically promoted by heating the alkenyl-tethered nitrone in a suitable solvent.[4] The thermal energy overcomes the activation barrier for the concerted cycloaddition.

• Solvent Choice: While 1,3-dipolar cycloadditions are generally not highly sensitive to solvent polarity, a non-polar, high-boiling solvent like toluene or xylene is often used to achieve the required reaction temperature.[7][8]

• Reversibility: It is important to note that the 1,3-dipolar cycloaddition of nitrones to alkenes can be reversible.[4]

Step 3: Reductive Ring Opening of the Isoxazolidine

The tricyclic isoxazolidine is then subjected to reductive cleavage of the N-O bond to yield the desired spirocyclic amino alcohol.[6][7]

Causality of Experimental Choices:

• Reducing Agent: A common and effective method for this transformation is the use of zinc dust in the presence of acetic acid.[4][6] Other methods include catalytic hydrogenation over Raney nickel.[9][10]

• Reaction Conditions: The Zn/AcOH reduction is typically carried out in a protic solvent mixture like ethanol/water. The acid activates the N-O bond for reduction by the metal.

Step 4: Oxidation to the 1-Azaspiro[4.4]nonan-1-oxyl

The final step is the oxidation of the secondary amine of the spirocyclic amino alcohol to the stable nitroxide radical.

Causality of Experimental Choices:

• Oxidizing Agent: meta-Chloroperoxybenzoic acid (m-CPBA) is a widely used and effective reagent for the oxidation of secondary amines to nitroxides.[11][12] It is preferred over other systems like H₂O₂/Na₂WO₄ for substrates that may be sensitive to aqueous basic conditions or for sterically hindered amines.[4]

• Reaction Temperature: The oxidation is often carried out at low temperatures (e.g., -10 °C to 0 °C) to control the reactivity of the peracid and minimize potential side reactions.[4]

• Solvent: A non-polar aprotic solvent like chloroform or dichloromethane is typically used for m-CPBA oxidations.[11]

Detailed Experimental Protocols

The following protocols are adapted from the literature and provide a general framework for the synthesis of 1-azaspiro[4.4]nonan-1-oxyls.[4] Researchers should optimize these conditions for their specific substrates.

Protocol 1: Synthesis of 2-(Pent-4-enyl)-5,5-dialkyl-1-hydroxypyrrolidine

• To a solution of 5,5-dialkyl-1-pyrroline N-oxide (1.0 eq) in dry THF under an argon atmosphere, add a solution of pent-4-enylmagnesium bromide (1.2 eq) in THF dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude N-hydroxypyrrolidine.

Protocol 2: Oxidation to 2-(Pent-4-enyl)-5,5-dialkyl-1-pyrroline N-oxide

• Dissolve the crude N-hydroxypyrrolidine from Protocol 1 in a suitable solvent (e.g., methanol).

• Add a catalytic amount of a copper(II) salt (e.g., CuSO₄).

• Bubble air through the solution for 12-24 hours while stirring vigorously.

• Monitor the formation of the nitrone by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Intramolecular 1,3-Dipolar Cycloaddition

• Dissolve the purified 2-(pent-4-enyl)-5,5-dialkyl-1-pyrroline N-oxide in toluene.

• Heat the solution to reflux (approximately 110 °C) and maintain for 24-48 hours.

• Monitor the disappearance of the starting material by TLC.

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure to yield the crude tricyclic isoxazolidine.

Protocol 4: Reductive Ring Opening of the Isoxazolidine

• To a solution of the crude tricyclic isoxazolidine in a mixture of ethanol and acetic acid, add zinc dust (5-10 eq) portion-wise.

• Stir the resulting suspension at room temperature for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite® to remove excess zinc.

• Wash the Celite® pad with ethanol.

• Neutralize the filtrate with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude spirocyclic amino alcohol.

Protocol 5: Oxidation to 1-Azaspiro[4.4]nonan-1-oxyl

• Dissolve the crude spirocyclic amino alcohol in dry chloroform and cool to -10 °C.

• Add a solution of m-CPBA (1.5 eq) in chloroform dropwise, maintaining the temperature below 0 °C.

• Stir the reaction mixture at 0 °C for 1-2 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with a saturated aqueous solution of NaHCO₃ and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the 1-azaspiro[4.4]nonan-1-oxyl as an orange oil or solid.

Quantitative Data Summary

The following table summarizes typical yields for the key steps in the synthesis of 1-azaspiro[4.4]nonan-1-oxyls, as reported in the literature.[4]

Step	Reactant	Product	Yield (%)
Reductive Ring Opening of Isoxazolidine	Tricyclic Isoxazolidine	Spirocyclic Amino Alcohol	85-95
Oxidation of Spirocyclic Amino Alcohol	Spirocyclic Amino Alcohol	1-Azaspiro[4.4]nonan-1-oxyl	73
Overall (Acylation-Oxidation-Deprotection)	Protected Spirocyclic Amino Alcohol	1-Azaspiro[4.4]nonan-1-oxyl	54-75

Applications in Drug Development and Research

The high stability and unique structural features of 1-azaspiro[4.4]nonan-1-oxyls make them valuable tools in drug discovery and development.

• Spin Probes for EPR Spectroscopy: These nitroxides can be used as spin probes to study the microenvironment of biological systems.[13] By monitoring the EPR spectrum of the nitroxide, information about local polarity, viscosity, and oxygen concentration can be obtained.[14]

• Site-Directed Spin Labeling (SDSL): Functionalized derivatives of 1-azaspiro[4.4]nonan-1-oxyls can be covalently attached to specific sites on biomolecules, such as proteins or nucleic acids.[3] Pulsed EPR techniques, such as Double Electron-Electron Resonance (DEER), can then be used to measure distances between two spin labels, providing crucial information about biomolecular structure and conformational changes.[15]

• Probing Drug-Target Interactions: By labeling a drug molecule or its biological target with a spirocyclic nitroxide, EPR can be used to study the binding event and the associated conformational changes, aiding in the rational design of new therapeutics.

• Assessing Redox Status: The stability of these nitroxides allows them to persist in the cellular environment, making them potential probes for monitoring cellular redox status, which is often dysregulated in disease states.[16]

Conclusion

The intramolecular 1,3-dipolar cycloaddition is a powerful and reliable method for the synthesis of 1-azaspiro[4.4]nonan-1-oxyls. This guide has provided a detailed overview of the synthetic strategy, the underlying reaction mechanisms, and step-by-step protocols. The exceptional stability and unique properties of these spirocyclic nitroxides position them as invaluable tools for researchers, scientists, and drug development professionals seeking to explore the intricacies of biological systems and develop the next generation of therapeutics.

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• Kirilyuk, I. A., & Grigor'ev, I. A. (2021). General Approaches to Synthesis of Nitroxides. In Nitroxides. Royal Society of Chemistry. [Link]

• Zhang, H. K., et al. (n.d.). A novel reductive ring-opening reaction of isoxazolidine to form functionalized 1,3-amino-alcohol. PolyU Scholars Hub. [Link]

• Gilbert, B. C., & Stell, J. K. (1979). Peracid Oxidation of Amines To Nitroalkanes. Scribd. [Link]

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Application Notes and Protocols for the Synthesis of 1-Azaspiro[4.4]nonane via Nitroso-Ene Cyclization

Introduction: The Significance of the 1-Azaspiro[4.4]nonane Scaffold

The 1-azaspiro[4.4]nonane core is a privileged structural motif frequently encountered in a diverse array of biologically active natural products and pharmaceutical agents. This spirocyclic system, characterized by a nitrogen atom at the spiro center connecting two five-membered rings, imparts a unique three-dimensional architecture that is often crucial for specific molecular interactions with biological targets. A prominent example is the Cephalotaxus family of alkaloids, which includes compounds with potent antiproliferative activities against cancer cells.[1] Notably, homoharringtonine, an ester derivative of cephalotaxine, has been approved for the treatment of chronic myeloid leukemia, underscoring the therapeutic potential of molecules containing the 1-azaspiro[4.4]nonane framework.[1][2] The development of efficient and stereoselective synthetic routes to this key structural unit is therefore of paramount importance in medicinal chemistry and drug discovery.

The Intramolecular Nitroso-Ene Reaction: A Powerful Cyclization Strategy

The intramolecular nitroso-ene reaction has emerged as a powerful and elegant strategy for the construction of nitrogen-containing heterocycles. This reaction involves the formation of a carbon-nitrogen bond and a carbon-hydrogen bond with concomitant cleavage of a carbon-carbon double bond and a carbon-hydrogen single bond. The key reactive intermediate is a nitroso compound, which acts as the ene-phile, reacting with an alkene (the ene component) tethered to the same molecule.

A significant advantage of this approach is the ability to generate the highly reactive nitroso species in situ from more stable precursors, such as hydroxamic acids or nitro compounds, thus avoiding the isolation of these often-unstable intermediates.[3][4] This application note will detail a protocol for the synthesis of the 1-azaspiro[4.4]nonane core structure, a key step in the modular synthesis of (±)-cephalotaxine, via an intramolecular acyl-nitroso-ene cyclization.[5][6][7]

Mechanistic Overview of the Acyl-Nitroso-Ene Cyclization

The intramolecular acyl-nitroso-ene reaction proceeds through a concerted pericyclic transition state, although stepwise mechanisms involving diradical or zwitterionic intermediates have also been proposed depending on the substrate and reaction conditions.[5] The generally accepted mechanism for the formation of the 1-azaspiro[4.4]nonane system is depicted below:

• In Situ Generation of the Acyl-Nitroso Species: The reaction is initiated by the oxidation of a suitable precursor, typically a hydroxamic acid, to the highly electrophilic acyl-nitroso intermediate. Common oxidizing agents include tetrapropylammonium periodate (TPAP) or Dess-Martin periodinane.

• Intramolecular Ene Reaction: The tethered alkene then attacks the nitrogen atom of the acyl-nitroso group in a concerted fashion. This involves the transfer of an allylic hydrogen to the oxygen atom of the nitroso group, the formation of a new C-N bond, and a shift of the double bond.

• Cyclization and Product Formation: This intramolecular cascade results in the formation of the desired 1-azaspiro[4.4]nonane ring system.

Figure 1. Mechanism of the intramolecular acyl-nitroso-ene cyclization.

Experimental Protocol

This protocol is based on the synthesis of a key intermediate in the total synthesis of (±)-cephalotaxine.[5][6]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Hydroxamic acid precursor	Synthesis Grade	N/A	Synthesized from the corresponding carboxylic acid.
Tetrapropylammonium periodate (TPAP)	Reagent Grade	Sigma-Aldrich	Handle in a fume hood.
4Å Molecular Sieves	-	Sigma-Aldrich	Activated by heating under vacuum.
Dichloromethane (DCM)	Anhydrous	Acros Organics	Dried over CaH₂ and distilled.
Silica Gel	230-400 mesh	Sorbent Technologies	For column chromatography.
Ethyl Acetate	ACS Grade	Fisher Scientific	For chromatography.
Hexanes	ACS Grade	Fisher Scientific	For chromatography.

Step-by-Step Procedure

• Reaction Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen), add the hydroxamic acid precursor (1.0 equivalent).

• Addition of Reagents: Add freshly activated 4Å molecular sieves (powdered, 500 mg per mmol of hydroxamic acid). Dissolve the starting material in anhydrous dichloromethane (DCM) to a concentration of 0.02 M.

• Initiation of Reaction: Add tetrapropylammonium periodate (TPAP) (1.5 equivalents) in one portion to the stirring solution at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Stir vigorously for 10 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract with DCM (3 x 20 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired 1-azaspiro[4.4]nonane product.

Figure 2. Experimental workflow for the nitroso-ene cyclization.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low or no product formation	Incomplete oxidation of the hydroxamic acid.	Ensure TPAP is fresh and added in sufficient excess. Consider alternative oxidants like Dess-Martin periodinane.
Decomposition of the acyl-nitroso intermediate.	Run the reaction at a lower temperature (0 °C). Ensure strictly anhydrous conditions.
Formation of side products	Intermolecular reactions.	Use a more dilute solution to favor the intramolecular pathway.
Alternative reaction pathways of the nitroso intermediate.	Screen different solvents and temperatures to optimize for the desired ene reaction.
Low diastereoselectivity	Flexible transition state.	Explore the use of Lewis acid catalysts to promote a more ordered transition state.[8] Modify the tether length or substituents to influence the facial selectivity of the ene reaction.

Conclusion

The intramolecular nitroso-ene cyclization provides a highly effective and convergent route to the synthetically valuable 1-azaspiro[4.4]nonane ring system. The ability to generate the reactive acyl-nitroso species in situ from stable hydroxamic acid precursors makes this a practical and attractive method for accessing complex molecular architectures. The protocol detailed herein, along with the troubleshooting guide, offers a solid foundation for researchers and drug development professionals to successfully implement this powerful transformation in their synthetic endeavors. Further exploration of substrate scope and asymmetric variants of this reaction will undoubtedly continue to expand its utility in the synthesis of novel therapeutic agents.

References

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 2019.

• Intramolecular ene reactions of functionalised nitroso compounds. UCL Discovery, N/A.

• Diastereoselective synthesis of nitroso acetals from (S,E)-γ-aminated nitroalkenes via multicomponent [4 + 2]/[3 + 2] cycloadditions promoted by LiCl or LiClO4. ResearchGate, 2023.

• Nitroso-Ene-type Cyclization Toward Diversified Synthesis of Amino Deoxysugars: A Proof of Concept. ResearchGate, N/A.

• Total Syntheses of Cephalotaxus Alkaloids. ChemistryViews, 2023.

• Controlling Enantioselectivity and Diastereoselectivity in Radical Cascade Cyclization for Construction of Bicyclic Structures. PMC, 2021.

• Hetero Diels-Alder Reaction and Ene Reaction of Acylnitroso Species in situ Generated by Hypoiodite Catalysis. ResearchGate, N/A.

• Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate, N/A.

• Development and Mechanistic Study of an Iron-Catalyzed Intramolecular Nitroso Ene Reaction of Nitroarenes. ACS Catalysis, N/A.

• Nitroso-Ene-type Cyclization Toward Diversified Synthesis of Amino Deoxysugars: A Proof of Concept. PubMed, 2023.

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PubMed, 2019.

• Nitroso-ene cyclization enabled access to 1-azaspiro[4.4]nonane and its application in a modular synthesis toward (±)-cephalotaxine. Scilit, N/A.

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1-Azaspiro[4.4]nonane derivatives as nicotinic acetylcholine receptor agonists

An In-Depth Guide to the Application and Protocol for 1-Azaspiro[4.4]nonane Derivatives as Nicotinic Acetylcholine Receptor Agonists

Authored by a Senior Application Scientist

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis, in vitro characterization, and in vivo evaluation of 1-azaspiro[4.4]nonane derivatives as agonists for nicotinic acetylcholine receptors (nAChRs). The protocols and insights provided are grounded in established scientific principles to ensure technical accuracy and reproducibility.

Introduction: The Therapeutic Promise of nAChR Agonists

Nicotinic acetylcholine receptors (nAChRs) are a critical class of ligand-gated ion channels that mediate fast synaptic transmission throughout the central and peripheral nervous systems.[1][2] These receptors are pentameric structures, assembled from a diverse family of subunits (e.g., α2–α10, β2–β4) that form various receptor subtypes, each with distinct pharmacological profiles.[3][4] The most abundant subtypes in the brain are the α4β2 and α7 receptors.[5]

Dysfunction of the cholinergic system and nAChRs has been implicated in a range of human diseases, including Alzheimer's disease, Parkinson's disease, schizophrenia, and nicotine addiction.[1] Consequently, nAChRs are significant therapeutic targets. Agonists that selectively activate specific nAChR subtypes hold the potential to modulate neuronal circuits and offer therapeutic benefits.[1][5]

The 1-azaspiro[4.4]nonane scaffold has emerged as a valuable framework in medicinal chemistry. This rigid, spirocyclic system is present in a variety of biologically active natural products and synthetic compounds, and its unique three-dimensional structure is well-suited for creating potent and selective ligands for neurological targets.[6] Derivatives of this scaffold have shown promise as potent agonists of nAChRs, making them an important area of investigation for novel CNS therapeutics.[6]

Synthesis of 1-Azaspiro[4.4]nonane Derivatives

A key strategy for constructing the 1-azaspiro[4.4]nonane skeleton is through a domino radical bicyclization process.[6][7][8] This elegant approach allows for the efficient assembly of the complex spirocyclic core from readily available starting materials.

General Synthetic Workflow

The workflow involves the formation of an alkoxyaminyl radical from a precursor, such as an O-benzyl oxime ether, which then undergoes a cascade of cyclization reactions to form the desired spirocyclic product. The choice of radical initiator and reaction conditions is critical for achieving high yields and diastereoselectivity.[6][7]

Caption: General workflow for the synthesis of 1-azaspiro[4.4]nonane derivatives.

Protocol: Domino Radical Bicyclization

This protocol is a representative example based on methodologies described in the literature.[6][7][8]

Causality: The use of a radical initiator like AIBN (2,2′-azobisisobutyronitrile) or Et₃B (triethylborane) is essential to generate the initial radical species that triggers the cyclization cascade. Bu₃SnH (tributyltin hydride) acts as a radical mediator in this process. The reaction is typically performed under an inert atmosphere (e.g., argon) to prevent quenching of the radical intermediates by oxygen.

Materials:

• O-benzyl oxime ether precursor

• Tributyltin hydride (Bu₃SnH)

• Radical initiator (AIBN or Et₃B)

• Anhydrous, degassed solvent (e.g., toluene)

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the O-benzyl oxime ether precursor (1.0 eq) and dissolve it in anhydrous, degassed toluene.

• Inert Atmosphere: Purge the system with argon for 15-20 minutes to ensure an inert atmosphere.

• Reagent Addition: Add Bu₃SnH (1.1 - 1.5 eq) to the solution via syringe.

• Initiation: Add the radical initiator. If using AIBN (0.1 - 0.2 eq), add it to the flask. If using Et₃B, it is typically added as a solution in hexane at room temperature.

• Reaction:

  • For AIBN-initiated reactions, heat the mixture to reflux (approx. 110°C) and monitor the reaction by Thin Layer Chromatography (TLC).

  • For Et₃B-initiated reactions, maintain the reaction at room temperature and monitor by TLC.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature. Concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexane/ethyl acetate gradient) to isolate the 1-azaspiro[4.4]nonane derivative.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as NMR (¹H, ¹³C), Mass Spectrometry, and IR spectroscopy.

In Vitro Characterization: Binding and Functional Potency

Once synthesized, the derivatives must be characterized in vitro to determine their affinity for nAChR subtypes and their functional activity as agonists.

Radioligand Binding Assays: Determining Receptor Affinity (Ki)

Competitive radioligand binding assays are a robust method to quantify the affinity of an unlabeled test compound by measuring its ability to displace a known radiolabeled ligand from the receptor.[9][10] The resulting inhibition constant (Ki) is a measure of the compound's binding affinity.

Caption: Workflow for a competitive radioligand binding assay.

Protocol: Competitive Binding Assay for α4β2 and α7 nAChRs

Materials:

• Receptor Source: Membrane preparations from HEK or CHO cells stably expressing human α4β2 or α7 nAChRs.[11]

• Radioligands:

  • For α4β2: [³H]Cytisine or [³H]Epibatidine.[12]

  • For α7: [³H]Methyllycaconitine (MLA).[12]

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.[13]

• Non-specific Competitor: A high concentration of a known ligand (e.g., 10 µM nicotine) to define non-specific binding.[11]

• Test Compounds: 1-Azaspiro[4.4]nonane derivatives in a serial dilution.

• Filtration System: Cell harvester with glass fiber filters (e.g., Whatman GF/B) pre-soaked in polyethyleneimine (PEI).[11][13]

• Scintillation Cocktail and Counter.

Procedure:

• Preparation: On the day of the assay, thaw the membrane preparations and resuspend them in ice-cold Assay Buffer to a final protein concentration of 50-100 µ g/well .[13]

• Assay Plate Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Membrane preparation + Radioligand + Assay Buffer.

  • Non-specific Binding (NSB): Membrane preparation + Radioligand + Non-specific Competitor.

  • Competition: Membrane preparation + Radioligand + Test Compound (at various concentrations).

• Incubation: Add the components to the wells. Initiate the binding reaction by adding the radioligand at a fixed concentration (typically near its Kd value). Incubate for 60-90 minutes at room temperature or 30°C with gentle agitation.[13]

• Filtration: Terminate the incubation by rapid vacuum filtration through the pre-soaked glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound.[9]

• Washing: Quickly wash the filters 3-4 times with ice-cold Assay Buffer to remove residual unbound radioactivity.[9]

• Counting: Transfer the filters to scintillation vials, add 4-5 mL of scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.[9]

Data Analysis:

• Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Generate a competition curve by plotting the percentage of specific binding against the log concentration of the test compound.

• Use non-linear regression analysis (e.g., in Prism software) to determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding).

• Calculate the Ki value using the Cheng-Prusoff equation :[9] Ki = IC₅₀ / (1 + [L]/Kd) where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Table 1: Example Binding Affinity Data

Compound	nAChR Subtype	Ki (nM)
Derivative A	α4β2	5.2
Derivative A	α7	150.8
Derivative B	α4β2	25.6
Derivative B	α7	8.1
Nicotine (Ref.)	α4β2	1.5
Nicotine (Ref.)	α7	210.0

Functional Assays: Determining Agonist Potency (EC₅₀) and Efficacy (Eₘₐₓ)

Electrophysiology is the gold standard for characterizing the functional activity of nAChR agonists.[14] Automated, high-throughput patch-clamp systems allow for the efficient determination of a compound's potency (EC₅₀) and efficacy (Eₘₐₓ) by directly measuring ion channel opening.[15][16]

Caption: Agonist binding to nAChRs leads to ion influx and cell depolarization.

Protocol: Automated Electrophysiology Assay

Materials:

• Cell Lines: CHO or HEK cells stably expressing the human nAChR subtype of interest (e.g., α4β2, α7).[15]

• Automated Patch-Clamp System: e.g., IonWorks Barracuda, PatchXpress.[15][16]

• Extracellular Solution: Containing appropriate ions (e.g., NaCl, KCl, CaCl₂, MgCl₂, HEPES, glucose).

• Intracellular Solution: Containing appropriate ions (e.g., KCl, MgCl₂, HEPES, EGTA).

• Reference Agonist: Acetylcholine or nicotine.

• Test Compounds: 1-Azaspiro[4.4]nonane derivatives in a serial dilution.

Procedure:

• Cell Preparation: Culture the stably transfected cells according to standard protocols. On the day of the experiment, harvest the cells and prepare a single-cell suspension in the extracellular solution.

• System Setup: Prime the automated patch-clamp system with intracellular and extracellular solutions.

• Cell Sealing: The system will automatically trap individual cells and form gigaseals.

• Whole-Cell Configuration: Establish a whole-cell voltage-clamp configuration. Hold the membrane potential at a suitable level (e.g., -70 mV).

• Compound Application: Apply increasing concentrations of the test compound or reference agonist to the cells. The system delivers the solutions for a set duration, and the resulting ionic current is recorded.

• Data Acquisition: Record the peak current response at each concentration.

Data Analysis:

• Normalize the peak current response at each concentration to the maximal response induced by a saturating concentration of a full agonist (e.g., acetylcholine).

• Plot the normalized response against the log concentration of the test compound to generate a dose-response curve.

• Fit the curve using a four-parameter logistic equation to determine the EC₅₀ (the concentration that produces 50% of the maximal response) and the Eₘₐₓ (the maximum efficacy relative to the reference full agonist).

Table 2: Example Functional Potency and Efficacy Data

Compound	nAChR Subtype	EC₅₀ (nM)	Eₘₐₓ (% of ACh)
Derivative A	α4β2	25.3	85% (Partial Agonist)
Derivative A	α7	>10,000	<5%
Derivative B	α4β2	150.7	98% (Full Agonist)
Derivative B	α7	45.2	75% (Partial Agonist)

In Vivo Evaluation: Assessing Therapeutic Potential

In vivo studies in animal models are essential to evaluate the physiological and behavioral effects of nAChR agonists, providing insights into their therapeutic potential and possible side effects.[5]

Overall Drug Discovery and Evaluation Workflow

The path from a synthesized compound to a potential therapeutic involves a multi-stage evaluation process, integrating in vitro characterization with in vivo behavioral and pharmacokinetic studies.

Caption: Integrated workflow from synthesis to in vivo preclinical evaluation.

Protocol: Formalin Test for Antinociceptive Effects

The formalin test is a widely used model of tonic pain that assesses a compound's ability to reduce pain behaviors. It has two distinct phases, allowing for the evaluation of effects on both acute and inflammatory pain.[17]

Causality: The first phase (0-5 min) is caused by direct activation of nociceptors, representing acute pain. The second phase (15-60 min) is driven by inflammation and central sensitization. An effective analgesic may reduce pain behaviors in one or both phases. Activation of α7 nAChRs, for example, has been shown to be effective in this model.[17]

Materials:

• Subjects: Male Swiss-Webster mice (or other appropriate rodent strain).

• Test Compound: 1-Azaspiro[4.4]nonane derivative dissolved in a suitable vehicle (e.g., saline, DMSO).

• Formalin: 5% formalin solution in saline.

• Observation Chambers: Clear plexiglass chambers.

• Syringes: For drug and formalin administration.

Procedure:

• Acclimation: Place mice individually in the observation chambers for at least 30 minutes to acclimate to the environment.

• Drug Administration: Administer the test compound or vehicle via the desired route (e.g., intraperitoneal, i.p.) at a specific time before the formalin injection (e.g., 15-30 minutes prior).

• Formalin Injection: Inject 20 µL of 5% formalin solution subcutaneously into the plantar surface of one hind paw.

• Observation and Scoring: Immediately return the mouse to the chamber and record the total time spent licking, biting, or flinching the injected paw.

  • Phase 1: Record behavior for the first 5 minutes post-injection.

  • Phase 2: Record behavior from 15 to 60 minutes post-injection.

• Data Analysis: Compare the total time spent in nociceptive behaviors between the drug-treated groups and the vehicle-treated control group for each phase using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests). A significant reduction in time indicates an antinociceptive effect.

Conclusion

The 1-azaspiro[4.4]nonane scaffold represents a promising platform for the development of novel nAChR agonists. The successful discovery and development of these compounds rely on a systematic and rigorous evaluation process. By integrating robust synthetic protocols with detailed in vitro binding and functional assays, and finally, with relevant in vivo behavioral models, researchers can effectively identify and characterize lead candidates with therapeutic potential for treating a variety of CNS disorders. This guide provides the foundational protocols and scientific rationale to empower professionals in this critical area of drug discovery.

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Application Notes and Protocols for 1-Azaspiro[4.4]nonane Analogs in Anticancer Research

Introduction: The Emergence of 1-Azaspiro[4.4]nonane Scaffolds in Oncology

The search for novel anticancer agents with improved efficacy and reduced toxicity is a cornerstone of modern drug discovery. Within the vast landscape of heterocyclic chemistry, the 1-azaspiro[4.4]nonane scaffold has emerged as a privileged structure, signifying a compelling starting point for the development of new cancer therapeutics. This unique three-dimensional architecture, characterized by a pyrrolidine ring fused to a cyclopentane ring at a single carbon atom, is not merely a synthetic curiosity but is found in nature within potent, clinically relevant molecules.[1][2]

The most prominent examples are the Cephalotaxus alkaloids, such as homoharringtonine (HHT), which contains the 1-azaspiro[4.4]nonane core and is an FDA-approved drug for chronic myeloid leukemia.[1][3] The rigid, spirocyclic nature of this scaffold provides conformational restraint, a key attribute for enhancing binding affinity and selectivity to biological targets.[2] This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the synthesis, mechanism of action, and protocols for evaluating the anticancer activity of novel 1-Azaspiro[4.4]nonane analogs.

Mechanism of Action: From Protein Synthesis Inhibition to Apoptosis Induction

The anticancer activity of 1-azaspiro[4.4]nonane analogs is multifaceted, with different derivatives potentially acting through distinct molecular pathways. The most well-elucidated mechanism is that of the natural product homoharringtonine (HHT).

Primary Mechanism: Inhibition of Protein Synthesis

HHT exerts its potent antileukemic effects by acting as a powerful inhibitor of protein synthesis.[1][4] It directly targets the ribosome, the cellular machinery responsible for translating mRNA into protein. Specifically, HHT binds to the A-site cleft within the large ribosomal subunit.[3][5] This binding physically obstructs the accommodation of incoming aminoacyl-tRNAs, thereby preventing peptide bond formation and halting the elongation phase of translation.[3][4] This leads to a global shutdown of protein production, which disproportionately affects rapidly dividing cancer cells that have a high demand for new proteins. The selective depletion of short-lived oncoproteins, such as c-Myc and Mcl-1, is a critical consequence of this inhibition, leading to downstream pro-apoptotic effects.[4]

Figure 1: Mechanism of HHT-mediated protein synthesis inhibition.

Induction of Apoptosis and Cell Cycle Arrest

Beyond direct protein synthesis inhibition, 1-azaspiro[4.4]nonane analogs and related spiro compounds have been shown to induce programmed cell death (apoptosis) and halt cell division.

• Apoptosis: Synthetic 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione derivatives, which share a spirocyclic core, have been demonstrated to induce apoptosis. For example, compound 8b increased the percentage of both early and late-stage apoptotic cells in the MDA-MB-231 breast cancer cell line.[6] HHT has been shown to downregulate anti-apoptotic proteins like Mcl-1 and cFLIP, while activating pro-apoptotic signaling through the JNK and p38 pathways.[7]

• Cell Cycle Arrest: Treatment with these analogs can lead to the accumulation of cancer cells in specific phases of the cell cycle, preventing their proliferation. A potent 1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-one derivative, compound 7j, was found to arrest MDA-MB-231 cells in the G2/M phase of the cell cycle.[8] Similarly, HHT can induce cell cycle arrest in the S and G2/M phases, a process potentially mediated by its interaction with the cytoskeletal protein myosin-9.[7][9]

Figure 2: Downstream effects of 1-Azaspiro[4.4]nonane analogs.

Data Presentation: In Vitro Anticancer Activity

The following table summarizes the in vitro anticancer activity of selected spirocyclic compounds featuring scaffolds related to 1-azaspiro[4.4]nonane, demonstrating their potency against various human cancer cell lines.

Compound ID	Scaffold	Cancer Cell Line	IC50 (µM)	Reference
6d	1-Oxa-4-azaspiro[4.5]decanedione	A549 (Lung)	0.26	[6]
8d	1-Oxa-4-azaspiro[4.5]decanedione	MDA-MB-231 (Breast)	0.10	[6]
6b	1-Oxa-4-azaspiro[4.5]decanedione	HeLa (Cervical)	0.18	[6]
11h	1-Oxa-4-azaspiro[4.5]decanedione	A549 (Lung)	0.19	[10]
11h	1-Oxa-4-azaspiro[4.5]decanedione	MDA-MB-231 (Breast)	0.08	[10]
11h	1-Oxa-4-azaspiro[4.5]decanedione	HeLa (Cervical)	0.15	[10]
7j	4-Sulfonyl-1-oxa-4-azaspiro[4.5]decanone	A549 (Lung)	0.17	[8]
7j	4-Sulfonyl-1-oxa-4-azaspiro[4.5]decanone	MDA-MB-231 (Breast)	0.05	[8]
7j	4-Sulfonyl-1-oxa-4-azaspiro[4.5]decanone	HeLa (Cervical)	0.07	[8]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis and in vitro evaluation of 1-azaspiro[4.4]nonane analogs.

Protocol 1: Synthesis of 1-Azaspiro[4.4]nonane Derivatives via Domino Radical Bicyclization

This protocol is adapted from methodologies developed for the efficient construction of the 1-azaspiro[4.4]nonane skeleton.[11]

Rationale: Domino reactions offer a highly efficient route to complex cyclic systems from simple precursors in a single step, reducing waste and improving atom economy. This radical-based approach allows for the formation of the key spirocyclic C-N bond under relatively mild conditions.

Materials:

• Functionalized O-benzyl oxime ether (starting material)

• Tributyltin hydride (Bu₃SnH)

• 2,2'-Azobisisobutyronitrile (AIBN) or Triethylborane (Et₃B) as a radical initiator

• Anhydrous cyclohexane

• Argon or Nitrogen gas supply

• Standard glassware for organic synthesis

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• To a solution of the functionalized O-benzyl oxime ether (1.0 mmol) in anhydrous cyclohexane (10 mL) under an inert atmosphere (argon or nitrogen), add tributyltin hydride (1.2 mmol).

• Add the radical initiator.

  • For AIBN (0.1 mmol), heat the reaction mixture to reflux (approx. 80 °C).

  • For Et₃B (1.0 M in hexanes, 1.2 mL), the reaction can be conducted at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature if heated.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable gradient of ethyl acetate in hexanes to yield the desired 1-azaspiro[4.4]nonane derivative.

• Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, HRMS).[11]

Protocol 2: Cell Viability Assessment using MTT Assay

Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. It is a robust and widely used method for initial screening of cytotoxic compounds.

Materials:

• Human cancer cell lines (e.g., A549, MDA-MB-231, HeLa)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• 1-Azaspiro[4.4]nonane test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Prepare serial dilutions of the test compound in the culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle-only (e.g., DMSO) controls.

• Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 3: Apoptosis Analysis by Annexin V/Propidium Iodide Staining

Rationale: This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.

Materials:

• Human cancer cell lines

• 6-well plates

• 1-Azaspiro[4.4]nonane test compound

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat cells with the test compound at various concentrations (e.g., IC50, 2x IC50) for a specified time (e.g., 24 or 48 hours). Include a vehicle control.

• Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour, quantifying the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic).[6]

Protocol 4: Cell Cycle Analysis by Propidium Iodide Staining

Rationale: This method quantifies the DNA content of cells, allowing for the determination of the cell population's distribution across the different phases of the cell cycle (G0/G1, S, and G2/M). PI stoichiometrically binds to DNA, so the fluorescence intensity is directly proportional to the amount of DNA.

Materials:

• Human cancer cell lines

• 6-well plates

• 1-Azaspiro[4.4]nonane test compound

• Cold 70% ethanol

• PBS

• RNase A solution (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL)

• Flow cytometer

Procedure:

• Seed and treat cells with the test compound as described in the apoptosis assay protocol.

• Harvest the cells and wash with cold PBS.

• Fix the cells by resuspending the cell pellet in 1 mL of ice-cold 70% ethanol while gently vortexing. Incubate at -20°C for at least 2 hours.

• Centrifuge the fixed cells and wash twice with cold PBS to remove the ethanol.

• Resuspend the cell pellet in 500 µL of PBS containing RNase A (100 µg/mL) and PI (50 µg/mL).

• Incubate for 30 minutes at 37°C in the dark.

• Analyze the samples on a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity, allowing for the quantification of cells in each phase of the cell cycle.[8]

Figure 3: Experimental workflow for anticancer evaluation.

Conclusion and Future Directions

The 1-azaspiro[4.4]nonane scaffold and its bioisosteres represent a promising framework for the development of novel anticancer agents. The clinical success of homoharringtonine validates the therapeutic potential of this structural class. Synthetic analogs have demonstrated potent in vitro activity, inducing apoptosis and cell cycle arrest in a range of cancer cell lines. The protocols detailed in this note provide a robust framework for the synthesis and systematic evaluation of new analogs. Future research should focus on elucidating the specific molecular targets of these synthetic compounds to better understand their mechanisms of action and to guide the rational design of next-generation spirocyclic anticancer drugs with enhanced potency and tumor selectivity.

References

• Homoharringtonine: mechanisms, clinical applications and research progress. (n.d.). Frontiers. Retrieved January 17, 2026, from [Link]

• García-Giménez, J. L., & Godin, F. (2021). Targeting the Human 80S Ribosome in Cancer: From Structure to Function and Drug Design for Innovative Adjuvant Therapeutic Strategies. MDPI. [Link]

• Berchel, M., & Bodio, E. (2021). Cephalotaxus Alkaloids. PubMed Central. [Link]

• Chen, Y., & Batey, R. A. (2012). Homoharringtonine reduced Mcl-1 expression and induced apoptosis in chronic lymphocytic leukemia. PubMed Central. [Link]

• He, L., & Zhong, Q. (2022). Design, synthesis, and antitumor study of a series of novel 1-Oxa-4-azaspironenone derivatives. National Institutes of Health. [Link]

• Recent advances in the halogenated spirooxindoles as novel anticancer scaffolds: chemistry and bioactivity approach. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Jin, J., & Jiang, D. Z. (2013). Homoharringtonine binds to and increases myosin-9 in myeloid leukaemia. PubMed Central. [Link]

• The mechanisms of the protein translation inhibitors homoharringtonine and silvestrol. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• The Therapeutic Potential of Spirooxindoles in Cancer: A Focus on p53–MDM2 Modulation. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• Synthesis, and QSAR analysis of anti-oncological active spiro-alkaloids. (2015). PubMed. [Link]

• Cephalotaxus Alkaloids. (2021). PubMed. [Link]

• Anticancer potential of spirocompounds in medicinal chemistry: A pentennial expedition. (n.d.). Semantic Scholar. Retrieved January 17, 2026, from [Link]

• Novel spirooxindole compounds as anticancer agents: targeting Plk4 kinase through design, synthesis, and molecular docking. (2024). Pharmacia. [Link]

• He, L., & Zhong, Q. (2021). Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. MDPI. [Link]

• Synthesis and Antitumor Activity of a Series of Novel 1-Oxa-4-azaspiro[3][6]deca-6,9-diene-3,8-dione Derivatives. (2019). PubMed. [Link]

• Synthesis and Antitumor Activity of a Series of Novel 1-Oxa-4-azaspiro[3][6]deca-6,9-diene-3,8-dione Derivatives. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Drugs Involved in Inhibition of Protein Synthesis. (n.d.). Walsh Medical Media. Retrieved January 17, 2026, from [Link]

• Protein synthesis inhibitor. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

• Guerrero-Caicedo, A., & Soto-Martínez, D. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PubMed Central. [Link]

• 13.2D: Inhibiting Protein Synthesis. (2021). Biology LibreTexts. [Link]

• 1-Oxa-4-azaspiro[4.5]decane. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

• Synthesis of novel 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Alfaifi, G. H., & Farghaly, T. A. (2023). Indenyl-thiazole and indenyl-formazan derivatives: Synthesis, anticancer screening studies, molecular-docking, and pharmacokinetic/molinspiration properties. PLOS ONE. [Link]

• Synthesis, Anticancer Activity, and Docking Studies of Novel Hydroquinone-Chalcone-Pyrazoline Hybrid Derivatives. (2022). MDPI. [Link]

• Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• 1-Oxa-3-azaspiro(4.5)decan-2-one. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

• 1-Oxa-2-azaspiro(4.5)deca-2,6,9-triene-3-carboxamide, 7,9-dibromo-N-methyl-8-oxo-. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

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Application Notes and Protocols: 1-Azaspiro[4.4]nonane Derivatives for Hepatitis C Virus Inhibition

For: Researchers, scientists, and drug development professionals.

Introduction: A Novel Scaffold for a Persistent Viral Foe

Hepatitis C virus (HCV), a single-stranded RNA virus of the Flaviviridae family, remains a significant global health challenge, with millions chronically infected and at risk of developing severe liver pathologies, including cirrhosis and hepatocellular carcinoma. The advent of direct-acting antivirals (DAAs) has revolutionized HCV therapy, achieving high cure rates. These therapies primarily target viral proteins essential for replication, such as the NS3/4A protease, the NS5B RNA-dependent RNA polymerase, and the non-structural protein 5A (NS5A).

The NS5A protein, a zinc-binding phosphoprotein with no known enzymatic function, is a crucial component of the HCV replication complex. It plays a multifaceted role in viral RNA replication, assembly, and modulation of the host cell environment. Its critical functions have made it a prime target for highly potent inhibitors. Among the diverse chemical scaffolds explored for antiviral drug discovery, the 1-azaspiro[4.4]nonane framework has emerged as a structure of significant interest. Derivatives of this spirocyclic system are present in various biologically active compounds, and notably, have been identified as possessing inhibitory activity against the hepatitis C virus[1].

These application notes provide a technical guide for researchers interested in the synthesis and evaluation of 1-azaspiro[4.4]nonane derivatives as potential HCV NS5A inhibitors. We will delve into the proposed mechanism of action, provide a detailed, field-proven protocol for the synthesis of the core scaffold, and outline a robust cell-based assay for the determination of anti-HCV efficacy.

Mechanism of Action: Targeting the HCV Replication Complex

While the precise binding mode of 1-azaspiro[4.4]nonane derivatives to NS5A has not been extensively detailed in publicly available literature, the mechanism of action can be inferred from the broader class of NS5A inhibitors. These agents are believed to function in at least two distinct ways: by inhibiting the formation of new replication complexes and by interfering with virion assembly.

NS5A exists in two phosphorylation states: a basal-phosphorylated form (p56) and a hyperphosphorylated form (p58)[2]. The balance between these two forms is critical for the viral life cycle. NS5A inhibitors are thought to disrupt this delicate equilibrium, leading to a blockage in viral RNA synthesis and assembly. The rigid, three-dimensional structure of the 1-azaspiro[4.4]nonane scaffold may offer a unique conformational arrangement that allows for high-affinity binding to specific domains of the NS5A protein, thereby disrupting its function.

Visualizing the Inhibition of HCV Replication

The following diagram illustrates the key stages of the HCV life cycle and the proposed point of intervention for NS5A inhibitors, including those based on the 1-azaspiro[4.4]nonane scaffold.

Caption: Proposed mechanism of 1-Azaspiro[4.4]nonane derivatives as HCV NS5A inhibitors.

Synthesis Protocol: Domino Radical Bicyclization for the 1-Azaspiro[4.4]nonane Scaffold

The following protocol is adapted from a demonstrated methodology for the synthesis of the 1-azaspiro[4.4]nonane skeleton, which has been noted for its presence in compounds with anti-HCV activity[1]. This domino radical bicyclization approach provides an efficient route to the core structure.

Rationale for the Synthetic Approach

This method utilizes a domino radical bicyclization of functionalized oxime ethers. The reaction is initiated by a radical initiator (AIBN or Et3B) and promoted by a radical mediator (Bu3SnH). This approach is advantageous as it allows for the construction of the complex spirocyclic system in a single, efficient step from readily available starting materials. The use of triethylborane (Et3B) as an initiator offers the benefit of milder reaction conditions compared to AIBN.

Materials and Reagents

• O-benzyl oxime ether with a brominated aromatic ring and an alkenyl moiety (starting material)

• Tributyltin hydride (Bu3SnH)

• Triethylborane (Et3B) solution (1.0 M in hexanes)

• Azobisisobutyronitrile (AIBN)

• Anhydrous toluene

• Argon or Nitrogen gas supply

• Standard glassware for organic synthesis (round-bottom flasks, condensers, etc.)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Step-by-Step Procedure

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the O-benzyl oxime ether starting material (1.0 equivalent) in anhydrous toluene (concentration approx. 0.02 M).

• Inert Atmosphere: Purge the reaction vessel with argon or nitrogen for 15-20 minutes to ensure an inert atmosphere.

• Addition of Reagents:

  • Method A (AIBN): Add tributyltin hydride (1.5 equivalents) and AIBN (0.2 equivalents) to the reaction mixture.

  • Method B (Et3B): Add tributyltin hydride (1.5 equivalents). Then, slowly add triethylborane solution (1.0 M in hexanes, 2.0 equivalents) to the stirred solution at room temperature.

• Reaction Conditions:

  • Method A (AIBN): Heat the reaction mixture to reflux (approx. 110 °C) and maintain for the time determined by reaction monitoring (e.g., 4-6 hours).

  • Method B (Et3B): Stir the reaction mixture at room temperature for the time determined by reaction monitoring (e.g., 2-4 hours).

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure to remove the toluene.

  • The crude product can be partially purified by dissolving it in acetonitrile and washing with hexane to remove the bulk of the tin residues. Separate the acetonitrile layer and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the 1-azaspiro[4.4]nonane derivative. The product may be obtained as a mixture of diastereomers.

• Characterization: Characterize the purified compound using standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its structure and purity.

Protocol: Anti-HCV Activity Evaluation using a Luciferase Reporter Replicon Assay

The efficacy of newly synthesized 1-azaspiro[4.4]nonane derivatives can be determined using a cell-based HCV replicon assay. This system utilizes a human hepatoma cell line (e.g., Huh-7) that harbors a subgenomic HCV RNA replicon. The replicon contains the HCV non-structural proteins necessary for RNA replication and a reporter gene, such as luciferase. The level of luciferase activity directly correlates with the level of HCV RNA replication, allowing for a quantitative measure of a compound's inhibitory effect.

Experimental Workflow

Caption: Workflow for HCV replicon assay.

Materials and Reagents

• Huh-7 cells harboring a subgenomic HCV genotype 1b luciferase reporter replicon.

• Complete growth medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and G418 (for selection).

• 96-well clear-bottom white plates.

• Test compounds (1-azaspiro[4.4]nonane derivatives) dissolved in DMSO.

• Positive control (e.g., a known NS5A inhibitor like daclatasvir).

• Luciferase assay reagent (e.g., Bright-Glo™ Luciferase Assay System).

• Cell viability assay reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay).

• Luminometer.

Step-by-Step Procedure

• Cell Seeding:

  • Trypsinize and count the Huh-7 HCV replicon cells.

  • Seed the cells in a 96-well white plate at a density of approximately 5,000 to 10,000 cells per well in 100 µL of complete growth medium without G418.

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 24 hours.

• Compound Preparation and Addition:

  • Prepare a series of 3-fold serial dilutions of the test compounds and the positive control in DMSO.

  • Further dilute these in complete growth medium to the desired final concentrations. The final DMSO concentration should be kept constant and low (e.g., ≤ 0.5%) across all wells to avoid solvent toxicity.

  • Carefully remove the medium from the cells and add 100 µL of the medium containing the compound dilutions to the respective wells. Include wells with medium and DMSO alone as a negative control.

• Incubation:

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 48 to 72 hours.

• Determination of Antiviral Activity (EC₅₀):

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Add 100 µL of the luciferase assay reagent to each well.

  • Mix briefly on an orbital shaker to induce cell lysis.

  • Measure the luminescence using a plate-reading luminometer. The reduction in the luciferase signal in the presence of the compound compared to the DMSO control reflects the inhibition of HCV replication.

• Determination of Cytotoxicity (CC₅₀):

  • In a parallel plate, prepared and treated identically, determine the cell viability.

  • Add an appropriate volume of a cell viability reagent (e.g., CellTiter-Glo®) to each well.

  • Incubate according to the manufacturer's instructions and measure the luminescence.

• Data Analysis:

  • Normalize the luciferase data from the compound-treated wells to the DMSO control wells (representing 100% replication).

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Calculate the 50% effective concentration (EC₅₀), the concentration of the compound that inhibits HCV replication by 50%, using a non-linear regression analysis (e.g., sigmoidal dose-response curve).

  • Similarly, calculate the 50% cytotoxic concentration (CC₅₀), the concentration that reduces cell viability by 50%.

  • Determine the selectivity index (SI) by dividing the CC₅₀ by the EC₅₀. A higher SI value indicates a more favorable therapeutic window.

Data Presentation

While specific EC₅₀ values for 1-azaspiro[4.4]nonane derivatives against HCV are not extensively reported in the searched literature, the following table illustrates how to present the data obtained from the replicon assay.

Compound ID	Scaffold	Modifications	EC₅₀ (nM)	CC₅₀ (µM)	Selectivity Index (SI)
ASN-001	1-Azaspiro[4.4]nonane	R¹= X, R²= Y	Data	Data	Data
ASN-002	1-Azaspiro[4.4]nonane	R¹= Z, R²= W	Data	Data	Data
Daclatasvir	(Positive Control)	-	Data	Data	Data

Data to be populated from experimental results.

Conclusion and Future Directions

The 1-azaspiro[4.4]nonane scaffold represents a promising starting point for the development of novel HCV NS5A inhibitors. Its inherent three-dimensional structure is a desirable feature in modern drug design, potentially offering improved potency and pharmacokinetic properties. The synthetic and screening protocols provided here offer a robust framework for researchers to synthesize and evaluate new derivatives based on this core. Future work should focus on building a library of substituted 1-azaspiro[4.4]nonane analogs to establish a clear structure-activity relationship (SAR). This will enable the optimization of potency against various HCV genotypes and resistance-associated variants, ultimately contributing to the development of next-generation therapies for hepatitis C.

References

• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. [Link]

• Lemm, J. A., O'Boyle, D., Arasappan, A., Bennett, F., Beyer, B., Nower, P., ... & Gao, M. (2010). Identification of hepatitis C virus NS5A inhibitors. Journal of virology, 84(1), 482-491. [Link]

• McGowan, D., Vandyck, K., Stoops, B., Vendeville, S., Wubbolts, R., Tump, C., ... & Raboisson, P. (2017). Synthesis and evaluation of novel HCV replication inhibitors. Medicinal Chemistry Research, 26(7), 1544-1557. [Link]

• Peng, H. K., Lin, C. K., Yang, S. Y., Tseng, C. K., Tzeng, C. C., Lee, J. C., & Yang, S. C. (2012). Synthesis and anti-HCV activity evaluation of anilinoquinoline derivatives. Bioorganic & medicinal chemistry letters, 22(2), 1107-1110. [Link]

• Li, J., Chen, Y., Zhang, L., Chen, H., He, J., Liu, H., ... & Peng, Z. (2015). Synthesis and structure–activity relationship study of new biaryl amide derivatives and their inhibitory effects against hepatitis C virus. European journal of medicinal chemistry, 93, 46-58. [Link]

• Gao, M., Nettles, R. E., Belema, M., Snyder, L. B., Fridell, R. A., Serrano-Wu, M. H., ... & Knipe, D. M. (2010). Chemical genetics strategy identifies an HCV NS5A inhibitor with a potent clinical effect. Nature, 465(7294), 96-100. [Link]

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The Spirocyclic Advantage: Harnessing 1-Azaspiro[4.4]nonane as a Chiral Auxiliary in Modern Synthesis

In the landscape of asymmetric synthesis, the quest for robust and highly effective chiral auxiliaries is perpetual. These molecular scaffolds are temporarily incorporated into a prochiral substrate to meticulously guide the formation of new stereocenters, and are subsequently cleaved to reveal the desired enantiomerically enriched product. Among the pantheon of such tools, spirocyclic systems have emerged as particularly powerful due to their rigid conformational structures, which can create a well-defined and sterically demanding environment for stereochemical control. This guide delves into the application of the 1-azaspiro[4.4]nonane framework as a potent chiral auxiliary, providing in-depth insights and detailed protocols for its synthesis and use in key asymmetric transformations.

The inherent rigidity of the 1-azaspiro[4.4]nonane system, born from the fusion of two five-membered rings at a single carbon, offers a distinct advantage over more flexible auxiliaries. This structural constraint minimizes conformational ambiguity in the transition state of a reaction, leading to higher levels of diastereoselectivity. This guide will explore the practical applications of this unique scaffold, empowering researchers in synthetic chemistry and drug development to leverage its capabilities for the efficient construction of complex chiral molecules.

Section 1: Enantioselective Synthesis of the Chiral Auxiliary

The cornerstone of any auxiliary-based asymmetric synthesis is the availability of the auxiliary itself in high enantiopurity. The (R)-1-azaspiro[4.4]nonane-2,6-dione ethylene ketal stands as a key precursor, accessible through a multi-step sequence. A notable enantioselective synthesis was developed by d'Angelo, Dumas, and Pizzonero, which achieves an impressive enantiomeric excess (ee) of ≥ 95% over eight chemical operations with an overall yield of 26%.[1][2][3] Key transformations in this synthesis include an asymmetric Michael reaction to establish the crucial quaternary stereocenter, followed by a Curtius rearrangement to install the nitrogen atom of the lactam ring.[2][3]

Protocol 1: Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal

This protocol is based on the principles outlined in the work of d'Angelo and Dumas.[1][2][3] The multi-step synthesis begins with the asymmetric Michael addition of a chiral imine to methyl acrylate, followed by a series of transformations including reduction, saponification, lactonization, Curtius rearrangement, and cyclization to yield the desired spirocyclic lactam.

Step 1: Asymmetric Michael Addition

• To a solution of the chiral imine derived from (R)-1-phenylethylamine and 2-oxocyclopentanecarboxylic acid methyl ester in a suitable aprotic solvent (e.g., THF), add methyl acrylate at room temperature.

• Stir the reaction mixture for 24-48 hours, monitoring by TLC for the consumption of the starting materials.

• Upon completion, quench the reaction with an aqueous solution of acetic acid.

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure. Purify the crude product by column chromatography to obtain the Michael adduct.

Step 2: Reduction and Saponification

• Dissolve the Michael adduct in methanol and cool the solution to -78 °C.

• Add sodium borohydride and cerium(III) chloride heptahydrate portion-wise, maintaining the temperature below -70 °C.

• After complete addition, allow the reaction to stir for several hours at -78 °C.

• Quench the reaction with saturated aqueous ammonium chloride and extract the product.

• Subject the crude alcohol to saponification using lithium hydroxide in a mixture of methanol and water.

• Acidify the reaction mixture to induce lactonization. Extract and purify the resulting lactone acid.

Step 3: Curtius Rearrangement and Cyclization

• Convert the lactone acid to the corresponding acyl azide using diphenylphosphoryl azide (DPPA) in the presence of a base like triethylamine.

• In a separate flask, heat benzyl alcohol in toluene to reflux.

• Add the acyl azide solution dropwise to the refluxing benzyl alcohol. The Curtius rearrangement will proceed to form a benzyl carbamate.

• After the reaction is complete, cool the mixture and purify the carbamate.

• The subsequent steps involve intramolecular cyclization to form the spiro-lactam, followed by ketalization of the ketone functionality to yield the final product, (R)-1-azaspiro[4.4]nonane-2,6-dione ethylene ketal.

Section 2: Application in Asymmetric Alkylation

The N-acyl derivatives of the 1-azaspiro[4.4]nonane auxiliary serve as excellent substrates for highly diastereoselective alkylations. The rigid spirocyclic framework effectively shields one face of the enolate, directing the approach of the electrophile to the less hindered face.

Mechanism of Stereocontrol

The stereochemical outcome of the alkylation is dictated by the conformation of the lithium enolate. The spirocyclic system is believed to force the enolate into a conformation where one face is sterically blocked by one of the cyclopentane rings of the auxiliary. The incoming electrophile then preferentially attacks from the exposed face, leading to the observed high diastereoselectivity.

Caption: Workflow for Asymmetric Alkylation.

Protocol 2: Diastereoselective Alkylation of an N-Acyl-1-azaspiro[4.4]nonane

Step 1: Acylation of the Auxiliary

• To a solution of the (R)-1-azaspiro[4.4]nonane-2,6-dione ethylene ketal in anhydrous THF at 0 °C, add a strong base such as n-butyllithium.

• After stirring for 30 minutes, add the desired acyl chloride (e.g., propanoyl chloride) and allow the reaction to warm to room temperature.

• Quench the reaction with saturated aqueous ammonium chloride, extract the product, and purify by column chromatography.

Step 2: Diastereoselective Alkylation

• Dissolve the N-acyl spiro-lactam in anhydrous THF and cool to -78 °C under an inert atmosphere.

• Slowly add a solution of lithium diisopropylamide (LDA) in THF. Stir the mixture for 1 hour at -78 °C to ensure complete enolate formation.

• Add the alkyl halide (e.g., benzyl bromide) to the enolate solution at -78 °C.

• Stir the reaction at this temperature until TLC analysis indicates the consumption of the starting material.

• Quench the reaction with saturated aqueous ammonium chloride and allow it to warm to room temperature.

• Extract the product with an organic solvent, dry the organic layer, and concentrate. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product before purification by column chromatography.

Entry	Electrophile (R-X)	Diastereomeric Ratio (d.r.)	Yield (%)
1	Benzyl bromide	>95:5	85
2	Methyl iodide	>95:5	90
3	Allyl bromide	>90:10	82
4	Ethyl iodide	>95:5	88

Table 1: Representative results for the diastereoselective alkylation of N-propanoyl-(R)-1-azaspiro[4.4]nonane-2,6-dione ethylene ketal. Data are illustrative and based on typical outcomes for similar chiral lactam auxiliaries.

Section 3: Auxiliary Cleavage

A critical step in the synthetic sequence is the efficient and non-racemizing removal of the chiral auxiliary. For N-acyl lactam auxiliaries, this is commonly achieved through hydrolysis under basic conditions.

Protocol 3: Hydrolytic Cleavage of the Auxiliary

Method A: Lithium Hydroxide/Hydrogen Peroxide

• Dissolve the alkylated N-acyl spiro-lactam in a mixture of THF and water (e.g., 3:1 v/v) and cool to 0 °C.

• Add an aqueous solution of lithium hydroxide followed by the dropwise addition of 30% hydrogen peroxide.[4][5]

• Stir the reaction at 0 °C for several hours until the starting material is consumed (monitored by TLC).

• Quench the excess peroxide by adding an aqueous solution of sodium sulfite.

• Acidify the mixture with a dilute acid (e.g., 1 M HCl) and extract the carboxylic acid product. The chiral auxiliary can be recovered from the aqueous layer for reuse.

Method B: Basic Hydrolysis with LiOH

• For less sensitive substrates, direct hydrolysis with lithium hydroxide in a mixture of THF and water at room temperature or with gentle heating can be employed.

• Work-up follows a similar procedure of acidification and extraction.

Caption: Cleavage Method Selection.

Conclusion

The 1-azaspiro[4.4]nonane chiral auxiliary represents a valuable tool for the stereoselective synthesis of complex organic molecules. Its rigid spirocyclic framework provides a predictable and highly effective platform for directing the stereochemical course of reactions at an attached prochiral center. The protocols and data presented herein serve as a comprehensive guide for researchers and professionals in drug development to effectively implement this powerful auxiliary in their synthetic endeavors, ultimately facilitating the efficient and stereocontrolled construction of new chemical entities.

References

• d'Angelo, J.; Dumas, F.; Pizzonero, M. Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)-Cephalotaxine. HETEROCYCLES, 2005 , 66, 445-454. [Link]

• Gage, J. R.; Evans, D. A. Diastereoselective aldol condensation using a chiral oxazolidinone auxiliary: (2S,3R)-3-hydroxy-3-phenyl-2-methylpropanoic acid. Org. Synth.1990 , 68, 83. [Link]

• Evans, D. A.; Bartroli, J.; Shih, T. L. Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. J. Am. Chem. Soc.1981 , 103, 2127-2129. [Link]

• Crimmins, M. T.; King, B. W. Asymmetric Aldol Additions with N-Acyloxazolidinones and N-Acylthiazolidinethiones. In Comprehensive Organic Synthesis II; Elsevier, 2014; pp 155-190. [Link]

• d'Angelo, J.; Dumas, F.; Pizzonero, M. Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)-Cephalotaxine. ResearchGate. [Link]

• Chow, K. H.; Quinn, R. J.; Jenkins, I. D.; Krenske, E. H. The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. UQ eSpace. [Link]

• Le, T. N.; Gang, X.; Johnston, R. C.; Harris, D. L.; Mitchell, T. A.; Widen, J. C. Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. ACS Publications. [Link]

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Application Note: High-Throughput Screening of 1-Azaspiro[4.4]nonane Libraries

Introduction: The Strategic Value of the 1-Azaspiro[4.4]nonane Scaffold

In the landscape of modern drug discovery, the pursuit of novel chemical matter with enhanced therapeutic properties is paramount. Spirocyclic scaffolds, characterized by two rings sharing a single atom, have emerged as powerful tools for medicinal chemists.[1][2] The 1-azaspiro[4.4]nonane core is of particular interest due to its inherent three-dimensionality.[3] Unlike flat aromatic systems, this rigid, sp³-rich framework projects functional groups into distinct vectors in space, enabling precise and potent interactions with complex biological targets.[3][4] This structural rigidity can reduce conformational flexibility, improving binding affinity and decreasing off-target effects.[5]

The introduction of spirocyclic centers increases the fraction of sp³-hybridized carbons (Fsp³), a molecular descriptor correlated with higher clinical success rates.[6] This is attributed to improved physicochemical properties such as aqueous solubility and metabolic stability, which are critical hurdles in drug development.[6] Consequently, libraries based on the 1-azaspiro[4.4]nonane scaffold are a rich source for identifying novel hit compounds against a range of biological targets, including enzymes, transporters, and G-protein coupled receptors (GPCRs).[3] This application note provides a comprehensive guide to performing a high-throughput screen (HTS) of a 1-azaspiro[4.4]nonane library against a representative GPCR target using a fluorescence-based calcium flux assay.

Assay Principle: Monitoring GPCR Activation via Calcium Mobilization

G-protein coupled receptors are the largest family of cell membrane receptors and a primary target for drug discovery, accounting for over 30% of FDA-approved drugs.[7][8] Many GPCRs, particularly those coupled to Gαq proteins, trigger a signaling cascade that results in the release of calcium (Ca²⁺) from intracellular stores into the cytoplasm.[7][9] This transient increase in intracellular Ca²⁺ can be detected using fluorescent indicator dyes.

This protocol utilizes a homogeneous, fluorescence-based assay to screen for modulators of a Gαq-coupled GPCR. Cells stably expressing the target receptor are loaded with a Ca²⁺-sensitive fluorescent dye. When a compound from the 1-azaspiro[4.4]nonane library activates the receptor, the subsequent Ca²⁺ mobilization causes a significant increase in the dye's fluorescence intensity. This change is measured in real-time using a plate-based reader, such as a Fluorescent Imaging Plate Reader (FLIPR), allowing for the rapid identification of "hit" compounds from a large library.[10][11]

Materials and Reagents

Item	Description/Supplier	Purpose
Cell Line	CHO-K1 or HEK293 cells stably expressing the target GPCR	Biological system for the assay
1-Azaspiro[4.4]nonane Library	In-house synthesis or commercial supplier	Test compounds
Assay Plates	384-well, black, clear-bottom microplates	HTS-compatible plates for fluorescence reading
Compound Plates	384-well polypropylene plates	Storage and dilution of the compound library
Calcium Assay Kit	e.g., Fluo-4 Direct™ Calcium Assay Kit (Thermo Fisher)	Contains fluorescent dye and probenecid solution
Control Agonist	Known agonist for the target GPCR	Positive control for assay validation
Control Antagonist	Known antagonist for the target GPCR	Positive control for antagonist screening mode
Assay Buffer	Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES	Physiologically compatible buffer for cells and reagents
Cell Culture Medium	Ham's F-12, DMEM, etc., supplemented with FBS, antibiotics	For propagation of the cell line
DMSO (Anhydrous)	≥99.9% purity	Solvent for compound library
Liquid Handling System	Automated or manual multi-channel pipettes	For plate replication and reagent addition
Plate Reader	FLIPR, FDSS, or similar instrument	Real-time kinetic fluorescence measurement

Experimental Workflow and Protocols

The overall HTS workflow is a multi-stage process designed to efficiently identify and validate active compounds while minimizing false positives.

Caption: High-Throughput Screening (HTS) cascade from library preparation to validated hits.

Protocol 4.1: Compound Library Preparation and Management

Effective compound management is crucial for the integrity of an HTS campaign.[12][13]

• Master Stock Preparation : Dissolve each compound of the 1-azaspiro[4.4]nonane library in 100% DMSO to a final concentration of 10 mM. Store in master plates at -20°C or -80°C.

• Intermediate Plate Creation : Thaw the master plate. Using an automated liquid handler, transfer a small volume (e.g., 1 µL) of each compound from the master plate to a new 384-well polypropylene plate containing DMSO to create an intermediate stock (e.g., 1 mM).

• Assay-Ready Plate Preparation : Perform a further dilution of the intermediate plate into another 384-well plate using assay buffer to create the final assay-ready compound plate. The final concentration should be 4x the desired final assay concentration (e.g., 40 µM for a final assay concentration of 10 µM).

• Control Wells : Designate specific columns for controls.

  • Negative Control : Wells containing only DMSO diluted in assay buffer (0.1% final DMSO concentration).

  • Positive Control : Wells containing a known agonist at its EC₈₀ concentration.

Protocol 4.2: Cell Plating and Dye Loading

• Cell Seeding : Culture the GPCR-expressing cells to ~80-90% confluency. Trypsinize, count, and resuspend the cells in the appropriate culture medium. Seed the cells into 384-well black, clear-bottom assay plates at a density of 10,000-20,000 cells per well in 40 µL of medium.

• Incubation : Incubate the plates for 18-24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Dye Loading : Prepare the calcium-sensitive dye solution according to the manufacturer's instructions, typically including probenecid to prevent dye leakage from the cells.

• Aspirate and Add Dye : Remove the cell culture medium from the assay plates. Immediately add 40 µL of the dye-loading solution to each well.

• Dye Incubation : Incubate the plates at 37°C for 1 hour, followed by 30 minutes at room temperature, protected from light.

Protocol 4.3: High-Throughput Screening Execution (FLIPR)

• Instrument Setup : Turn on the FLIPR instrument and allow the lamp to warm up. Set the instrument parameters (e.g., excitation/emission wavelengths, exposure time, read interval).

• Plate Loading : Place the cell-containing assay plate and the assay-ready compound plate into the instrument.

• Baseline Reading : The instrument will measure the baseline fluorescence of the cell plate for a set period (e.g., 10-20 seconds).

• Compound Addition : The instrument's integrated liquid handler will simultaneously add 10 µL of solution from the compound plate to the corresponding wells of the cell plate. The final assay volume is now 50 µL.

• Kinetic Reading : The instrument will immediately and continuously measure the fluorescence intensity in each well for a period of 2-5 minutes to capture the transient calcium flux.

Data Analysis and Hit Identification

Rigorous data analysis is essential to distinguish true hits from experimental noise and artifacts.[14] The goal is to identify compounds that produce a statistically significant and reproducible effect.[15][16]

5.1: Primary Data Processing

• Response Calculation : The primary response for each well is typically calculated as the maximum fluorescence intensity minus the baseline fluorescence intensity (Max-Min).

• Normalization : To compare results across multiple plates, data should be normalized. The activity of each test well can be expressed as a percentage of the positive control response:

  • % Activation = [(Signal_Test - Signal_Negative) / (Signal_Positive - Signal_Negative)] * 100

5.2: Quality Control

The Z-factor (Z') is a statistical parameter used to evaluate the quality of the HTS assay.[14]

• Z' = 1 - [ (3 * SD_Positive + 3 * SD_Negative) / |Mean_Positive - Mean_Negative| ]

• An assay with a Z' > 0.5 is considered excellent and robust for HTS.

5.3: Hit Selection Criteria

A "hit" is a compound that meets a predefined activity threshold. A common method is to use a threshold based on the standard deviation (SD) of the negative controls.

• Hit Threshold : Mean_Negative + (3 * SD_Negative)

• Any compound with a response above this threshold is considered a preliminary hit.[15] This process helps to minimize false positives while identifying compounds with a desired level of activity.[17]

Parameter	Formula / Value	Interpretation
Z-Factor (Z')	Z' > 0.5	Excellent assay quality, suitable for HTS.
Signal-to-Background (S/B)	Mean_Positive / Mean_Negative	A ratio > 2 is generally acceptable.
Hit Cutoff	> 3 * SD above the mean of negative controls	Defines a statistically significant response.
Hit Rate	(Number of Hits / Total Compounds Screened) * 100	Typically 0.1% to 1% for primary screens.

Hit Validation and Follow-up Studies

Primary hits must undergo a rigorous validation process to eliminate false positives and confirm their activity.[18]

6.1: Hit Confirmation (Cherry-Picking)

• Re-testing : "Cherry-pick" the preliminary hits from the master stock plates and re-test them in the primary assay to confirm their activity. False positives, which can arise from experimental error, will not be reproducible.

• Purity Analysis : Analyze the purity and identity of the confirmed hits using LC-MS and NMR to ensure the observed activity is from the correct compound.

6.2: Dose-Response Analysis

Generate 8- to 12-point concentration-response curves for all confirmed hits. This allows for the determination of potency (EC₅₀ for agonists, IC₅₀ for antagonists) and efficacy (Emax). This step is critical for establishing a preliminary structure-activity relationship (SAR).[19]

6.3: Counter-Screens and Selectivity

It is crucial to rule out compounds that interfere with the assay technology (e.g., auto-fluorescent compounds) or act non-specifically.[18]

• Assay Interference Screen : Test hits in an assay format lacking the target receptor to identify compounds that interfere with the fluorescence readout.

• Selectivity Profiling : Screen hits against closely related receptor subtypes to identify compounds that are selective for the desired target.

The following diagram illustrates a potential GPCR signaling pathway that could be modulated by a hit compound.

Caption: Gαq-coupled GPCR signaling cascade leading to intracellular calcium release.

Conclusion

The 1-azaspiro[4.4]nonane scaffold represents a valuable starting point for the discovery of novel therapeutics. Its unique three-dimensional structure offers advantages in achieving high potency and favorable physicochemical properties.[3][20] By employing a robust, fluorescence-based HTS assay as detailed in this protocol, researchers can efficiently screen large libraries of these compounds to identify promising hits. A systematic workflow encompassing rigorous data analysis, hit confirmation, and counter-screening is essential to ensure that the identified hits are genuine, potent, and selective modulators of the intended biological target, paving the way for successful lead optimization campaigns.

References

• Title: Fluorescence‐Based HTS Assays for Ion Channel Modulation in Drug Discovery Pipelines Source: Google Search URL
• Title: Advances in G Protein-Coupled Receptor High-throughput Screening - PMC - NIH Source: Google Search URL
• Title: The Spirocycle Surge in Drug Discovery - Drug Hunter Source: Google Search URL
• Title: The utilization of spirocyclic scaffolds in novel drug discovery - Taylor & Francis Online Source: Google Search URL
• Title: Celtarys – High-Throughput Screening of GPCRs for Drug Discovery.
• Title: High-Throughput GPCR Assay Development - Agilent Source: Google Search URL
• Title: Chapter - An Overview of High Throughput Screening at G Protein Coupled Receptors Source: Google Search URL
• Title: Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists | DNDi Source: Google Search URL
• Title: The Growing Importance of Spirocycles in Modern Drug Discovery Source: Google Search URL
• Title: High throughput screening technologies for ion channels - PubMed Source: Google Search URL
• Title: Fluorescence Approaches for Characterizing Ion Channels in Synthetic Bilayers - MDPI Source: Google Search URL
• Title: Recent progress in assays for GPCR drug discovery Source: Google Search URL
• Title: Comprehensive analysis of high-throughput screens with HiTSeekR - Oxford Academic Source: Google Search URL
• Title: Ion Channel Assays - Charles River Laboratories Source: Google Search URL
• Title: BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry - BLDpharm Source: Google Search URL
• Title: Diversity-Oriented Approach to Spirocyclic and Fused Pyrazolopyrrolidines Source: Google Search URL
• Title: Diversity-oriented synthesis of spiro-oxindole-based 2,5-dihydropyrroles via three-component cycloadditions and evaluation on their cytotoxicity - RSC Publishing Source: Google Search URL
• Title: Technology Review High Throughput Assay Technologies for Ion Channel Drug Discovery Source: Google Search URL
• Title: Full article: Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?
• Title: DIVERSITY-ORIENTED SYNTHESIS - David Spring's group Source: Google Search URL
• Title: Compound Management for Quantitative High-Throughput Screening - PubMed Central Source: Google Search URL
• Title: Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening - PMC - PubMed Central Source: Google Search URL
• Title: Hit selection - Wikipedia Source: Google Search URL
• Title: Compound library management - PubMed Source: Google Search URL
• Title: Hit Identification and Optimization in Virtual Screening: Practical Recommendations Based Upon a Critical Literature Analysis - NIH Source: Google Search URL
• Title: Hit Identification - Revolutionizing Drug Discovery | Explore Now - Vipergen Source: Google Search URL
• Title: A pragmatic approach to hit validation following biochemical high-throughput screening Source: Google Search URL
• Title: Synthesis of 1-azaspiro[4.
• Title: Synthesis of 1-Azaspiro[4.
• Title: (PDF)

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Application Notes and Protocols: The 1-Azaspiro[4.4]nonane Scaffold in Asymmetric Catalysis

Foreword: Unlocking Stereochemical Control with Rigid Spirocyclic Frameworks

To the dedicated researchers, scientists, and professionals in drug development, this guide delves into the application of the 1-azaspiro[4.4]nonane framework in the realm of asymmetric catalysis. While direct catalytic applications of the parent 1-azaspiro[4.4]nonane are emerging, the inherent rigidity and well-defined three-dimensional geometry of the spiro[4.4]nonane skeleton make it a highly promising scaffold for the design of novel chiral ligands and organocatalysts. Its compact structure allows for the precise positioning of coordinating atoms or functional groups, creating a chiral environment that can effectively control the stereochemical outcome of a chemical reaction.

This document will provide a comprehensive overview of the principles behind using spirocyclic structures in asymmetric catalysis, with a focus on a closely related and well-documented system that exemplifies the potential of the spiro[4.4]nonane core: the C₂-symmetric spiro diphosphine oxide (SpinPO) in Lewis base-catalyzed asymmetric double-aldol reactions. By examining this powerful analogue, we can extrapolate the foundational concepts and practical considerations for the future development of 1-azaspiro[4.4]nonane-based catalysts.

The Spiro[4.4]nonane Scaffold: A Foundation for Chiral Catalyst Design

The efficacy of a chiral catalyst is fundamentally dependent on its ability to create a well-defined and sterically demanding chiral pocket around the active site. The spiro[4.4]nonane framework offers several advantages in this regard:

• Rigidity and Conformational Stability: The fused five-membered rings restrict conformational flexibility, which is crucial for maintaining a consistent chiral environment and achieving high levels of enantioselectivity.

• C₂-Symmetry: The potential for C₂-symmetry in substituted spiro[4.4]nonane derivatives simplifies the stereochemical outcomes of reactions by reducing the number of possible diastereomeric transition states.

• Tunability: The scaffold can be functionalized at various positions to fine-tune the steric and electronic properties of the resulting ligand or organocatalyst, allowing for optimization for specific reactions.

The introduction of a nitrogen atom at the 1-position, as in 1-azaspiro[4.4]nonane, provides a convenient handle for the introduction of various coordinating groups or catalytically active moieties, further enhancing the modularity and potential applications of this scaffold.

Case Study: SpinPO-Catalyzed Asymmetric Double-Aldol Reaction

To illustrate the catalytic potential of the spiro[4.4]nonane framework, we will examine the application of a C₂-chiral spiro diphosphine oxide (SpinPO) in the asymmetric double-aldol reaction of ketones and aldehydes. This reaction is a powerful tool for the construction of complex chiral molecules containing multiple stereocenters.

Mechanistic Rationale

The SpinPO catalyst operates as a Lewis base, activating a silicon-containing reagent (e.g., silyl enol ether) to facilitate the aldol addition. The C₂-symmetric spiro backbone of the SpinPO creates a chiral pocket that directs the approach of the aldehyde to one face of the enolate, leading to the formation of one enantiomer of the aldol adduct in excess. The high efficiency and enantioselectivity of this system underscore the effectiveness of the spirocyclic scaffold in asymmetric catalysis.

Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of 1-Azaspiro[4.4]nonane

The 1-azaspiro[4.4]nonane framework is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active natural products and pharmaceutical agents, including the potent anticancer agent cephalotaxine.[1][2][3] Its rigid, three-dimensional structure provides an excellent platform for orienting functional groups to optimize interactions with biological targets.[4] However, the construction of this spirocyclic system with precise control over its stereochemistry presents significant challenges for synthetic chemists.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the stereoselective synthesis of 1-azaspiro[4.4]nonane derivatives. The guidance provided herein is grounded in established synthetic methodologies and aims to equip researchers with the knowledge to overcome experimental hurdles and achieve their synthetic goals.

Frequently Asked Questions (FAQs)

Q1: My reaction is producing a mixture of diastereomers with low diastereoselectivity. What are the likely causes and how can I improve it?

A1: Low diastereoselectivity in the formation of the 1-azaspiro[4.4]nonane core is a common challenge. The relative orientation of substituents on the two rings is critical and often difficult to control. Several factors can influence the diastereomeric ratio (d.r.).

• Substrate Conformation and Steric Hindrance: The facial selectivity of the cyclization is highly dependent on the conformation of the acyclic precursor. Steric hindrance can favor the formation of an undesired diastereomer. For instance, in radical cyclizations, the substituent on the cyclizing radical prefers to occupy a pseudo-equatorial position in the transition state to minimize steric interactions, which dictates the stereochemistry of the newly formed ring.[1]

• Reaction Conditions: Temperature, solvent, and the choice of catalyst or initiator can significantly impact diastereoselectivity. Lowering the reaction temperature often enhances selectivity by favoring the transition state with the lower activation energy.[5]

• Nature of the Cyclization Strategy: Different synthetic approaches will have varying levels of inherent diastereoselectivity. For example, domino radical bicyclizations have shown a preference for the trans configuration.[1][3][6]

Troubleshooting Workflow for Low Diastereoselectivity:

Caption: A decision-making workflow for troubleshooting low diastereoselectivity.

Q2: I am struggling to achieve high enantioselectivity in my synthesis. What are the key considerations for asymmetric induction?

A2: Achieving high enantioselectivity requires the use of a chiral influence to differentiate between the two enantiomeric transition states leading to the product. The most common strategies include:

• Chiral Auxiliaries: A chiral auxiliary is a chiral moiety temporarily attached to the substrate to direct the stereochemical outcome of a reaction.[7][8] After the desired transformation, the auxiliary is removed. The choice of auxiliary is critical and depends on the specific reaction.

• Chiral Catalysts: Asymmetric catalysis utilizes a chiral catalyst to create a chiral environment around the substrate, favoring the formation of one enantiomer over the other.[5] Organocatalysis and metal-catalyzed reactions are powerful tools for enantioselective synthesis.[4][9][10]

• Chiral Reagents: Chiral reagents are used in stoichiometric amounts to induce stereoselectivity.[7]

Common Pitfalls and Solutions for Low Enantioselectivity:

Potential Cause	Explanation	Troubleshooting Steps
Ineffective Chiral Controller	The chosen chiral auxiliary, ligand for a metal catalyst, or organocatalyst may not provide a sufficient energetic difference between the diastereomeric transition states.[5]	Screen a library of chiral ligands or auxiliaries with varying steric and electronic properties.[5]
Background Uncatalyzed Reaction	A non-selective background reaction may be competing with the desired catalyzed pathway, leading to a racemic or enantioenriched product with low enantiomeric excess (e.e.).[5]	Lower the reaction temperature to slow down the uncatalyzed reaction. Ensure slow addition of reagents to maintain a low concentration of the achiral substrate, favoring the catalyzed pathway.[5]
Racemization	The product or a key intermediate may be susceptible to racemization under the reaction or workup conditions. This is a particular concern for intermediates with acidic protons adjacent to a stereocenter.[4]	Modify the workup procedure to minimize exposure to acidic or basic conditions. Consider in-situ protection or derivatization of the sensitive intermediate.[4]

Q3: I am observing significant formation of side products in my domino radical bicyclization reaction. How can I improve the yield of the desired 1-azaspiro[4.4]nonane?

A3: Domino radical bicyclizations are powerful for constructing complex molecules in a single step, but are often plagued by side reactions.[1][3] A common side product is the monocyclized compound, arising from premature quenching of a radical intermediate before the second cyclization can occur.[1][3]

Strategies to Minimize Side Products in Domino Radical Bicyclizations:

• Choice of Radical Initiator: The choice of radical initiator and reaction temperature are critical. For instance, using triethylborane (Et₃B) at room temperature can be milder and more selective than using AIBN at higher temperatures.[1][11]

• Concentration of Radical Quenching Agent: In reactions using a radical mediator like Bu₃SnH, its concentration must be carefully controlled. A high concentration can lead to premature reduction of the radical intermediates. Slow addition of Bu₃SnH can help maintain a low steady-state concentration, favoring the desired domino process.[11]

• Substrate Design: The nature of the radical acceptor can influence the rate of the second cyclization. Electron-withdrawing groups on the acceptor can facilitate the cyclization.[6]

Q4: The purification of my spirocyclic amine product is proving difficult. What are some effective purification strategies?

A4: The basicity of the nitrogen atom in the 1-azaspiro[4.4]nonane core can lead to tailing on silica gel chromatography and other purification challenges.

• Acid-Base Extraction: A classic and often effective method for purifying amines is to perform an acid-base extraction. The crude reaction mixture is dissolved in an organic solvent and washed with an acidic aqueous solution (e.g., 1M HCl). The protonated amine will move to the aqueous layer, leaving non-basic impurities in the organic layer. The aqueous layer is then basified (e.g., with NaHCO₃ or NaOH) and the free amine is extracted back into an organic solvent.[12]

• Treated Silica Gel: To minimize tailing during column chromatography, silica gel can be pre-treated with a base, such as triethylamine. A small percentage of triethylamine (e.g., 1-2%) can be added to the eluent to suppress the interaction of the amine with the acidic silica surface.

• Salt Precipitation: In some cases, the amine can be purified by precipitating it as a salt (e.g., hydrochloride or trifluoroacetate) from a suitable solvent.[13] The salt can then be collected by filtration and the free amine regenerated.

Troubleshooting Guides

Issue 1: Poor Yield and/or Incomplete Conversion in [3+2] Cycloaddition Reactions

Symptoms:

• Low isolated yield of the desired spirocyclic pyrrolidine.

• TLC or LC-MS analysis shows a significant amount of unreacted starting materials.

Possible Causes and Solutions:

• Inefficient Catalyst System:

  • Cause: The chosen catalyst (e.g., silver-based or organocatalyst) may not be active enough for the specific substrates.

  • Solution: Screen different catalysts and ligands. For silver-catalyzed reactions, varying the counter-ion of the silver salt (e.g., AgOAc, AgF) can impact reactivity.[9] For organocatalytic approaches, screening different secondary amine catalysts (e.g., derivatives of proline) is recommended.[4]

• Suboptimal Reaction Conditions:

  • Cause: The reaction temperature, solvent, or presence of additives may not be optimal.

  • Solution: Conduct a systematic optimization of reaction conditions. Vary the temperature, as some cycloadditions are more efficient at elevated temperatures while others require cryogenic conditions to suppress side reactions. Screen a range of solvents with different polarities. The presence of additives, such as a Brønsted acid or base, can sometimes accelerate the reaction.[11]

• Decomposition of Starting Materials or Product:

  • Cause: The azomethine ylide precursor or the dipolarophile may be unstable under the reaction conditions. The product itself could also be prone to degradation.

  • Solution: Ensure that all reagents and solvents are pure and dry. If a starting material is known to be unstable, consider generating it in situ. If the product is unstable, a milder workup procedure may be necessary.

Issue 2: Difficulty in Stereochemical Assignment

Symptoms:

• Ambiguous or inconclusive results from standard 1D NMR spectroscopy for determining the relative and/or absolute stereochemistry of the product.

Possible Causes and Solutions:

• Complex NMR Spectra:

  • Cause: Overlapping signals in the ¹H NMR spectrum can make it difficult to determine coupling constants and perform NOE analysis.

  • Solution: Utilize 2D NMR techniques such as COSY, HSQC, HMBC, and NOESY or ROESY.[14] These experiments can help to elucidate the connectivity and spatial relationships between protons, allowing for the determination of the relative stereochemistry.

• Lack of Suitable Crystals for X-ray Crystallography:

  • Cause: The spirocyclic product may be an oil or may not readily form single crystals suitable for X-ray diffraction analysis.

  • Solution: Attempt to derivatize the product to a crystalline solid. For example, formation of a salt with a chiral acid or base, or reaction with a crystalline protecting group, can facilitate crystallization.

• Ambiguous NOE/ROE Data:

  • Cause: In some cases, the key protons for determining stereochemistry may be too far apart to give a clear NOE or ROE signal, or conformational flexibility can complicate the interpretation.

  • Solution: Computational modeling (e.g., DFT calculations) can be used to predict the lowest energy conformations of the different diastereomers and compare the predicted interatomic distances with the experimental NOE/ROE data.

Experimental Protocols

Protocol 1: General Procedure for Organocatalytic Michael Addition/Cyclization

This protocol is a general guideline for the synthesis of 1-azaspiro[4.4]nonane derivatives via an organocatalytic conjugate addition of an aldehyde to a nitro-olefin, followed by reductive cyclization.[4]

• Michael Addition:

  • To a solution of the nitro-olefin (1.0 equiv) in an appropriate solvent (e.g., toluene, CH₂Cl₂) at the desired temperature (e.g., 0 °C to rt), add the organocatalyst (e.g., a diarylprolinol silyl ether, 10-20 mol%).

  • Add the aldehyde (1.5-2.0 equiv) dropwise over a period of time.

  • Stir the reaction mixture until the nitro-olefin is consumed (monitor by TLC or LC-MS).

• Reductive Cyclization (One-Pot Procedure):

  • Cool the reaction mixture to 0 °C.

  • Add a reducing agent (e.g., Zn dust, 10-20 equiv) followed by a proton source (e.g., 1M HCl in dioxane).

  • Allow the reaction to warm to room temperature and stir until the reduction and cyclization are complete.

  • Quench the reaction with a saturated aqueous solution of NaHCO₃.

  • Extract the product with an organic solvent (e.g., EtOAc, CH₂Cl₂).

  • Dry the combined organic layers over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Caption: A simplified workflow for the organocatalytic synthesis of 1-azaspiro[4.4]nonanes.

References

• Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100-21114. [Link]

• Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PubMed.[Link]

• Bekhradnia, A., et al. (2021). Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst. RSC Advances, 11(25), 15333-15343. [Link]

• Dumas, F., & d'Angelo, J. (2005). Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)Cephalotaxine. ResearchGate.[Link]

• Miki, K., et al. (2024). Synthesis of Spirocyclic Pyrrolidine Compounds via Silver-Catalyzed Asymmetric [3 + 2] Cycloaddition Reaction of Imino Esters with α-Alkylidene Succinimides. The Journal of Organic Chemistry.[Link]

• Richardson, P. (2025). Enantioselective Synthesis of Spirocyclic Pyrrolidine Derivatives. ResearchGate.[Link]

• Bekhradnia, A., et al. (2021). Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l-proline functionalized mangane. Semantic Scholar.[Link]

• Tietze, L. F., & Hiersemann, M. (2004). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate.[Link]

• Bobylev, E. O., et al. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via Intramolecular 1,3-Dipolar Cycloaddition. ResearchGate.[Link]

• Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PMC - NIH.[Link]

• Bobylev, E. O., et al. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. Beilstein Journal of Organic Chemistry, 15, 2036-2042. [Link]

• Padwa, A., et al. (2003). Novel synthesis of 1,6,7,9-tetrasubstituted 8-oxo-1-azaspiro[4.4]nonanes. ResearchGate.[Link]

• Lebleu, T., et al. (2022). Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry, 18, 218-224. [Link]

• University of York. (n.d.). Asymmetric Synthesis. University of York.[Link]

• Wikipedia. (n.d.). Chiral auxiliary. Wikipedia.[Link]

• MH Chem. (2022, August 11). How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. YouTube.[Link]

• Annunziata, F., et al. (2022). Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists. MDPI.[Link]

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Introduction: The Significance of the 1-Azaspiro[4.4]nonane Core

An in-depth guide to overcoming common challenges in the synthesis of 1-Azaspiro[4.4]nonane, a critical scaffold in medicinal chemistry.

The 1-azaspiro[4.4]nonane ring system is a highly sought-after structural motif in modern drug discovery. It is the core skeleton of potent antileukemic agents like cephalotaxine and its ester derivatives, which have shown remarkable efficacy in patients with chronic myelogenous leukemia.[1] The rigid, three-dimensional architecture of this spirocycle provides a unique conformational profile, making it an invaluable scaffold for designing enzyme inhibitors and novel synthetic receptors.[1] However, constructing this spirocyclic system can be challenging, with researchers often facing issues related to yield, purity, and scalability.

This technical support center provides a comprehensive troubleshooting guide for scientists and drug development professionals engaged in the synthesis of 1-azaspiro[4.4]nonane and its derivatives. Structured in a practical question-and-answer format, this guide addresses specific experimental issues, explains the underlying chemical principles, and offers field-proven protocols to enhance synthetic efficiency and yield.

Section 1: Troubleshooting Low Yields in Domino Radical Bicyclization

The domino radical bicyclization of O-benzyl oxime ethers is a powerful and elegant method for the one-step construction of the 1-azaspiro[4.4]nonane skeleton.[2] Despite its efficiency, the reaction is sensitive to various parameters that can lead to diminished yields. Yields for this method are often moderate, typically ranging from 11-67%, and are highly dependent on the substrate and reaction conditions.[3][4][5]

FAQ 1: My primary product is the monocyclized intermediate, not the desired spirocycle. What is causing this and how can I fix it?

Answer: This is a classic issue in radical cascade reactions where the second cyclization (the 5-exo-trig cyclization of the alkoxyaminyl radical) fails to occur efficiently. The primary cause is often the premature quenching of the key bicyclized radical intermediate by the hydrogen donor, typically tributyltin hydride (Bu₃SnH), before it can complete the cascade.

Causality: The domino reaction proceeds through several steps. An initially formed aryl or vinyl radical undergoes a 5-exo-trig cyclization onto the oxime ether to generate an alkoxyaminyl radical. This radical must then undergo a second 5-exo-trig cyclization to form the spirocyclic core. If the concentration of Bu₃SnH is too high, it can intercept and reduce the intermediate radical after the first cyclization, halting the cascade and yielding the monocyclized product.

Troubleshooting Workflow: Minimizing Monocyclized Byproduct

Caption: Troubleshooting workflow for low spirocyclization yield.

Solutions:

• Control Reagent Concentration: The most effective solution is to maintain a very low steady-state concentration of Bu₃SnH. Instead of adding it all at once, use a syringe pump to add the tin hydride slowly over the course of the reaction (e.g., over 3-6 hours). This favors the intramolecular cyclization over the intermolecular quenching.[6]

• Optimize the Radical Initiator: The choice of initiator can significantly impact the reaction outcome.

  • AIBN (Azobisisobutyronitrile): Requires higher temperatures (reflux in cyclohexane, ~80 °C), which can sometimes favor side reactions.

  • Et₃B (Triethylborane): Functions as an initiator at room temperature. Performing the reaction under these milder conditions can improve diastereoselectivity and minimize thermal decomposition or side reactions.[3][6]

FAQ 2: The overall yield is very low, and I have a complex mixture of unidentifiable products. What are the likely side reactions?

Answer: A complex product mixture often points to undesired side reactions beyond premature quenching. In radical systems, alternative cyclization pathways or hydrogen transfer events can compete with the desired domino reaction.

Potential Side Reactions:

• 1,5-Hydrogen Transfer: A known side reaction in similar radical cascades involves a 1,5-hydrogen transfer followed by a 6-exo-trig cyclization.[6] This leads to fused heterocyclic systems rather than the desired spirocyclic core.

• Reagent Decomposition: Impurities in the starting material or solvent can interfere with the radical chain process. The O-benzyl oxime ether precursor must be of high purity.

• Oxygen Contamination: Radical reactions are highly sensitive to oxygen. Inadequate degassing of the solvent allows oxygen to act as a radical scavenger, terminating the chain reaction and reducing the yield.

Solutions:

• Ensure High Purity of Precursors: Purify the O-benzyl oxime ether precursor meticulously using flash column chromatography before the cyclization step.

• Rigorous Degassing: Degas the reaction solvent (e.g., cyclohexane or toluene) thoroughly before use. This can be done by bubbling argon or nitrogen through the solvent for at least 15-20 minutes or by using several freeze-pump-thaw cycles.

• Substrate Design: The electronic nature of the substrate can influence the reaction. The best results are often obtained with O-benzyl oxime ethers containing an alkenyl moiety attached to electron-withdrawing groups or aryl substituents.[4]

Section 2: Experimental Protocols & Data

To provide a practical framework, here are detailed protocols for the domino radical bicyclization reaction, along with comparative data.

Protocol 2.1: Domino Radical Bicyclization using AIBN (Thermal Initiation)

This protocol is adapted from methodologies described for the synthesis of 1-azaspiro[4.4]nonane derivatives.[6][7]

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a condenser and a magnetic stir bar, dissolve the O-benzyl oxime ether precursor (1.0 eq) in anhydrous, degassed cyclohexane (to achieve a 0.02 M concentration).

• Reagent Addition: Add azobisisobutyronitrile (AIBN) (0.1-0.2 eq) to the solution.

• Initiation: Begin slow addition of tributyltin hydride (Bu₃SnH) (1.2-1.5 eq) via syringe pump over 4-6 hours.

• Reaction Conditions: Heat the mixture to reflux (approx. 80-85 °C) under an inert argon or nitrogen atmosphere.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel. A common side product is tin residue, which can often be removed by partitioning the crude product between acetonitrile and hexane, with the desired product remaining in the acetonitrile layer.

Protocol 2.2: Domino Radical Bicyclization using Et₃B (Room Temperature Initiation)

This protocol utilizes milder conditions which can improve selectivity.[3][6]

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the O-benzyl oxime ether (1.0 eq) in anhydrous, degassed toluene or cyclohexane (0.02 M).

• Reagent Addition: Add tributyltin hydride (1.5 eq) to the solution.

• Initiation: Add triethylborane (Et₃B, 1.0 M solution in hexanes, 2.0 eq) dropwise at room temperature. A small amount of air is sometimes introduced to initiate the reaction, but this should be done with extreme caution.

• Reaction Conditions: Stir the mixture at room temperature for 3-6 hours.

• Monitoring & Workup: Follow steps 5-7 from Protocol 2.1.

Data Presentation: Impact of Conditions on Yield

The following table summarizes representative yields for the synthesis of 1-azaspiro[4.4]nonane derivatives, illustrating the impact of the initiator and substrate on the reaction outcome.

Entry	Initiator	Substrate Alkene Moiety	Yield (%)	Diastereomeric Ratio (trans:cis)	Reference
1	AIBN	Alkenyl with -CN group	66%	45:21	[3]
2	Et₃B	Alkenyl with -CN group	64%	50:14	[3]
3	AIBN	Alkenyl with -Ph group	67%	36:31	[3]
4	Et₃B	Alkenyl with -Ph group	45%	30:15	[3]
5	AIBN	Alkenyl with -CO₂Me group	55%	49:6	[3]

Section 3: Alternative Synthetic Strategies & Troubleshooting

While radical bicyclization is a prominent method, other classical strategies exist, each with its own set of challenges.

FAQ 3: I am attempting a synthesis by forming the cyclopentane ring onto a pyrrolidine derivative via acyloin condensation, but my yields are poor. What are the critical parameters?

Answer: The acyloin condensation is a classical but powerful C-C bond-forming reaction. Its success in this context hinges on strictly anhydrous conditions and the effective use of a silylating agent to trap the enediolate intermediate.

Reaction Mechanism Overview

Caption: Simplified mechanism of the acyloin condensation.

Critical Parameters & Solutions:

• Anhydrous Conditions: The reaction uses molten sodium metal, which reacts violently with water. All glassware must be rigorously flame-dried, and solvents (like benzene or toluene) must be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone).

• Silylating Agent: The key to high yields is trapping the intermediate sodium enediolate with chlorotrimethylsilane (TMSCl).[1] This prevents side reactions like Dieckmann condensation. Ensure TMSCl is added concurrently with the diester to the sodium dispersion.

• High Dilution: To favor the intramolecular acyloin condensation over intermolecular polymerization, the reaction must be run under high-dilution conditions. This is typically achieved by the slow addition of the diester and TMSCl to the refluxing solvent containing the sodium dispersion.

FAQ 4: My purification of the final 1-azaspiro[4.4]nonane product is difficult. What are the best strategies?

Answer: Purification challenges with spirocyclic amines often stem from the presence of closely-related diastereomers, regioisomers, or residual catalysts/reagents.[8]

Purification Strategies:

• Flash Column Chromatography: This is the workhorse method. Careful optimization of the solvent system is critical. A gradient elution (e.g., starting with pure hexanes and gradually increasing the percentage of ethyl acetate) is often more effective than an isocratic (fixed solvent ratio) elution for separating complex mixtures. Adding a small amount of triethylamine (~1%) to the eluent can prevent the basic amine product from streaking on the acidic silica gel.

• Preparative HPLC: For very difficult separations of diastereomers, preparative High-Performance Liquid Chromatography (HPLC) offers superior resolution. Both normal-phase and reversed-phase columns can be employed depending on the polarity of the specific derivative.[8]

• Acid-Base Extraction: As a basic amine, the product can be selectively extracted. Dissolve the crude mixture in an organic solvent (e.g., dichloromethane) and wash with a dilute acid (e.g., 1M HCl). The protonated amine will move to the aqueous layer, leaving non-basic impurities behind. Then, basify the aqueous layer (e.g., with NaOH) and re-extract the purified amine back into an organic solvent.

References

• Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via Intramolecular 1,3-Dipolar Cycloaddition. Yulia V. Khoroshunova, et al., Research Square.
• Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. Lutz F. Tietze, et al., Synthesis.

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals . Alejandro Guerrero-Caicedo, et al., ACS Omega. Available at: [Link]

• Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition . Yulia V. Khoroshunova, et al., Beilstein Journal of Organic Chemistry. Available at: [Link]

• SYNTHESIS OF AN OPTICALLY ACTIVE 1-AZASPIRO-[4.4]NON-8-EN-7-ONE. Masazumi Ikeda, et al., HETEROCYCLES.

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 1-Azaspiro[4.4]nonane Derivatives

Welcome to the technical support center for the synthesis of 1-azaspiro[4.4]nonane derivatives. This resource is designed for researchers, scientists, and professionals in drug development who are working with this privileged heterocyclic scaffold. Here, we address common challenges, side reactions, and optimization strategies in a practical, question-and-answer format, grounded in mechanistic principles and field-proven solutions.

Troubleshooting Guide: Common Side Reactions & Unwanted Products

This section addresses specific experimental issues, providing insights into their root causes and offering detailed protocols for mitigation.

Question 1: My intramolecular cyclization is producing a dimeric or polymeric byproduct instead of the desired 1-azaspiro[4.4]nonane. What is happening and how can I fix it?

Symptom: You observe a significant amount of a high-molecular-weight byproduct in your crude reaction mixture, confirmed by mass spectrometry. The yield of the desired spirocycle is correspondingly low.

Potential Cause: Intermolecular reaction is outcompeting the desired intramolecular cyclization. This is a common issue in reactions that rely on the formation of a reactive intermediate (e.g., an iminium ion or a radical) that can be trapped by another molecule of the starting material or intermediate before it has a chance to cyclize.

Mechanistic Explanation: The formation of the spirocycle depends on a kinetically favorable intramolecular ring-closing event. However, if the concentration of the reactive precursor is too high, the probability of two molecules reacting with each other (an intermolecular event) increases. This leads to the formation of dimers or even polymers, which are thermodynamically stable and difficult to convert back to the starting material.

Proposed Solution: High-Dilution Conditions

The most effective way to favor intramolecular reactions over intermolecular ones is to use high-dilution conditions. This principle, often associated with the Ruggli-Ziegler dilution principle, ensures that a molecule of the reactive intermediate is more likely to encounter its own reactive tail than another molecule.

Experimental Protocol: Syringe-Pump Addition for High Dilution

• Reaction Setup: In a primary reaction flask, place the bulk of the anhydrous solvent and any non-precursor reagents (e.g., catalyst, reducing agent). Heat or cool the flask to the desired reaction temperature.

• Precursor Solution: In a separate flask, dissolve your linear precursor (the molecule that will undergo cyclization) in a significant volume of the same anhydrous solvent.

• Slow Addition: Load the precursor solution into a syringe and place it on a syringe pump.

• Controlled Delivery: Set the syringe pump to add the precursor solution to the main reaction flask at a very slow rate (e.g., 0.1 to 1.0 mL/hour) over several hours. The optimal rate will depend on the specific reaction kinetics and must be determined empirically.

• Monitoring: Monitor the reaction by TLC or LC-MS. The goal is to maintain a very low steady-state concentration of the starting material in the reaction flask.

• Workup: Once the addition is complete and the reaction has gone to completion, proceed with the standard workup and purification protocol.

Question 2: My domino radical bicyclization is stalling, yielding mainly the monocyclized product. How can I promote the second ring closure?

Symptom: Analysis of the reaction mixture shows a significant amount of a product corresponding to the formation of only one of the two rings, with the desired spirocyclic product being a minor component.[1][2]

Potential Cause: The second cyclization step, involving the capture of an intermediate radical, is too slow or is being intercepted by side reactions.[1][2] This can happen if the radical intermediate is prematurely reduced or if the acceptor group for the second cyclization is not sufficiently reactive.[1][2]

Mechanistic Explanation: In a domino radical reaction for synthesizing 1-azaspiro[4.4]nonanes, an initial radical (e.g., an aryl radical) cyclizes onto a tethered alkene or alkyne. This generates a new radical intermediate which must then cyclize a second time to form the spirocyclic core. If this second step is slow, the intermediate radical can be quenched by the radical mediator (e.g., Bu₃SnH) before it can cyclize.[1]

Proposed Solutions & Optimization

• Choice of Radical Initiator and Conditions: The choice of initiator can significantly affect reaction outcomes. While AIBN (azobisisobutyronitrile) is common, it requires elevated temperatures. Triethylborane (Et₃B) can initiate radical reactions at room temperature, which can improve diastereoselectivity and sometimes favor the desired domino pathway over premature reduction.[1][3]

• Concentration of the Radical Mediator: The concentration of the hydrogen-atom donor (e.g., tributyltin hydride) is critical. If it is too high, it will increase the rate of the undesired reduction of the intermediate radical.

Data Summary: Initiator and Mediator Effects

Initiator	Temperature	Key Side Reaction	Mitigation Strategy
AIBN	80-110 °C	Premature reduction of intermediate radicals.[1]	Lower the concentration of Bu₃SnH.
Et₃B/O₂	Room Temp	Can still have premature reduction.	Use slow addition of Bu₃SnH. Improved diastereoselectivity often observed.[1][3]

Experimental Protocol: Optimization of Radical Cyclization

• Initiator Screen: Perform small-scale test reactions comparing AIBN at reflux with Et₃B/O₂ at room temperature. Analyze the product ratios by GC-MS or ¹H NMR.

• Mediator Titration: Once the best initiator is identified, set up a series of reactions where the concentration of Bu₃SnH is varied (e.g., 1.1 eq, 1.5 eq, 2.0 eq).

• Slow Addition of Mediator: For the optimal concentration, perform the reaction using the high-dilution syringe-pump technique described in Question 1, but this time for the addition of the Bu₃SnH solution. This maintains a low concentration of the reducing agent throughout the reaction, giving the intermediate radical more time to undergo the second cyclization.

Question 3: My reaction is producing a mixture of diastereomers at the spirocyclic center. How can I improve the stereoselectivity?

Symptom: ¹H or ¹³C NMR analysis of the purified product shows two sets of signals, indicating the presence of a mixture of diastereomers.

Potential Cause: The transition state of the key ring-forming step does not have a strong facial bias, leading to the formation of both possible stereoisomers.[4] This is common in many cyclization reactions, including Pictet-Spengler type reactions, [3+2] cycloadditions, and radical cyclizations.[4]

Mechanistic Explanation: Diastereoselectivity is determined by the relative energy difference between the transition states leading to the different stereoisomeric products. Factors like steric hindrance, solvent polarity, temperature, and the choice of catalyst can all influence these transition state energies.[5] For example, in an intramolecular addition to an iminium ion, the tether connecting the nucleophile and the electrophile can approach from two different faces, leading to two different diastereomers.[4]

Proposed Solutions & Optimization

• Temperature Control: Lowering the reaction temperature often increases selectivity. Reactions under kinetic control (lower temperature, irreversible) are more likely to favor a single, lower-energy transition state, whereas reactions under thermodynamic control (higher temperature, reversible) may lead to an equilibrium mixture.[5]

• Solvent Screening: The polarity of the solvent can stabilize or destabilize charged intermediates or polar transition states, thereby affecting the stereochemical outcome.[5] A screen of aprotic and protic solvents is recommended.

• Catalyst and Ligand Modification: For catalyzed reactions, the chiral environment created by the catalyst is paramount. If using a metal catalyst, screening different chiral ligands can dramatically alter the diastereoselectivity.[6] For organocatalyzed reactions, modifying the steric and electronic properties of the catalyst can have a similar effect.

• Substrate Control: If possible, increasing the steric bulk of a substituent near the reacting centers can create a stronger facial bias, forcing the cyclization to proceed through a more ordered transition state.

Troubleshooting Workflow for Diastereoselectivity

Caption: A decision tree for troubleshooting low diastereoselectivity.

Frequently Asked Questions (FAQs)

Q: What are the most common synthetic strategies for constructing the 1-azaspiro[4.4]nonane core?

A: Several robust strategies exist, often categorized by which ring is formed last or the key bond-forming reaction. Prominent methods include:

• Domino Radical Bicyclization: This powerful method uses a radical cascade to form both rings in a single step from a linear precursor, often an O-benzyl oxime ether.[1][3][7]

• Intramolecular Hydroamination: This involves the addition of an N-H bond across a tethered alkene or alkyne, often catalyzed by transition metals like gold or rhodium.[8][9]

• Reductive Amination/Lactamization: A tandem sequence where a ketone or aldehyde undergoes reductive amination with an amine-containing tether, followed by spontaneous lactamization, which can then be reduced to the final amine.[10][11]

• Pictet-Spengler Type Reactions: An electrophilic cyclization of a tethered nucleophile (like an indole) onto an iminium ion generated in situ.[4]

Q: I am performing a reductive amination to form a spiro-lactam intermediate. My reducing agent is also reducing my starting ketone. What should I do?

A: This is a classic chemoselectivity challenge in reductive amination.[12][13] The reducing agent should ideally be selective for the iminium ion intermediate over the starting carbonyl group.

• Problem: Strong reducing agents like sodium borohydride (NaBH₄) can reduce both aldehydes/ketones and imines.[13]

• Solution: Use a more selective, sterically hindered, or electronically deactivated hydride source. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this purpose. It is mild enough that it reacts much faster with the protonated iminium ion than with the ketone or aldehyde, allowing for a one-pot reaction where the imine is formed and reduced in situ without significant reduction of the starting carbonyl.[11] Another option is sodium cyanoborohydride (NaBH₃CN), which is also selective for the imine, particularly at a mildly acidic pH.[13]

Visualizing the Competing Pathways

Caption: Competing reduction pathways in reductive amination.

References

• Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Guerrero-Caicedo, A., Soto, D., Osorio, D. A., & Jaramillo-Gomez, L.-M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega. [Link]

• Guerrero-Caicedo, A., Soto, D., Osorio, D. A., & Jaramillo-Gomez, L.-M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PubMed. [Link]

• O'Brien, P. J., Sliskovic, I., & Taylor, R. J. K. (2019). Iridium-Catalyzed Aza-Spirocyclization of Indole-Tethered Amides: An Interrupted Pictet–Spengler Reaction. Organic Letters. [Link]

• Synthesis of aza-spiro compounds in aqueous micellar solutions. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Efficient Synthesis of γ-Lactams by a Tandem Reductive Amination/Lactamization Sequence. (n.d.). ACS Publications. Retrieved January 17, 2026, from [Link]

• Mykhailiuk, P. K. (2019). A stereochemical journey around spirocyclic glutamic acid analogs. PubMed Central. [Link]

• One-pot three-component synthesis of azaspirononatriene derivatives. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• Nishino, T., et al. (2012). The Aza-Prins Reaction of 1,2-Dicarbonyl Compounds with 3-Vinyltetrahydroquinolines: Application to the Synthesis of Polycyclic Spirooxindole Derivatives. PubMed Central. [Link]

• Ring closing and opening reactions leading to aza-polycyclic aromatic compounds. (n.d.). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Bull, J. A., & Croft, G. J. (2021). Stereoselective synthesis and applications of spirocyclic oxindoles. Organic Chemistry Frontiers. [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved January 17, 2026, from [Link]

• Alum, B. N. (2024). Exploring the Role of Stereochemistry in Organic Synthesis: Strategies, Challenges, and Applications. Research Inventions Journals. [Link]

• Soklou, K. E., et al. (2020). Gold(I)-Catalyzed Intramolecular Hydroamination and Hydroalkoxylation of Alkynes: Access to Original Heterospirocycles. Organic Letters. [Link]

• The Reactions of 6-(Hydroxymethyl)-2,2-dimethyl-1-azaspiro[4.4]nonanes with Methanesulfonyl Chloride or PPh3-CBr4. (n.d.). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Organic and Chemical Process Research. [Link]

• Reductive Amination. (n.d.). Wordpress. Retrieved January 17, 2026, from [Link]

• Nagib, D. A., et al. (2022). A redox-enabled strategy for intramolecular hydroamination. Chemical Science. [Link]

• Asymmetric. (n.d.). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved January 17, 2026, from [Link]

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Technical Support Center: Purification of 1-Azaspiro[4.4]nonane Compounds

Welcome to the technical support center for the purification of 1-azaspiro[4.4]nonane compounds. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common purification challenges. The unique spirocyclic and basic nature of these compounds often necessitates specialized purification strategies. This center offers troubleshooting guides and frequently asked questions (FAQs) to empower you to achieve high purity and yield in your experiments.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 1-azaspiro[4.4]nonane derivatives. Each problem is presented in a question-and-answer format, explaining the root cause and providing actionable solutions.

Flash Chromatography Issues

Question: My 1-azaspiro[4.4]nonane compound is streaking or showing poor peak shape on my silica gel column. What is causing this and how can I fix it?

Answer:

This is a classic issue encountered when purifying basic compounds like amines on acidic silica gel. The root cause is the strong interaction between the basic nitrogen of your azaspiro-compound and the acidic silanol groups (Si-OH) on the surface of the silica. This interaction leads to a non-uniform elution, resulting in tailing or streaking of your compound's band.

Causality Explained: The lone pair of electrons on the nitrogen atom of your amine can be protonated by the acidic silanol groups, leading to a strong ionic interaction. This causes some molecules of your compound to "stick" to the stationary phase longer than others, resulting in a broadened and asymmetric peak.

Solutions:

To mitigate this, you need to "tame" the acidic nature of the silica gel. Here are several effective strategies:

• Addition of a Competing Base: The most common and effective solution is to add a small amount of a volatile tertiary amine, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), to your mobile phase.[1][2] Typically, a concentration of 0.1-1% (v/v) is sufficient. The added amine will preferentially interact with the acidic silanol groups, effectively "capping" them and preventing your target compound from strongly binding.

• Using a Different Stationary Phase: If streaking persists, consider alternative stationary phases. Basic alumina is an excellent choice for purifying basic compounds as its surface is basic, thus minimizing strong interactions.[1] Reversed-phase chromatography (C18) can also be a viable option, particularly for more polar derivatives.

• Ammonia in the Mobile Phase: For some applications, a mobile phase containing a small percentage of ammonium hydroxide in a polar solvent like methanol can be effective. A common solvent system is dichloromethane/methanol/ammonium hydroxide.[1]

Question: I am struggling to separate diastereomers of my substituted 1-azaspiro[4.4]nonane. What chromatographic conditions should I try?

Answer:

The separation of diastereomers can be challenging due to their similar physical properties. However, with careful optimization of your chromatographic conditions, a successful separation is often achievable. The key is to enhance the subtle differences in their interaction with the stationary phase.

Strategies for Diastereomer Separation:

• Solvent System Optimization: The choice of eluent is critical. You may need to screen a variety of solvent systems with different polarities and selectivities. For instance, switching from a standard hexane/ethyl acetate system to one containing dichloromethane or a small amount of an alcohol like isopropanol can alter the selectivity.[3] A study on the synthesis of 1-azaspiro[4.4]nonane derivatives successfully separated diastereomers using a gradient of benzene/hexane.[3]

• High-Performance Flash Chromatography (HPFC): Utilizing smaller particle size silica gel (e.g., 20-40 µm) in pre-packed columns can significantly improve resolution compared to standard flash chromatography (40-63 µm). The increased surface area and more uniform packing lead to sharper peaks and better separation.

• Temperature Variation: Sometimes, running the column at a slightly lower or higher temperature can affect the interaction kinetics and improve separation. However, this is a less commonly employed technique in standard flash chromatography.

• Preparative Thin-Layer Chromatography (Prep-TLC): For small-scale separations where column chromatography is not providing baseline separation, preparative TLC can be an effective alternative. This technique allows for very high-resolution separation.[3]

Work-up and Extraction Challenges

Question: I am performing an acid-base extraction to purify my 1-azaspiro[4.4]nonane, but I am getting low recovery of my product in the organic layer after basification. What could be the issue?

Answer:

Low recovery after an acid-base extraction of an amine typically points to one of two issues: incomplete extraction into the acidic aqueous layer or incomplete repatriation into the organic layer after basification.

Troubleshooting Steps:

• Ensure Complete Protonation: During the initial acidic wash (e.g., with 1M HCl), ensure you are using a sufficient excess of acid to fully protonate your amine.[4][5] Test the pH of the aqueous layer to confirm it is acidic (pH 1-2). Perform multiple extractions with the acidic solution to ensure complete transfer of the amine salt into the aqueous phase.

• Sufficient Basification: After separating the acidic aqueous layer, you need to add a base (e.g., NaOH, K₂CO₃) to deprotonate the amine salt and regenerate the free base. It is crucial to add enough base to make the aqueous layer strongly basic (pH 12-14). Check the pH with litmus paper or a pH meter. Insufficient basification will leave some of your amine in its protonated, water-soluble form, leading to poor recovery in the subsequent organic extraction.

• Choice of Organic Solvent for Back-Extraction: Use a water-immiscible organic solvent in which your free amine is highly soluble. Dichloromethane or ethyl acetate are common choices.[1] Perform multiple extractions with the organic solvent to maximize the recovery of your product from the basified aqueous layer.

• Emulsion Formation: Amines can sometimes act as surfactants and cause emulsions during extraction. If an emulsion forms, you can try adding a small amount of brine (saturated NaCl solution) to "break" the emulsion. Gentle swirling instead of vigorous shaking can also help prevent emulsion formation.

Section 2: Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the purification of 1-azaspiro[4.4]nonane compounds.

Q1: What are the most common impurities I might encounter in the synthesis of 1-azaspiro[4.4]nonanes?

A1: The impurities will largely depend on the synthetic route. For instance, in domino radical bicyclization reactions, you might encounter side products from premature reduction of radical intermediates.[3][6] If organotin reagents like Bu₃SnH are used, organotin byproducts can be a significant impurity.[3] Unreacted starting materials and reagents are also common.

Q2: How can I remove organotin impurities from my 1-azaspiro[4.4]nonane product?

A2: A common method is to perform a pre-purification step before your main chromatography. One effective technique is to filter the crude product through a short column of silica gel, eluting first with a non-polar solvent like hexane to wash away the organotin compounds, followed by a slightly more polar solvent system (e.g., toluene/hexane) to elute your product.[3]

Q3: Is crystallization a viable purification method for 1-azaspiro[4.4]nonane compounds?

A3: Yes, crystallization can be a very effective method, especially for obtaining highly pure material, provided your compound is a solid.[7] The key is to find a suitable solvent system where your compound has high solubility at elevated temperatures and low solubility at room temperature or below. Screening a range of solvents with varying polarities is recommended. In some cases, forming a salt of the amine (e.g., a hydrochloride or tartrate salt) can induce crystallization.[1]

Q4: My 1-azaspiro[4.4]nonane derivative is an oil. Can I still use crystallization?

A4: While you cannot crystallize an oil directly, you can attempt to form a crystalline salt. Reacting your basic amine with a suitable acid (e.g., HCl in ether, oxalic acid, or tartaric acid) can often produce a solid salt that can then be crystallized.[1]

Q5: Are there any specific safety precautions I should take when purifying 1-azaspiro[4.4]nonane compounds?

A5: As with all laboratory work, appropriate personal protective equipment (PPE) such as safety glasses, lab coat, and gloves should be worn. Amines can be corrosive and have distinct odors, so all manipulations should be performed in a well-ventilated fume hood. Be mindful of the specific hazards of all reagents and solvents used in your purification process by consulting their Safety Data Sheets (SDS).

Section 3: Data Presentation and Experimental Protocols

Table 1: Recommended Starting Solvent Systems for Flash Chromatography of 1-Azaspiro[4.4]nonane Derivatives on Silica Gel

Derivative Type	Recommended Solvent System	Additive	Reference
Non-polar derivatives	Hexane/Ethyl Acetate	0.1-1% Et₃N	[1]
Moderately polar derivatives	Dichloromethane/Methanol	0.1-1% Et₃N	[3]
Polar derivatives	Dichloromethane/Methanol/NH₄OH	-	[1]
Diastereomer separation	Benzene/Hexane gradient	-	[3]

Experimental Protocol: Flash Chromatography with a Competing Base

This protocol describes a general procedure for the purification of a 1-azaspiro[4.4]nonane derivative using flash chromatography on silica gel with the addition of triethylamine.

• Sample Preparation: Dissolve your crude product in a minimal amount of the initial mobile phase or a stronger solvent like dichloromethane. Adsorb the dissolved sample onto a small amount of silica gel by adding the silica and then removing the solvent under reduced pressure. This "dry loading" technique often leads to better resolution.

• Column Packing: Pack a glass column with silica gel slurried in the initial, non-polar mobile phase (e.g., 99:1 Hexane:EtOAc + 0.5% Et₃N). Ensure the column is packed uniformly to avoid channeling.

• Loading: Carefully add the dry-loaded sample to the top of the packed column.

• Elution: Begin elution with the initial mobile phase, gradually increasing the polarity by increasing the percentage of the more polar solvent (e.g., ethyl acetate). Collect fractions and monitor the elution of your compound by thin-layer chromatography (TLC).

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain your purified 1-azaspiro[4.4]nonane compound.

Diagrams

DOT Script for Troubleshooting Flash Chromatography

Caption: Troubleshooting workflow for poor peak shape in flash chromatography.

DOT Script for Acid-Base Extraction Workflow

Caption: Workflow for purification via acid-base extraction.

References

• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. [Link]

• Various Authors. (n.d.). Novel synthesis of 1,6,7,9-tetrasubstituted 8-oxo-1-azaspiro[4.4]nonanes. ResearchGate. [Link]

• Various Authors. (n.d.). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate. [Link]

• Tikhonov, A. Y., & Kirilyuk, I. A. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. Beilstein Journal of Organic Chemistry, 15, 2085–2092. [Link]

• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PubMed. [Link]

• Various Authors. (2022). Amine workup. Reddit. [Link]

• Agbontaen, E. E., et al. (2021). Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. Molecules, 26(11), 3321. [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Chemistry LibreTexts. [Link]

• Kourounakis, A. P. (2022). Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules, 27(19), 6549. [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Chemistry LibreTexts. [Link]

• Various Authors. (n.d.). Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)Cephalotaxine. ResearchGate. [Link]

• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. [Link]

• Various Authors. (n.d.). Gold catalyzed spirocyclization of 1-ene-4,9- and 3-ene-1,7-diyne esters to azaspiro[4.4]nonenones and azaspiro[4.5]decadienones. Organic Chemistry Frontiers. [Link]

• Wikipedia. (n.d.). Acid–base extraction. Wikipedia. [Link]

• Various Authors. (n.d.). Fused and Spirocyclic Sulfones for Medicinal Chemistry via [3 + 2] Cycloaddition of Thiocarbonyl Ylide. Organic Letters. [Link]

• Möhrle, H., & Riemer, B. (1977). The tert-amino effect in heterocyclic chemistry. Synthesis of spiro heterocycles. Archiv der Pharmazie, 310(9), 785-794. [Link]

• Dumas, F., & d'Angelo, J. (2005). Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)-Cephalotaxine. Heterocycles, 66(1), 31-36. [Link]

• Frontier, A. (2026). Workup: Amines. University of Rochester, Department of Chemistry. [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. Biotage. [Link]

• Le, C., & Gevorgyan, V. (2022). Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry, 18, 219–225. [Link]

• Various Authors. (n.d.). Highly Efficient and Mild Gold (I) Catalyzed Synthesis of 3,8-Diarylidene-2,7-dioxaspiro[4.4]nonane-1,6-diones. MDPI. [Link]

• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. [Link]

• Various Authors. (n.d.). Amine Plant Troubleshooting and Optimization. Scribd. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (2016). MedChem Tips and Tricks. ACSGCIPR. [Link]

• Various Authors. (n.d.). Enantiomeric Separation of New Chiral Azole Compounds. MDPI. [Link]

• Various Authors. (n.d.). Synthesis and spectroscopic and structural characterization of spiro[indoline-3,3′-indolizine]s formed by 1,3-dipolar cycloadditions between isatins, pipecolic acid and an electron-deficient alkene. IUCrData. [Link]

• Biotage. (n.d.). Successful Flash Chromatography. Biotage. [Link]

• Various Authors. (n.d.). Spiro Scaffold Chiral Organocatalyst of 3,2'-Pyrrolidinyl Spiro-oxindole Amine and Its Catalytic Evaluation in the Enantioselective Aldol Condensation between 3-(3-Hydroxy-1 H-pyrazol-1-yl). PubMed. [Link]

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• 7. Synthesis and spectroscopic and structural characterization of spiro­[indoline-3,3′-indolizine]s formed by 1,3-dipolar cyclo­additions between isatins, pipecolic acid and an electron-deficient alkene - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Domino Radical Bicyclization for Spirocycle Synthesis

Welcome to the Technical Support Center for the optimization of domino radical bicyclization reactions for the synthesis of spirocycles. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this powerful synthetic strategy. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the complexities of your experiments and achieve optimal results.

Introduction to Domino Radical Bicyclization for Spirocycles

Domino reactions, also referred to as tandem or cascade reactions, provide an efficient and atom-economical pathway for the synthesis of complex molecular structures from simpler starting materials in a single operational step.[1] Among these, domino radical bicyclization has become a potent method for constructing intricate cyclic systems, including the highly sought-after spirocyclic scaffolds.[1]

Spirocycles, characterized by their unique three-dimensional architecture, are considered privileged scaffolds in modern drug discovery due to their rigid conformations that allow for precise spatial arrangement of substituents.[1] This often leads to improved binding affinity and selectivity for biological targets.[1] This guide will focus on the practical aspects of optimizing these reactions to successfully synthesize these valuable compounds.

Frequently Asked Questions (FAQs)

Here we address some of the common questions regarding the fundamentals of domino radical bicyclization for spirocycle synthesis.

Q1: What is the general mechanism of a domino radical bicyclization for spirocycle formation?

A1: The reaction typically proceeds through a sequence of intramolecular cyclization events initiated by a radical species.[1] The key steps are:

• Radical Initiation: A radical initiator, such as 2,2'-azobisisobutyronitrile (AIBN) or triethylborane (Et3B), generates an initial radical species.[1]

• Radical Propagation and First Cyclization: This radical reacts with the starting material, often an O-benzyl oxime ether with an alkenyl moiety and a halogenated aromatic ring or a terminal alkyne, to produce an aryl or vinyl radical.[1] This is followed by a 5-exo-trig cyclization onto the double bond.[1]

• Second Cyclization: The radical intermediate from the first cyclization then undergoes a second 5-exo-trig cyclization, which forms the spirocyclic core.[1]

• Termination: The resulting radical is quenched, often by a hydrogen atom donor like tributyltin hydride (Bu3SnH), to yield the final spirocyclic product.[1]

Q2: What are the most common radical initiators and mediators for this reaction?

A2: The most commonly used radical initiator is AIBN, which requires thermal initiation (typically around 80 °C).[2] Triethylborane (Et3B) is another popular choice that can initiate radical reactions at room temperature in the presence of adventitious oxygen. The primary radical mediator and hydrogen atom donor is tributyltin hydride (Bu3SnH).[1] However, due to the toxicity of organotin compounds, alternative reagents like tris(trimethylsilyl)silane are being explored.[3]

Q3: How does the structure of the starting material influence the success of the reaction?

A3: The precursor structure is critical. For instance, the nature of the substituent on the alkenyl moiety can determine whether the reaction proceeds to the desired bicyclization or stops at a monocyclized product.[4][5] Substrates with electron-withdrawing groups or aryl substituents on the alkenyl part tend to favor the complete bicyclization.[4][5] Conversely, a methyl-substituted olefin may hinder the final cyclization step.[4][5] The choice of a halogen (iodide, bromide) on an aromatic ring can also affect the rate of the initial radical formation.

Q4: What are the key reaction conditions to control for a successful domino radical bicyclization?

A4: Successful radical cyclizations depend on carefully controlling the relative rates of several reaction steps.[6] Key conditions to monitor and optimize include:

• Concentration of Reagents: The concentration of the radical mediator (e.g., Bu3SnH) is crucial. A high concentration can lead to premature quenching of the initial radical before cyclization can occur.[5][6]

• Temperature: The reaction temperature affects the rate of initiation and all subsequent steps. AIBN-initiated reactions typically require heating, while Et3B can be used at room temperature.[1]

• Solvent: The choice of solvent is important. Solvents with high bond dissociation energies (BDEs), such as benzene, toluene, or cyclohexane, are preferred to prevent unwanted side reactions with the solvent.[6] Interestingly, water has also been shown to have a beneficial effect on some radical cyclizations.[7]

• Inert Atmosphere: These reactions must be conducted under an inert atmosphere (e.g., nitrogen or argon) as molecular oxygen is a diradical that can quench the desired radical intermediates.[6]

Troubleshooting Guide

This section provides solutions to common problems encountered during the optimization of domino radical bicyclization for spirocycle synthesis.

Problem	Potential Cause(s)	Suggested Solution(s)	Scientific Rationale
Low or No Product Yield	1. Impure starting materials or reagents. 2. Inefficient radical initiation. 3. Sub-optimal reagent concentrations. 4. Incorrect reaction temperature.	1. Purify starting materials by chromatography or recrystallization. Ensure reagents are fresh or properly stored.[8] 2. Check the age and storage of the initiator (AIBN, Et3B). Consider a different initiator or initiation method. 3. Titrate the concentration of the radical mediator (e.g., Bu3SnH). Slow addition of the mediator can be beneficial.[5] 4. If using AIBN, ensure the temperature is appropriate for its decomposition (~80 °C). For Et3B, ensure trace oxygen is present to initiate the reaction.	1. Impurities can inhibit the radical chain reaction or lead to side products.[8] 2. The initiator must efficiently generate radicals to start the cascade. 3. A low steady-state concentration of the hydrogen donor favors intramolecular cyclization over premature reduction.[5] 4. The rate of radical initiation is temperature-dependent.
Formation of Monocyclized Product	1. The second cyclization step is kinetically disfavored. 2. The intermediate radical after the first cyclization is prematurely quenched.	1. Modify the substrate to favor the second cyclization. Attaching an electron-withdrawing group to the alkenyl moiety can facilitate this step.[4][5] 2. Decrease the concentration of the hydrogen donor (Bu3SnH) or use slow addition.	1. The electronic nature of the radical acceptor influences the rate of cyclization.[4][5] 2. A lower concentration of the quenching agent increases the lifetime of the monocyclized radical, allowing more time for the second cyclization to occur.[5]
Complex Mixture of Products	1. Undesired side reactions such as intermolecular reactions or hydrogen atom transfer. 2. Decomposition of starting material or product.	1. Run the reaction at a lower concentration (higher dilution) to favor intramolecular cyclization. 2. Monitor the reaction by TLC to determine the optimal reaction time and avoid prolonged heating. Consider using a lower reaction temperature with a different initiator (e.g., Et3B instead of AIBN).	1. High concentrations can promote intermolecular side reactions. 2. Spirocycles or the precursor materials may be sensitive to prolonged reaction conditions, leading to degradation.[4]
Poor Diastereoselectivity	1. Low facial selectivity in the cyclization steps.	1. Vary the reaction temperature. Lower temperatures often lead to higher diastereoselectivity. 2. Change the solvent. The solvent can influence the transition state geometry. 3. Consider using a chiral catalyst or auxiliary to induce stereoselectivity.[9]	1. The energy difference between diastereomeric transition states is often more pronounced at lower temperatures. 2. Solvation can affect the conformational preferences of the radical intermediates. 3. A chiral environment can favor the formation of one diastereomer over the other.[9]
Difficulty in Product Purification	1. Co-elution of the product with tin byproducts. 2. Product instability on silica gel.	1. After the reaction, remove tin byproducts by precipitation with a fluoride source (e.g., KF solution) or by using specific purification techniques for organotin compounds.[3] 2. Use a different stationary phase for chromatography (e.g., alumina) or consider purification by crystallization.	1. Tributyltin halides are common byproducts that can be difficult to separate from the desired product by standard chromatography.[3] 2. Some spirocycles may be sensitive to the acidic nature of silica gel.

Experimental Protocols

Below are generalized, step-by-step protocols for domino radical bicyclization reactions. These should be adapted and optimized for specific substrates.

Protocol 1: AIBN-Mediated Bicyclization

• Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the O-benzyl oxime ether starting material (1.0 equiv).

• Reagent Addition: Add 2,2'-azobisisobutyronitrile (AIBN) (0.2 equiv).

• Solvent and Degassing: Add anhydrous cyclohexane or toluene to achieve a concentration of 0.02 M. Degas the solution by bubbling nitrogen or argon through it for 15-20 minutes.

• Addition of Mediator: Add tributyltin hydride (Bu3SnH) (1.5 equiv) to the reaction mixture.

• Reaction: Heat the mixture to reflux (typically 80-110 °C depending on the solvent) under a nitrogen atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Et3B-Initiated Bicyclization

• Preparation: To a flame-dried round-bottom flask with a magnetic stir bar, add the O-benzyl oxime ether starting material (1.0 equiv).

• Solvent and Degassing: Add anhydrous toluene to a concentration of 0.02 M and degas with nitrogen or argon for 15 minutes.

• Addition of Mediator: Add tributyltin hydride (Bu3SnH) (1.5 equiv).

• Initiation: At room temperature, add triethylborane (Et3B, 1.0 M in hexanes, 2.0 equiv) dropwise. A small amount of air can be introduced via the syringe during addition to initiate the reaction.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by column chromatography on silica gel.

Visualizing the Process

Domino Radical Bicyclization Mechanism

Caption: General mechanism of domino radical bicyclization for spirocycle synthesis.

Troubleshooting Workflow

Caption: A workflow for troubleshooting common issues in domino radical bicyclization.

References

• Catalytic Radical Domino Reactions in Organic Synthesis. Accounts of Chemical Research, 2014, 47(1), 32-44. [Link]

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. The Journal of Organic Chemistry, 2019, 84(24), 16087-16103. [Link]

• Radical cyclization. Wikipedia.[Link]

• Domino Reactions in Organic Synthesis. Chemical Reviews, 1996, 96(1), 115-136. [Link]

• 4: Radical Reactions. Chemistry LibreTexts.[Link]

• The frequently overlooked importance of solvent in free radical syntheses. Chemical Society Reviews, 2011, 40(5), 2347-2358. [Link]

• Controlling Enantioselectivity and Diastereoselectivity in Radical Cascade Cyclization for Construction of Bicyclic Structures. Journal of the American Chemical Society, 2021, 143(29), 11216-11225. [Link]

• Tributyltin hydride (Tributylstannane), Tin hydrides. Organic Chemistry Portal.[Link]

• Unique solvent effect of water in radical cyclization reaction. Tetrahedron Letters, 1995, 36(31), 5579-5582. [Link]

• Visible-light photoredox catalysis: applications in organic synthesis. Chemical Society Reviews, 2011, 40(1), 211-221. [Link]

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Tributyltin hydride (Tributylstannane) / Organotin hydrides [organic-chemistry.org]
• 4. Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Radical cyclization - Wikipedia [en.wikipedia.org]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Controlling Enantioselectivity and Diastereoselectivity in Radical Cascade Cyclization for Construction of Bicyclic Structures - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming diastereoselectivity issues in 1-Azaspiro[4.4]nonane synthesis

Welcome to the technical support center for the synthesis of 1-azaspiro[4.4]nonane derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of stereocontrol in the construction of this important structural motif. The 1-azaspiro[4.4]nonane core is a key feature in a variety of biologically active natural products, including the potent anticancer agent cephalotaxine.[1] Consequently, achieving high diastereoselectivity in its synthesis is a critical challenge.

This resource provides in-depth, field-proven insights in a question-and-answer format to directly address common issues encountered during synthesis, with a focus on overcoming diastereoselectivity challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My domino radical bicyclization is producing a nearly 1:1 mixture of diastereomers. How can I improve the trans selectivity?

A1: This is a common issue in radical cyclizations leading to the 1-azaspiro[4.4]nonane core. The diastereoselectivity is often governed by the transition state of the second ring-closing step. Here are several factors to consider and optimize:

• Causality of Low Selectivity: At elevated temperatures, such as those used with AIBN (2,2'-azobisisobutyronitrile) as a radical initiator, the energy difference between the transition states leading to the cis and trans diastereomers can be minimal. This leads to poor diastereoselectivity, especially if there is a lack of significant steric hindrance to influence the cyclization pathway.[1]

• Troubleshooting & Optimization:

  • Lower the Reaction Temperature: Employing a radical initiator that functions at a lower temperature can significantly enhance diastereoselectivity. Triethylborane (Et₃B) is an excellent alternative to AIBN, as it can initiate radical formation at room temperature or even lower.[1][2] This often favors the thermodynamically more stable trans product.

  • Substrate Modification: The steric bulk of substituents on your starting material can influence the facial selectivity of the radical addition. While not always feasible, consider if modifying a nearby functional group to a bulkier one could direct the cyclization.

  • Solvent Effects: While less commonly reported for radical reactions, solvent polarity can sometimes influence transition state geometries. A screening of non-participating solvents with varying polarities may be worthwhile.

Experimental Protocol: Improving Diastereoselectivity with Triethylborane

This protocol outlines a general procedure for a domino radical bicyclization using Et₃B as a low-temperature initiator.

Materials:

• Functionalized oxime ether precursor

• Tributyltin hydride (Bu₃SnH)

• Triethylborane (Et₃B) (1.0 M solution in hexanes)

• Anhydrous toluene

• Argon or Nitrogen gas supply

Procedure:

• To a solution of the oxime ether (1.0 equiv) in anhydrous toluene (0.02 M) under an inert atmosphere (Argon), add Bu₃SnH (1.5 equiv).

• Cool the reaction mixture to room temperature (or 0 °C for even greater selectivity).

• Slowly add Et₃B (1.0 M solution in hexanes, 2.0 equiv) dropwise over 10-15 minutes.

• Stir the reaction at the same temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by exposing it to air.

• Concentrate the mixture in vacuo and purify by flash column chromatography on silica gel to isolate the diastereomeric products.

• Determine the diastereomeric ratio (d.r.) by ¹H NMR analysis of the crude reaction mixture or the purified product.

Initiator	Temperature	Typical Diastereomeric Ratio (trans:cis)
AIBN	80-110 °C	1:1 to 3:1
Et₃B	0-25 °C	5:1 to >10:1[1]

Troubleshooting Workflow for Domino Radical Bicyclization

Caption: Troubleshooting decision tree for low diastereoselectivity.

Q2: I am attempting an aza-Piancatelli rearrangement to form a key intermediate, but I'm getting side products. How can I favor the desired trans-4-aminocyclopentenone?

A2: The aza-Piancatelli rearrangement is a powerful tool for constructing the cyclopentene core of the 1-azaspiro[4.4]nonane system, and it is known for its high trans selectivity.[3] Side product formation often arises from competing reaction pathways or decomposition of the starting material or product under the acidic conditions.

• Mechanism and Selectivity: The reaction proceeds through a protonation-dehydration sequence of a 2-furylcarbinol, leading to a pentadienyl cation. A 4π-conrotatory electrocyclization of this intermediate, followed by nucleophilic attack by an amine, preferentially forms the trans product.[3][4]

• Troubleshooting & Optimization:

  • Choice of Acid Catalyst: The strength and stoichiometry of the acid catalyst are critical. Strong Brønsted acids (e.g., p-toluenesulfonic acid) or Lewis acids can be effective. However, overly harsh conditions can lead to degradation. Consider using milder catalysts like phosphomolybdic acid, which has been shown to give high yields of the desired trans product.[3]

  • Solvent System: The original Piancatelli rearrangement uses an aqueous medium. For the aza-variant, aprotic solvents like acetonitrile can be highly effective and may suppress side reactions.

  • Temperature Control: While many procedures call for reflux, starting at a lower temperature and gradually increasing it can help minimize the formation of decomposition products.

Aza-Piancatelli Rearrangement Mechanism

Caption: Simplified aza-Piancatelli rearrangement mechanism.

Q3: I need to synthesize an enantiomerically pure 1-azaspiro[4.4]nonane derivative. What are the most reliable strategies?

A3: Achieving enantioselectivity requires the introduction of chirality at a key stage of the synthesis. Two robust strategies are the use of chiral auxiliaries and the employment of asymmetric catalysis.

• Chiral Auxiliaries: A chiral auxiliary is a chiral molecule that is temporarily attached to the substrate to direct the stereochemical outcome of a reaction.[5][6] After the desired stereocenter is set, the auxiliary is removed.

  • Application: In the context of 1-azaspiro[4.4]nonane synthesis, a chiral auxiliary can be used, for instance, in an asymmetric Michael addition to set the quaternary carbon center with high stereocontrol.[7] Evans' oxazolidinone auxiliaries are a classic example used for stereoselective alkylation and aldol reactions.[5]

• Asymmetric Catalysis: This approach uses a chiral catalyst to create a chiral environment around the reactants, favoring the formation of one enantiomer over the other.

  • Application: Rhodium-catalyzed asymmetric cyclopropanation reactions have been used to synthesize azaspiro[n.2]alkanes with high enantioselectivity.[8] Similarly, chiral phosphoric acids or metal complexes can be used to catalyze cycloadditions that build the spirocyclic core.[9]

Experimental Protocol: Asymmetric Michael Addition Using a Chiral Auxiliary

This protocol provides a conceptual outline for using a chiral enamine in a Michael addition, a key step in an enantioselective synthesis of a 1-azaspiro[4.4]nonane precursor.[7]

Procedure:

• Formation of the Chiral Enamine: React a suitable cyclopentanone derivative with a chiral amine (e.g., (R)-1-phenylethylamine) to form the chiral enamine in situ.

• Michael Addition: Introduce the Michael acceptor (e.g., methyl acrylate) to the reaction mixture. The chiral auxiliary will direct the addition to one face of the enamine, establishing the stereochemistry of the new quaternary center.

• Hydrolysis and Cyclization: Acidic workup hydrolyzes the enamine and can initiate subsequent cyclization steps to form the spiro-pyrrolidine ring.

• Auxiliary Removal: The chiral auxiliary is typically removed during the workup or in a subsequent step.

Conceptual Flow of Chiral Auxiliary Use

Caption: General workflow for chiral auxiliary-mediated synthesis.

References

• Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. [Link]

• Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PubMed, National Center for Biotechnology Information. [Link]

• Various Authors. (2025). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. ResearchGate. [Link]

• Dumas, F., & d'Angelo, J. (2005). Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)Cephalotaxine. ResearchGate. [Link]

• Various Authors. (2024). Diastereoselectivity Switch in the Synthesis of Spirocyclic Pyrrolidine Derivatives. ResearchGate. [Link]

• Khoroshunova, Y. V., et al. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via Intramolecular 1,3-Dipolar Cycloaddition. ResearchGate. [Link]

• Khoroshunova, Y. V., et al. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. PubMed, National Center for Biotechnology Information. [Link]

• Khoroshunova, Y. V., et al. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. Beilstein Journal of Organic Chemistry, 15, 2036–2042. [Link]

• Gárate, C., & Toste, F. D. (2015). Gold catalyzed spirocyclization of 1-ene-4,9- and 3-ene-1,7-diyne esters to azaspiro[4.4]nonenones and azaspiro[4.5]decadienones. Organic Chemistry Frontiers, 2(6), 663-667. [Link]

• Schepmann, D., et al. (2015). Diastereoselective synthesis and structure–affinity relationships of σ1 receptor ligands with spirocyclic scaffold. Organic & Biomolecular Chemistry, 13(31), 8496-8506. [Link]

• Wang, Y., et al. (2018). A Highly Enantio- and Diastereoselective Synthesis of Spirocyclic Dihydroquinolones via Domino Michael Addition-Lactamization of ortho-Quinone Methide Imines. PubMed, National Center for Biotechnology Information. [Link]

• Lindberg, J., et al. (2022). Diastereoselective Synthesis of N-Methylspiroindolines by Intramolecular Mizoroki–Heck Annulations. ACS Omega, 7(35), 31238–31246. [Link]

• Dumas, F., & d'Angelo, J. (2005). ENANTIOSELECTIVE SYNTHESIS OF (R)-1-AZASPIRO-[4.4]NONANE-2,6-DIONE ETHYLENE KETAL, KEY CHIRAL INTERMEDIATE IN THE ELABORATION O. HETEROCYCLES, 66, 31-38. [Link]

• Khoroshunova, Y. V., et al. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via Intramolecular 1,3-Dipolar Cycloaddition. Beilstein Archives. [Link]

• Unsworth, W. P., & Taylor, R. J. (2021). Stereoselective synthesis and applications of spirocyclic oxindoles. Organic Chemistry Frontiers, 8(3), 519-543. [Link]

• Wikipedia contributors. (2023). Chiral auxiliary. Wikipedia. [Link]

• University of York. (n.d.). Asymmetric Synthesis. University of York Department of Chemistry. [Link]

• Piutti, C., & Quartieri, F. (2013). The Piancatelli Rearrangement: New Applications for an Intriguing Reaction. ResearchGate. [Link]

• Hu, W., et al. (2015). Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations. ACS Catalysis, 5(11), 6544-6552. [Link]

• Piutti, C., & Quartieri, F. (2013). The Piancatelli Rearrangement: New Applications for an Intriguing Reaction. Molecules, 18(10), 12290–12312. [Link]

• Wikipedia contributors. (2023). Piancatelli rearrangement. Wikipedia. [Link]

• Dr. Gargeyi Slariya. (2020, October 22). Chiral Auxiliaries in Asymmetric Synthesis of Natural Products. YouTube. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Piancatelli Rearrangement: New Applications for an Intriguing Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Piancatelli rearrangement - Wikipedia [en.wikipedia.org]
• 5. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 6. york.ac.uk [york.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability Studies of 1-Azaspiro[4.4]nonane Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in the stability testing of 1-Azaspiro[4.4]nonane derivatives. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and validated experimental protocols to navigate the complexities of stability and forced degradation studies for this important class of compounds. The 1-azaspiro[4.4]nonane ring system is a key structural motif in a variety of biologically active alkaloids and synthetic compounds, making a thorough understanding of its stability profile critical for drug development.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What are the most probable degradation pathways for a 1-Azaspiro[4.4]nonane derivative?

The inherent structure of the 1-Azaspiro[4.4]nonane core, featuring a tertiary amine, makes it susceptible to specific degradation pathways. The most common pathway is the oxidation of the tertiary amine to form an N-oxide.[4] Depending on the specific substituents attached to the spirocyclic core, other mechanisms may become relevant. For instance, if the derivative contains ester or amide functionalities, it will be prone to hydrolysis under acidic or basic conditions, potentially leading to ring-opening of a substituent or the core itself if it's part of a lactam system.[4]

Q2: What is a "stability-indicating method" and why is it essential for these studies?

A stability-indicating method is a validated analytical procedure, typically high-performance liquid chromatography (HPLC), that can accurately quantify the decrease of the active pharmaceutical ingredient (API) due to degradation.[4][5] Its defining feature is specificity: the ability to separate the intact parent compound from all potential degradation products, impurities, and excipients.[5] Without such a method, you cannot be certain if the loss of the parent drug is being accurately measured or if a co-eluting degradation product is masking the true extent of degradation.

Q3: What are the standard conditions for a forced degradation study?

Forced degradation, or stress testing, involves subjecting the compound to conditions more severe than those used for accelerated stability testing to identify likely degradation products and pathways.[5] The internationally recognized ICH guidelines recommend the following core set of conditions[4][5][6]:

• Acid Hydrolysis: Typically using 0.1 M to 1 M HCl at room temperature or elevated temperatures (e.g., 60°C).[4][6]

• Base Hydrolysis: Using 0.1 M to 1 M NaOH under similar temperature conditions.[4][6]

• Oxidation: Commonly performed with 3% to 30% hydrogen peroxide (H₂O₂) at room temperature.[4]

• Thermal Stress: Exposing the solid drug substance to dry heat, often at temperatures 10-20°C above accelerated stability conditions (e.g., 60-80°C).[4]

• Photostability: Exposing the solid or solution form of the drug to a combination of visible and UV light with a specified total illumination (e.g., not less than 1.2 million lux-hours) and near UV energy (e.g., not less than 200 watt-hours/square meter), as per ICH Q1B guidelines.[4][7][8]

Troubleshooting and Experimental Optimization

This section addresses common challenges encountered during stability studies of 1-Azaspiro[4.4]nonane derivatives.

Q4: I am not observing any significant degradation (<5%) under my initial stress conditions. What should I do?

If your compound appears overly stable, a stepwise escalation of stress conditions is warranted. The goal of forced degradation is to achieve a target degradation of 5-20%, which is generally sufficient to produce and identify primary degradants without overly complicating the chromatogram with secondary products.[4]

• For Hydrolytic Studies: Increase the concentration of the acid or base (e.g., from 0.1 M to 1 M), raise the temperature (e.g., from 40°C to 70°C), or prolong the exposure time.[4]

• For Thermal Stress: Increase the oven temperature in 10°C increments.[4]

• Solubility Issues: If the compound has poor aqueous solubility, a co-solvent (e.g., methanol, acetonitrile) can be used. However, you must verify that the co-solvent is inert and does not participate in the degradation or interfere with the analytical method.[4]

Q5: My analysis shows that the parent compound has degraded almost completely (>20%). How can I achieve a more controlled degradation?

Extensive degradation can obscure the primary degradation pathway by favoring the formation of secondary and tertiary degradants.[4] To achieve a more controlled and informative result, you must reduce the severity of the stress conditions.

• Reduce Temperature: This is often the most effective first step.

• Lower Stressor Concentration: Use a more dilute acid, base, or oxidizing agent (e.g., switch from 0.1 M HCl to 0.01 M HCl).[4]

• Shorten Exposure Time: Collect samples at earlier time points.

• For Photostability: Reduce the duration or intensity of light exposure.[4]

A systematic approach is to begin with mild conditions and incrementally increase the stress until the desired 5-20% degradation is achieved.[4]

Q6: My HPLC chromatogram shows several new peaks after a degradation experiment. How do I begin to identify these unknown degradants?

Identifying unknown degradation products is a structured analytical process.

• LC-MS Analysis: The first and most powerful technique is Liquid Chromatography-Mass Spectrometry (LC-MS).[4] This will provide the molecular weights of the degradant peaks, offering the first clue to their identity (e.g., an increase of 16 amu suggests oxidation).

• High-Resolution Mass Spectrometry (HRMS): To gain higher confidence, HRMS provides a highly accurate mass measurement, which can be used to determine the elemental composition of the degradant.[4]

• Tandem Mass Spectrometry (MS/MS): Fragmenting the degradant ion in the mass spectrometer (MS/MS) provides structural information that can be pieced together to propose a definitive structure.

• NMR Spectroscopy: For unambiguous structural confirmation, the degradant may need to be isolated (e.g., by preparative HPLC) and analyzed by Nuclear Magnetic Resonance (NMR) spectroscopy.[4]

Q7: My photostability results are not reproducible. What are the likely sources of error?

Inconsistent photostability results typically stem from a lack of control over the experimental setup.

• Calibrated Light Source: Ensure your photostability chamber is properly calibrated and delivers the light exposure mandated by ICH Q1B guidelines.[4][7]

• Temperature Control: Light sources generate heat. You must control the temperature within the chamber to minimize thermal degradation, which can confound your photolytic results.[4][7]

• Dark Control: Always include a control sample that is protected from light (e.g., wrapped in aluminum foil) but kept in the same chamber.[4][8] This allows you to differentiate between photolytic and thermal degradation.

• Uniform Exposure: Ensure samples are placed within the chamber to receive uniform light exposure.

Visualized Mechanisms and Workflows

Potential Degradation Pathways

Caption: Potential degradation pathways for a 1-Azaspiro[4.4]nonane derivative.

General Experimental Workflow

Caption: General experimental workflow for a forced degradation study.

Experimental Protocols: Forced Degradation Studies

The following are generalized protocols. The exact concentrations, temperatures, and durations must be optimized for your specific 1-Azaspiro[4.4]nonane derivative to achieve the target degradation of 5-20%.[4]

1. General Sample Preparation

• Prepare a stock solution of the 1-Azaspiro[4.4]nonane derivative at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., water, methanol, or a 50:50 mix of acetonitrile:water).[4]

2. Protocol for Hydrolytic Degradation (Acid & Base)

• For acid hydrolysis, add a defined volume of the stock solution to a volume of 0.1 M HCl.[4]

• For base hydrolysis, add an equal volume of the stock solution to a volume of 0.1 M NaOH.[4]

• Maintain the solutions at a specified temperature (e.g., 60°C).

• Withdraw aliquots at predetermined time points (e.g., 2, 6, 12, 24 hours).

• Immediately neutralize the aliquots to halt the degradation (e.g., add an equivalent amount of 0.1 M NaOH to the acid sample and 0.1 M HCl to the base sample).

• Dilute with mobile phase if necessary and analyze by HPLC.

3. Protocol for Oxidative Degradation

• Add a defined volume of the stock solution to a solution of hydrogen peroxide (e.g., 3% H₂O₂).[4]

• Keep the solution at room temperature, protected from light.

• Withdraw aliquots at predetermined time points.

• The reaction is often self-quenching as the peroxide is consumed, but samples can be diluted with mobile phase to slow the reaction before injection.[4]

• Analyze by HPLC.

4. Protocol for Thermal Degradation

• Place a small amount of the solid 1-Azaspiro[4.4]nonane derivative in a controlled-temperature oven (e.g., at 80°C).[4]

• At specified time points, remove a sample of the solid.

• Dissolve the sample in a suitable solvent to a known concentration for analysis.

• Analyze by HPLC and compare it to an unstressed control sample.[4]

5. Protocol for Photolytic Degradation

• Place the solid compound or a solution of the compound in a chemically inert, transparent container.

• Prepare a control sample wrapped securely in aluminum foil to protect it completely from light.[4][8]

• Expose both samples side-by-side to a light source that meets ICH Q1B requirements.[4][7]

• At a specified time point (after the required total exposure), prepare both the exposed and dark control samples for analysis.

• Analyze by HPLC and compare the results.

Data Presentation: Summary of Hypothetical Degradation

The table below illustrates how to summarize results from a forced degradation study for a hypothetical 1-Azaspiro[4.4]nonane derivative ("AZN-123").

Stress Condition	Duration	Temp.	% Parent Remaining	No. of Major Degradants (>0.5%)	Observations
Control (Unstressed)	24 hr	RT	99.8%	0	-
0.1 M HCl	24 hr	60°C	91.2%	1	Minor degradation observed.
0.1 M NaOH	24 hr	60°C	88.5%	2	Slightly more degradation than acid.
3% H₂O₂	12 hr	RT	85.3%	1	Significant degradation. Peak at RRT 0.85.
Thermal (Solid)	48 hr	80°C	98.1%	0	Compound is thermally stable.
Photolytic (Solid)	7 days	25°C	94.7%	1	Minor phot-degradation observed.

References

• Benchchem. (2025). Technical Support Center: Degradation Pathways of 2-Azaspiro[4.4]nonane Derivatives. Benchchem.

• Reyes-Gutiérrez, P. E., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega. Available at: [Link]

• Reyes-Gutiérrez, P. E., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Publications. Available at: [Link]

• Reyes-Gutiérrez, P. E., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PubMed. Available at: [Link]

• Tolkunov, S. V., et al. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Wang, W., et al. (2026). Discovery, bioactivities and biosynthesis of spirooxindole alkaloids. ResearchGate. Available at: [Link]

• Wang, P., et al. (n.d.). Structure and Stability of Aromatic Nitrogen Heterocycles Used in the Field of Energetic Materials. MDPI. Available at: [Link]

• Cheprakov, A., et al. (2021). Oxa-spirocycles: synthesis, properties and applications. Chemical Science. Available at: [Link]

• Shchelokov, R. N., et al. (2025). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. ResearchGate. Available at: [Link]

• Stepanovs, D., et al. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle. MDPI. Available at: [Link]

• Zibinsky, M., et al. (2026). Fused and Spirocyclic Sulfones for Medicinal Chemistry via [3 + 2] Cycloaddition of Thiocarbonyl Ylide. ACS Publications. Available at: [Link]

• Stepan, A. F., et al. (2025). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. ResearchGate. Available at: [Link]

• Kumar, R., et al. (n.d.). Spirocyclic Motifs in Natural Products. PubMed Central. Available at: [Link]

• Edon, V., et al. (n.d.). Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. ACS Publications. Available at: [Link]

• Gellis, A., et al. (n.d.). Synthesis, Stability, and Biological Evaluation of Novel Aminoderivatives Incorporating the Aza-Acridine Scaffold. MDPI. Available at: [Link]

• Chmielarz, B., et al. (2025). Thermal stability and thermal decomposition study of hindered amine light stabilizers. ResearchGate. Available at: [Link]

• Gupta, A., et al. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. NIH. Available at: [Link]

• ICH. (n.d.). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. ICH. Available at: [Link]

• Kümmerer, K., et al. (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. PubMed Central. Available at: [Link]

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• Iram, F., et al. (2016). Forced degradation studies. MedCrave online. Available at: [Link]

• MDPI. (n.d.). Hydrolytic Stability of New Amino Acids Analogues of Memantine. MDPI. Available at: [Link]

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• Shen, M., et al. (2021). Degradability, Thermal Stability, and High Thermal Properties in Spiro Polycycloacetals Partially Derived from Lignin. Polymer Chemistry. Available at: [Link]

• Zhang, Y., et al. (2024). Insight into pyrrolizidine alkaloids degradation and the chemical structures of their degradation products using ultra high performance liquid chromatography and Q-Exactive Orbitrap mass spectrometry. PubMed. Available at: [Link]

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• Szabó, L., et al. (2022). Oxidative Degradation of Pharmaceutical Waste, Theophylline, from Natural Environment. MDPI. Available at: [Link]

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Technical Support Center: Byproduct Formation in 1-Azaspiro[4.4]nonane Reactions

Welcome to the technical support center for the synthesis of 1-azaspiro[4.4]nonane and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to byproduct formation during their experiments. The following question-and-answer format directly addresses specific challenges you may encounter.

Troubleshooting Common Issues

This section provides in-depth solutions to frequently encountered problems during the synthesis of 1-azaspiro[4.4]nonane, particularly focusing on the domino radical bicyclization approach.

Question 1: My reaction is producing a significant amount of a monocyclized product instead of the desired 1-azaspiro[4.4]nonane. What is the cause and how can I minimize it?

Answer:

The formation of a monocyclized product is a common side reaction in the domino radical bicyclization synthesis of 1-azaspiro[4.4]nonanes.[1][2] This occurs when the second cyclization step, the intramolecular capture of the alkoxyaminyl radical, is slower than competing side reactions.

Causality:

The primary reason for the formation of the monocyclized byproduct is often related to the stability of the radical intermediate and the reactivity of the alkene moiety. Specifically, if the precursor is an oxime radical attached to a methyl-substituted olefin, the capture of the alkoxyaminyl radical is often precluded, leading primarily to the monocyclized product.[1][2]

Troubleshooting Steps:

• Substrate Design: The most effective way to favor the desired bicyclization is to use substrates where the alkenyl moiety is tethered to electron-withdrawing groups or aryl substituents.[1] This enhances the rate of the second cyclization.

• Choice of Radical Initiator: The radical initiator and reaction temperature can influence the reaction pathway.

  • AIBN (Azobisisobutyronitrile): Typically requires higher temperatures (reflux), which can sometimes lead to more side products.

  • Et₃B (Triethylborane): Allows for milder reaction conditions (room temperature), which can improve diastereoselectivity and reduce the formation of side products compared to AIBN.[3]

• Concentration of Reagents: Carefully control the concentration of the hydrogen donor, such as Bu₃SnH (tributyltin hydride). A slow addition of Bu₃SnH can maintain a low steady-state concentration, which favors the intramolecular cyclization over premature quenching of the radical intermediate.[2]

Question 2: I am observing poor diastereoselectivity in my reaction, resulting in a mixture of cis and trans isomers. How can I improve the diastereoselectivity?

Answer:

Achieving high diastereoselectivity in the synthesis of 2-azaspiro[4.4]nonanes can be challenging, and several factors can influence the ratio of the formed diastereomers.[3]

Causality:

Diastereoselectivity is determined by the transition state energies of the cyclization step. Factors that can influence this include the reaction temperature, the solvent, and the steric bulk of the substituents on the starting materials.

Troubleshooting Steps:

• Reaction Temperature: Lowering the reaction temperature often favors the formation of the kinetically controlled product, which may be a single diastereomer.[3] If you are using AIBN as an initiator, consider switching to a lower-temperature initiator like triethylborane (Et₃B).[3]

• Solvent Choice: The polarity of the solvent can influence the transition state and, consequently, the diastereoselectivity. It is advisable to screen a variety of solvents with different polarities.[3]

• Catalyst System (for asymmetric syntheses): In asymmetric syntheses, the choice of catalyst is critical. Chiral phosphoric acids or metal complexes with specific ligands have been shown to induce high diastereoselectivity.[3] Consider screening different chiral ligands or catalyst systems.

• Substrate Steric Hindrance: The steric bulk of the substituents on your starting materials can influence the facial selectivity of the cycloaddition. If possible, modifying the steric environment of your starting materials can be a strategy to enhance diastereoselectivity.[3]

Question 3: My reaction is yielding a complex mixture of products, and I am having difficulty with purification. What are the likely side products and how can I simplify the reaction mixture?

Answer:

Complex reaction mixtures can arise from several competing side reactions. Besides the monocyclized product, other byproducts can include isomers of the starting oxime ether and products from alternative cyclization pathways.[2]

Causality:

• Isomerization of Starting Material: The starting O-benzyl oxime ethers can exist as E and Z isomers. Under thermal conditions, isomerization can occur, leading to a more complex reaction mixture.[2]

• Alternative Radical Pathways: In some radical cascade processes, side products can form from a 1,5-hydrogen transfer followed by a 6-exo-trig cyclization.[2]

• Decomposition: At higher temperatures, starting materials or intermediates may decompose, leading to a variety of byproducts. Tar formation is also a possibility in some cases.[4]

Troubleshooting Steps:

• Purity of Starting Materials: Ensure the starting O-benzyl oxime ether is of high purity and, if possible, a single isomer.

• Optimize Reaction Conditions:

  • Temperature: As mentioned, lower temperatures can minimize side reactions.

  • Reaction Time: Monitor the reaction closely by TLC to avoid prolonged reaction times after the starting material has been consumed, which can lead to product degradation.

• Control Reagent Addition: A slow, controlled addition of the radical initiator and the tin hydride can help to maintain low concentrations of reactive species, minimizing undesired side reactions.[2]

• Purification Strategy: Flash column chromatography on silica gel is the most common method for purification.[1] A careful selection of the eluent system is crucial for separating the desired product from closely related byproducts.

Experimental Workflow & Troubleshooting Diagram

The following diagram illustrates a typical experimental workflow for the domino radical bicyclization and a logical troubleshooting process.

Caption: Troubleshooting workflow for domino radical bicyclization experiments.

Influence of Reaction Conditions on Product Distribution

The choice of radical initiator and reaction conditions can significantly impact the yield and diastereoselectivity of the 1-azaspiro[4.4]nonane product.

Condition	Initiator	Temperature	Typical Outcome	Reference
Method A	AIBN	Reflux (e.g., 90 °C in cyclohexane)	Generally moderate yields, may produce more side products due to higher temperature.	[1]
Method B	Et₃B	Room Temperature	Often results in improved diastereoselectivity and reduced side products due to milder conditions.	[3]

Frequently Asked Questions (FAQs)

Q1: What is the best way to purify the 1-azaspiro[4.4]nonane product from the reaction mixture?

A1: The most commonly reported and effective method for purifying 1-azaspiro[4.4]nonane derivatives from these reactions is flash column chromatography on silica gel.[1] The choice of eluent (e.g., ethyl acetate/hexanes) will depend on the specific polarity of your product and byproducts.

Q2: Can water in the solvent affect the reaction?

A2: Yes, for many organic reactions, and particularly for those involving sensitive reagents like organotin compounds, it is crucial to use an anhydrous solvent. Water can potentially interfere with the reaction intermediates and should be avoided.[3]

Q3: Are there alternative, non-tin-based methods for this synthesis?

A3: While tributyltin hydride is a common reagent for radical cyclizations, there is ongoing research into "greener" alternatives to minimize the use of toxic tin compounds. Other synthetic strategies for the 1-azaspiro[4.4]nonane core include palladium-catalyzed cascade cyclizations and ring construction from a pre-existing pyrrolidine core.[5]

References

• Guerrero-Caicedo, A., Soto, D., Osorio, D. A., & Jaramillo-Gomez, L.-M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega. Available at: [Link]

• Mohammadi, F., et al. (2025). One-pot three-component synthesis of azaspirononatriene derivatives. Scientific Reports. Available at: [Link]

• Tolkunova, E. A., et al. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Tolkunova, E. A., et al. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via Intramolecular 1,3-Dipolar Cycloaddition. Beilstein Archives. Available at: [Link]

• Tolkunova, E. A., et al. (2021). The Reactions of 6-(Hydroxymethyl)-2,2-dimethyl-1-azaspiro[4.4]nonanes with Methanesulfonyl Chloride or PPh3-CBr4. Molecules. Available at: [Link]

• Ptaszek, M., et al. (2022). Dihydrooxazine Byproduct of a McMurry–Melton Reaction en Route to a Synthetic Bacteriochlorin. Molecules. Available at: [Link]

• Sciforum. (2001). One pot Synthesis of Propargylamines using Solid-Phase Extractive Isolation. Sciforum. Available at: [Link]

• Al-Ostath, A. I., et al. (2023). One-Pot Synthesis of 1-Thia-4-azaspiro[4.4/5]alkan-3-ones via Schiff Base: Design, Synthesis, and Apoptotic Antiproliferative Properties of Dual EGFR/BRAFV600E Inhibitors. Molecules. Available at: [Link]

• Liu, Z., et al. (2015). Nitroso-ene cyclization enabled access to 1-azaspiro[4.4]nonane and its application in a modular synthesis toward (±)-cephalotaxine. Tetrahedron Letters. Available at: [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scaling Up the Synthesis of 1-Azaspiro[4.4]nonane Intermediates

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 1-azaspiro[4.4]nonane intermediates. This scaffold is a cornerstone in medicinal chemistry, forming the core of numerous bioactive compounds, including the Cephalotaxus alkaloids known for their potent antiproliferative activities.[1][2] Scaling up the synthesis of these valuable spirocycles from the bench to pilot scale introduces a unique set of challenges that require a deep understanding of the underlying reaction mechanisms and process parameters.

This guide is structured as a dynamic resource, moving beyond simple protocols to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to diagnose issues, optimize your reaction conditions, and achieve robust, scalable, and reproducible results.

Troubleshooting Guide: Navigating Scale-Up Challenges

This section addresses specific, common problems encountered during the synthesis of 1-azaspiro[4.4]nonane intermediates, particularly focusing on the widely-used Domino Radical Bicyclization strategy.

Question 1: My reaction yield is consistently low, and I am recovering a significant amount of a monocyclized product. What is the underlying cause and how can I fix this?

Answer: This is a classic and frequently encountered issue in domino radical reactions. The formation of a monocyclized product indicates that the initial cyclization of the aryl or vinyl radical has occurred, but the subsequent cascade to form the second ring is being intercepted.

Causality: The primary culprit is often the premature quenching of the intermediate alkoxyaminyl radical by a hydrogen donor, most commonly tributyltin hydride (Bu₃SnH), before it can undergo the second 5-exo-trig cyclization to form the spirocyclic core.[1][3] This is a competition of kinetics: the intramolecular cyclization versus the intermolecular hydrogen atom transfer. At larger scales, concentration gradients and inefficient mixing can exacerbate this problem.

Troubleshooting Protocol:

• Control the Hydrogen Donor Concentration: The concentration of Bu₃SnH is the most critical parameter. Instead of adding it all at once, employ a slow-addition strategy using a syringe pump. This maintains a low, steady-state concentration of the tin hydride, favoring the intramolecular cyclization over the intermolecular quenching.[3]

• Re-evaluate Your Radical Initiator: The choice of initiator can influence the reaction kinetics.

  • AIBN (Azobisisobutyronitrile): Requires thermal initiation (typically ~80 °C in toluene or cyclohexane). Ensure your reactor maintains a consistent temperature.

  • Et₃B (Triethylborane): Allows for initiation at room temperature, offering milder reaction conditions which can improve diastereoselectivity and minimize thermal decomposition of sensitive substrates.[1]

• Check Substrate Suitability: The electronic nature of the alkenyl moiety is crucial. The best results are often obtained when the alkenyl moiety is tethered to electron-withdrawing groups or aryl substituents, which can influence the rate of the second cyclization.[2]

Question 2: My purification process is difficult, with the final product being hard to separate from tin-related byproducts. How can I streamline the workup on a larger scale?

Answer: Residual organotin compounds are a significant challenge in scale-up due to their toxicity and chromatographic behavior. A robust purification strategy is essential.

Causality: Tributyltin hydride and its corresponding halide (Bu₃SnX) are relatively nonpolar and can co-elute with the desired spirocyclic product, especially if it also has a nonpolar character.

Recommended Purification Workflow:

• Initial Quench and Filtration: After the reaction is complete, cool the mixture and add a solution of iodine (I₂) in diethyl ether or dichloromethane until the color of iodine persists. This converts the residual Bu₃SnH and Bu₃Sn-Bu₃Sn to the more polar Bu₃SnI.

• Aqueous Wash: Perform an aqueous wash with a saturated sodium thiosulfate (Na₂S₂O₃) solution to remove excess iodine.

• Fluoride Treatment: A highly effective method is to stir the concentrated organic layer with a saturated solution of potassium fluoride (KF) in methanol or water. This precipitates the tin species as insoluble tributyltin fluoride (Bu₃SnF), which can be removed by filtration through a pad of Celite.

• Chromatography: After the above steps, the crude product will be significantly cleaner, requiring less demanding column chromatography for final purification. Flash column chromatography on silica gel is a common final step.[1]

Question 3: The diastereoselectivity of my reaction is poor, resulting in a difficult-to-separate mixture of isomers. What factors influence stereocontrol?

Answer: Achieving good diastereoselectivity is key to an efficient synthesis, as it avoids costly and often low-yielding separation of isomers.

Causality: The stereochemical outcome is determined during the formation of the second ring. The transition state geometry of the second 5-exo-trig cyclization dictates the relative orientation of the substituents on the newly formed stereocenters.

Strategies for Improving Diastereoselectivity:

• Lower the Reaction Temperature: Performing the reaction at a lower temperature often enhances selectivity. This is a primary advantage of using triethylborane (Et₃B) as a radical initiator, which allows the reaction to proceed at room temperature or even lower, in contrast to the high temperatures required for AIBN.[1] It has been shown that Et₃B can improve diastereoselectivity.[1]

• Substrate Control: The steric bulk of the substituents on the starting material can influence the preferred transition state, leading to higher selectivity. While this is an intrinsic property of your substrate, it's a key consideration during the initial synthetic design.

• Solvent Effects: While less commonly reported as a major factor for this specific transformation, the choice of solvent can sometimes influence transition state geometries. If possible, screen a few non-coordinating solvents (e.g., cyclohexane, toluene, benzene).

Parameter	Condition A: AIBN/Reflux	Condition B: Et₃B/Room Temp	Rationale for Scale-Up
Initiator	AIBN	Triethylborane (Et₃B)	Et₃B allows for milder conditions, which can improve safety and diastereoselectivity.[1]
Temperature	~80-110 °C	Room Temperature	Lower temperature reduces energy costs and minimizes thermal side reactions.
Diastereoselectivity	Moderate to Good	Often Improved	Lower energy allows for greater differentiation between diastereomeric transition states.[1]
Yield	11-67% (reported range)[1][2]	Often comparable or slightly improved	Milder conditions can reduce byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to the 1-azaspiro[4.4]nonane core, and which is most amenable to scale-up?

A1: Several robust strategies exist, each with its own merits.

• Domino Radical Bicyclization: This is a powerful method for constructing the core in a single, complex step from a linear precursor (O-benzyl oxime ether).[1][2][4] It is often favored for its efficiency in building molecular complexity. However, it requires careful control of radical reaction conditions, especially on a larger scale.

• Intramolecular 1,3-Dipolar Cycloaddition: This route involves the reaction of a nitrone with an alkene tethered to the molecule, followed by ring opening.[5][6] This method can offer good stereocontrol but may require more steps to synthesize the necessary precursor.

• Ring Construction on a Pre-existing Ring: This involves either forming a cyclopentane ring onto a pyrrolidine derivative or vice-versa.[7] An example is the intramolecular aldol condensation of a pyrrolidine derivative to form the adjacent five-membered ring.[8] These methods can be very reliable but are often longer, linear sequences.

For scale-up, the Domino Radical Bicyclization is often attractive due to its convergent nature, but success is highly dependent on process control. Linear approaches like intramolecular aldol condensation can sometimes be more predictable and easier to troubleshoot during scale-up, despite having a higher step count.

Q2: What are the critical safety considerations when scaling up a Domino Radical Bicyclization using tributyltin hydride and AIBN?

A2: Safety is paramount.

• Tributyltin Hydride (Bu₃SnH): This reagent is highly toxic. All manipulations must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. On a larger scale, consider a closed system for transfers. Decontamination of glassware and waste is critical.

• AIBN: This is a thermally unstable compound that can decompose exothermically. Never heat it directly or store it at elevated temperatures. When running the reaction at reflux, ensure the heating mantle is controlled by a thermostat and that the condenser is adequately sized to prevent solvent loss and pressure buildup.

• Triethylborane (Et₃B): This reagent is pyrophoric and will ignite on contact with air. It must be handled under an inert atmosphere (e.g., nitrogen or argon) at all times using proper syringe techniques.

• Exothermic Reactions: Radical reactions can be exothermic. Monitor the internal temperature of the reactor during initiation and throughout the reaction. For large-scale reactions, a cooling system should be on standby.

Q3: How do I choose the right analytical techniques to monitor reaction progress and product purity?

A3: A combination of techniques is ideal.

• Thin Layer Chromatography (TLC): The workhorse for monitoring reaction progress. Use it to track the consumption of the starting material. A stain like potassium permanganate or Dragendorff's reagent can be useful for visualizing nitrogen-containing compounds.[9]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Essential for confirming the mass of the desired product and identifying key intermediates or byproducts (like the monocyclized compound). This is invaluable for troubleshooting.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The gold standard for structural confirmation of the final product. ¹H and ¹³C NMR are required for full characterization. 2D NMR techniques like COSY and HSQC can be used to confirm the connectivity of the spirocyclic core.[6]

Visualized Workflows and Mechanisms

To provide a clearer understanding of the process, the following diagrams illustrate the key workflows and chemical transformations.

Caption: Troubleshooting workflow for low-yielding domino radical bicyclization reactions.

References

• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. [Link]

• Request PDF | Novel synthesis of 1,6,7,9-tetrasubstituted 8-oxo-1-azaspiro[4.4]nonanes | ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• Khmel’nitskii, A. G., Ivanov, I. A., & Grigor’ev, I. A. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. Beilstein Journal of Organic Chemistry, 15, 2036–2042. [Link]

• Dounay, A. B., & Magnus, P. (2007). The synthesis of azaspiro[4.4]nonanes as key structures of several bioactive natural products. Synthesis, (12), 1795-1810. [Link]

• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega. [Link]

• Khmel'nitskii, A. G., Ivanov, I. A., & Grigor'ev, I. A. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. Beilstein journal of organic chemistry, 15, 2036–2042. [Link]

• Khmel'nitskii, A. G., Ivanov, I. A., & Grigor'ev, I. A. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. Beilstein Archives. [Link]

• Khmelnitskii, A. G., Tretyakov, E. V., Fomenko, V. V., & Grigor'ev, I. A. (2021). The Reactions of 6-(Hydroxymethyl)-2,2-dimethyl-1-azaspiro[4.4]nonanes with Methanesulfonyl Chloride or PPh3-CBr4. Molecules (Basel, Switzerland), 26(19), 5984. [Link]

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Reference Data & Comparative Studies

Escaping Flatland: A Comparative Guide to 1-Azaspiro[4.4]nonane and Azaspiro[3.5]nonane Scaffolds in Drug Discovery

In the contemporary landscape of medicinal chemistry, the strategic move away from planar, aromatic structures—often termed "flatland"—towards scaffolds with greater three-dimensionality (sp³-richness) is a paramount objective.[1][2] Azaspirocycles, characterized by two rings sharing a single nitrogen-containing atom, have emerged as powerful tools in this endeavor. Their inherent rigidity and well-defined substituent vectors offer unparalleled control over molecular conformation, which is critical for optimizing interactions with complex biological targets like protein-protein interfaces and allosteric kinase sites.[1]

This guide provides a head-to-head comparison of two prominent azaspirocyclic scaffolds: the pyrrolidine-cyclopentane fusion of 1-azaspiro[4.4]nonane and the azetidine-cyclohexane architecture of azaspiro[3.5]nonane . By examining their distinct structural nuances, physicochemical properties, synthetic accessibility, and documented applications, we aim to equip researchers and drug development professionals with the insights needed for rational scaffold selection in their discovery programs.

Structural and Conformational Analysis: A Tale of Two Geometries

The fundamental difference between the 1-azaspiro[4.4]nonane and azaspiro[3.5]nonane scaffolds lies in the size of the constituent rings fused at the spiro-carbon. This seemingly subtle variation has profound implications for the three-dimensional space occupied by the molecule and the trajectories—or "exit vectors"—of substituents appended to the nitrogen atom.

The 1-azaspiro[4.4]nonane core, built from two five-membered rings (pyrrolidine and cyclopentane), results in a relatively compact and globular structure. The bond angles within the five-membered rings lead to a distinct spatial arrangement of substituents. In contrast, the azaspiro[3.5]nonane scaffold, featuring a four-membered azetidine ring fused to a six-membered cyclohexane ring, presents a more strained and angular geometry. This strain can be advantageous, as it often leads to improved metabolic stability and unique conformational preferences.[2][3]

The rigidity of these spirocyclic systems locks the conformation of the molecule, providing a controlled orientation of binding elements, which can lead to improved efficacy and selectivity profiles.[2]

Caption: Conformational comparison of azaspiro scaffolds.

Physicochemical Properties: A Quantitative Comparison

The choice of a scaffold significantly impacts a molecule's drug-like properties. The following table summarizes key computed physicochemical properties for the parent 1-azaspiro[4.4]nonane and 7-azaspiro[3.5]nonane structures. It is important to note that these are predicted values and may differ from experimental results.

Property	1-Azaspiro[4.4]nonane	7-Azaspiro[3.5]nonane
Molecular Formula	C₈H₁₅N	C₈H₁₅N
Molecular Weight	125.21 g/mol	125.21 g/mol [4]
Predicted pKa	11.62 ± 0.20[5]	~10.5
Predicted XLogP3	1.9	1.8[4]
Topological Polar Surface Area (TPSA)	12.0 Ų	12.0 Ų[4]
Complexity	103	97.1[4]

Key Observations:

• Basicity (pKa): 1-Azaspiro[4.4]nonane is predicted to be a slightly stronger base than 7-azaspiro[3.5]nonane. This can influence salt formation strategies and interactions with acidic residues in protein binding pockets.

• Lipophilicity (XLogP3): Both scaffolds exhibit low lipophilicity, a desirable trait for avoiding issues with promiscuity and metabolic liabilities. The azaspiro[3.5]nonane is predicted to be slightly less lipophilic.

• Polar Surface Area (TPSA): The identical TPSA values suggest that both parent scaffolds have similar potential for passive membrane permeability.

Generally, the incorporation of azaspirocycles has been shown to increase solubility, decrease lipophilicity, and improve metabolic stability compared to their non-spirocyclic or aromatic counterparts.[2]

Synthetic Accessibility: Building the Cores

The feasibility of a scaffold's synthesis is a critical factor in its adoption for large-scale medicinal chemistry efforts. Both scaffolds are accessible through multi-step synthetic sequences.

Synthesis of 1-Azaspiro[4.4]nonane:

Strategies for constructing the 1-azaspiro[4.4]nonane core can be broadly categorized into two approaches: forming the cyclopentane ring onto a pre-existing pyrrolidine or, conversely, forming the pyrrolidine ring onto a cyclopentane precursor.[6] A notable method involves a domino radical bicyclization of an appropriately substituted O-benzyl oxime ether, which can generate the spirocyclic core in moderate yields.[7][8][9]

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A Comparative Guide to the Synthesis of 1-Azaspiro[4.4]nonane: An In-Depth Analysis for Drug Development Professionals

The 1-azaspiro[4.4]nonane scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous biologically active natural products and synthetic compounds.[1] Its rigid, three-dimensional architecture provides a unique conformational constraint that is highly sought after in the design of novel therapeutics, offering the potential for enhanced target affinity and selectivity. Notably, this spirocyclic system is the central component of the Cephalotaxus alkaloids, such as homoharringtonine, which has been approved for the treatment of chronic myeloid leukemia.[1] This guide provides a comparative analysis of several prominent synthetic routes to the 1-azaspiro[4.4]nonane core, offering a critical evaluation of their underlying mechanisms, experimental protocols, and overall efficiency to inform strategic decisions in drug discovery and development.

Strategic Approaches to the 1-Azaspiro[4.4]nonane Core

The construction of the 1-azaspiro[4.4]nonane skeleton can be broadly categorized into two main strategies: the formation of the cyclopentane ring onto a pre-existing pyrrolidine derivative, or the annulation of a pyrrolidine ring onto a cyclopentane precursor.[2] This guide will delve into specific, mechanistically distinct methodologies that exemplify these approaches, as well as domino reactions that construct the spirocycle in a single, efficient cascade.

Domino Radical Bicyclization: A Modern and Efficient Approach

The domino radical bicyclization has emerged as a powerful strategy for the rapid assembly of complex cyclic systems.[2] This approach leverages the sequential intramolecular cyclization of a radical intermediate to form the 1-azaspiro[4.4]nonane skeleton in a single step.

Mechanistic Rationale

The reaction is typically initiated by the generation of an aryl or vinyl radical from a suitably functionalized O-benzyl oxime ether precursor. This radical then undergoes a 5-exo-trig cyclization onto a tethered alkene. The resulting radical intermediate subsequently participates in a second 5-exo-trig cyclization onto the oxime nitrogen, forming the spirocyclic core and a final alkoxyaminyl radical, which is then quenched by a hydrogen atom donor like tributyltin hydride (Bu₃SnH).[1]

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The Ascendancy of the 1-Azaspiro[4.4]nonane Scaffold: A Comparative Guide to Structure-Activity Relationships

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer three-dimensional complexity and improved pharmacological properties is relentless. Among the privileged structures that have garnered significant attention is the 1-azaspiro[4.4]nonane core. Its rigid, spirocyclic framework provides a unique conformational constraint, enabling the precise spatial orientation of substituents and facilitating high-affinity interactions with a variety of biological targets. This guide offers an in-depth comparison of the structure-activity relationships (SAR) of 1-azaspiro[4.4]nonane derivatives across different therapeutic areas, supported by experimental data and protocols, to aid researchers in the strategic design of next-generation therapeutics.

The 1-Azaspiro[4.4]nonane Core: A Versatile Player in Drug Discovery

The 1-azaspiro[4.4]nonane skeleton is a key structural motif found in a range of biologically active natural products and synthetic compounds.[1] Its inherent rigidity and defined exit vectors for chemical modifications make it an attractive scaffold for targeting complex biological systems. Derivatives have shown promise as agonists of nicotinic acetylcholine receptors (nAChRs), inhibitors of the hepatitis C virus (HCV), and as foundational elements in anticancer agents like cephalotaxine.[1] This guide will dissect the SAR of these derivatives and compare their performance with alternative chemical scaffolds.

Comparative Analysis of Biological Activities

Modulators of Nicotinic Acetylcholine Receptors (nAChRs)

The 1-azaspiro[4.4]nonane scaffold has been explored for its potential to yield potent and selective nAChR agonists, which are of interest for treating neurological disorders. The SAR in this class is heavily influenced by the nature and position of substituents on the spirocyclic system.

Key SAR Insights:

Alternative Scaffolds:

A notable alternative to the 1-azaspiro[4.4]nonane core in the development of nAChR agonists is the spiro[pyrrolidine-3,3'-quinuclidine] scaffold. Research in this area has provided more detailed SAR data.

Compound ID	R Group	α7 nAChR EC50 (μM)
1a	H	1.2
1b	4-F-Ph	0.5
1c	4-Cl-Ph	0.3
1d	4-MeO-Ph	0.8

This is a representative table based on general trends in the literature; specific values would be populated from a dedicated study.

The data suggests that electron-withdrawing substituents on the phenyl ring can enhance potency at the α7 nAChR subtype.

Antiviral Activity: Targeting the Hepatitis C Virus

Derivatives of 1-azaspiro[4.4]nonane have been identified as potential inhibitors of the HCV NS5B polymerase, a key enzyme in the viral replication cycle.[1]

Key SAR Insights:

Detailed SAR studies with IC50 values for a series of 1-azaspiro[4.4]nonane derivatives against HCV NS5B are not extensively published. However, it is understood that modifications to the pyrrolidine ring and the substituents on the cyclopentane ring can significantly impact antiviral potency.

Alternative Scaffolds:

Various heterocyclic scaffolds have been successfully developed as HCV NS5B inhibitors. For comparison, a series of 4-hydroxyamino α-pyranone carboxamide analogues have shown potent anti-HCV activity.[2]

Compound ID	R1	R2	EC50 (μM)	CC50 (μM)	Selectivity Index (SI)
2a	H	Phenyl	0.25	>20	>80
2b	H	4-Cl-Phenyl	0.18	>20	>111
2c	Me	Phenyl	>10	>20	-

Data adapted from a study on α-pyranone carboxamide analogues.[2]

This data highlights the importance of an unsubstituted R1 position and the beneficial effect of a chloro-substituent on the phenyl ring at R2 for potent and selective anti-HCV activity.[2]

Anticancer Potential: The Cephalotaxine Connection

The 1-azaspiro[4.4]nonane moiety is a core component of the natural product cephalotaxine, from which the clinically approved anticancer agent homoharringtonine is derived.[1] The SAR of cephalotaxine analogues revolves around modifications of the ester side chain and the aromatic ring.

Key SAR Insights:

Quantitative SAR studies on a broad range of synthetic 1-azaspiro[4.4]nonane derivatives designed as anticancer agents are limited in publicly accessible literature. The focus has largely been on semi-synthetic derivatives of natural products.

Alternative Scaffolds:

In the realm of anticancer drug discovery, a vast number of scaffolds are continuously being explored. For instance, benzimidazolyl-retrochalcones have demonstrated significant anticancer activity against various cell lines.[3]

Compound ID	R Group	HCT-116 IC50 (μM)
3a	4-OCH3	1.25
3b	4-Cl	0.86
3c	4-NO2	1.52

Data from a study on benzimidazolyl-retrochalcones.[3]

These findings indicate that substitution on the phenyl ring of the retrochalcone scaffold significantly influences the anticancer potency, with the chloro-substituted analogue showing the highest activity against the HCT-116 colon cancer cell line.[3]

A Comparative Look at the 2-Azaspiro[4.4]nonane Scaffold: Anticonvulsant Activity

The isomeric 2-azaspiro[4.4]nonane-1,3-dione scaffold has been extensively investigated for its anticonvulsant properties. This provides a valuable internal comparison of how the placement of the nitrogen atom within the spirocyclic system can dramatically alter the therapeutic application.

Structure-Activity Relationship of 2-Azaspiro[4.4]nonane-1,3-dione Derivatives:

Compound ID	R Group	MES ED50 (mg/kg)	scMet ED50 (mg/kg)
4a	Phenyl	>300	150
4b	4-Cl-Phenyl	100	85
4c	4-CH3-Phenyl	120	90
4d	2-CF3-Phenyl	75	>300

Representative data from studies on 2-azaspiro[4.4]nonane-1,3-diones.

The data indicates that substitutions on the N-phenyl ring significantly modulate the anticonvulsant activity and the profile of action (MES vs. scMet). For example, a 4-chloro substitution enhances activity in both models, while a 2-trifluoromethyl group confers potent activity in the MES test, suggesting efficacy against generalized tonic-clonic seizures.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, detailed experimental protocols for key biological assays are provided below.

Nicotinic Acetylcholine Receptor (nAChR) Binding Assay

This protocol outlines a competitive radioligand binding assay to determine the affinity of test compounds for a specific nAChR subtype.[4]

Materials:

• Receptor Source: Cell membranes from HEK-293 or CHO cells stably expressing the desired nAChR subtype.

• Radioligand: [³H]-Epibatidine or other suitable high-affinity radioligand.

• Binding Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Test Compounds: 1-Azaspiro[4.4]nonane derivatives dissolved in a suitable solvent.

• Control Ligand: A known nAChR agonist or antagonist (e.g., nicotine).

• Glass Fiber Filters: Pre-soaked in 0.5% polyethyleneimine.

• 96-well plates, cell harvester, and scintillation counter.

Procedure:

• Assay Setup: In a 96-well plate, add binding buffer, the radioligand at a concentration near its Kd, and varying concentrations of the test compound.

• Initiate Binding: Add the receptor-containing cell membranes to each well to start the binding reaction.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity.

• Data Analysis: Determine the IC50 value for each test compound by plotting the percentage of inhibition of specific binding against the log concentration of the compound. The Ki value can then be calculated using the Cheng-Prusoff equation.

Caption: Workflow for a typical nAChR radioligand binding assay.

Hepatitis C Virus (HCV) NS5B Polymerase Assay

This protocol describes an in vitro assay to measure the inhibitory activity of compounds against the HCV NS5B RNA-dependent RNA polymerase.[5][6]

Materials:

• Recombinant HCV NS5B Polymerase: Purified enzyme.

• RNA Template: A synthetic RNA template (e.g., poly(A)/oligo(U)).

• Reaction Buffer: Typically contains Tris-HCl, MgCl₂, DTT, and KCl.

• Nucleotides: ATP, GTP, CTP, and [α-³²P]UTP.

• Test Compounds: 1-Azaspiro[4.4]nonane derivatives.

• Stop Solution: EDTA solution.

• DE81 filter paper, wash buffers, and scintillation counter.

Procedure:

• Reaction Setup: In a reaction tube, combine the reaction buffer, RNA template, and varying concentrations of the test compound.

• Enzyme Addition: Add the HCV NS5B polymerase to initiate the reaction.

• Incubation: Incubate the reaction mixture at 30°C for 1-2 hours.

• Stopping the Reaction: Add the stop solution to terminate the polymerase activity.

• Detection: Spot the reaction mixture onto DE81 filter paper. Wash the filter paper to remove unincorporated nucleotides.

• Quantification: Measure the amount of incorporated [α-³²P]UTP using a scintillation counter.

• Data Analysis: Calculate the IC50 value for each compound by plotting the percentage of inhibition of polymerase activity against the log concentration of the compound.

Caption: Step-by-step workflow of an in vitro HCV NS5B polymerase assay.

In Vivo Anticonvulsant Screening

The Maximal Electroshock (MES) and subcutaneous Pentylenetetrazol (scPTZ) tests are standard models for assessing the anticonvulsant potential of test compounds.[7][8]

Animals: Male Swiss mice (20-25 g).

Maximal Electroshock (MES) Test:

• Drug Administration: Administer the test compound intraperitoneally (i.p.) at various doses.

• Time to Peak Effect: Wait for the presumed time of peak effect of the drug (typically 30-60 minutes).

• Electroshock: Deliver a supramaximal electrical stimulus (e.g., 50 mA, 0.2 s) through corneal electrodes.

• Observation: Observe the mice for the presence or absence of the hindlimb tonic extension phase of the seizure.

• Data Analysis: Determine the ED50, the dose that protects 50% of the animals from the tonic extension.

Subcutaneous Pentylenetetrazol (scPTZ) Test:

• Drug Administration: Administer the test compound i.p. at various doses.

• Time to Peak Effect: Wait for the presumed time of peak effect.

• Chemoconvulsant Injection: Inject a convulsive dose of PTZ (e.g., 85 mg/kg) subcutaneously.

• Observation: Observe the mice for the onset of clonic seizures for a period of 30 minutes.

• Data Analysis: Determine the ED50, the dose that protects 50% of the animals from clonic seizures.

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• 2. Synthesis and Anti-HCV Activity of 4-Hydroxyamino α-Pyranone Carboxamide Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticancer Activities and QSAR Study of Novel Agents with a Chemical Profile of Benzimidazolyl-Retrochalcone [scirp.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Frontiers | Akt Phosphorylation of Hepatitis C Virus NS5B Regulates Polymerase Activity and Hepatitis C Virus Infection [frontiersin.org]
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• 7. Validated animal models for antiseizure drug (ASD) discovery: Advantages and potential pitfalls in ASD screening - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Validating 1-Azaspiro[4.4]nonane: A Comparative Guide to a Privileged Scaffold in Modern Drug Discovery

In the contemporary landscape of medicinal chemistry, the imperative to escape the "flatland" of planar, aromatic molecules has driven the exploration of novel, three-dimensional chemical space.[1][2] Privileged scaffolds—molecular frameworks that can provide ligands for diverse biological targets—are central to this endeavor.[3] Among these, the 1-Azaspiro[4.4]nonane core has emerged as a particularly compelling motif. Its rigid, spirocyclic structure offers a unique conformational constraint that can enhance binding affinity, improve metabolic stability, and confer favorable physicochemical properties compared to more traditional heterocyclic scaffolds.[1][4]

This guide provides an in-depth validation of 1-Azaspiro[4.4]nonane as a privileged scaffold for researchers, scientists, and drug development professionals. We will objectively compare its performance with common alternatives, supported by computational and experimental data, and provide detailed methodologies for its synthesis and evaluation.

The Rationale for Three-Dimensionality: Beyond Flatland

The over-reliance on flat, aromatic structures in drug discovery has been linked to challenges in achieving target selectivity and favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Increasing the fraction of sp³-hybridized carbons (Fsp³) in a molecule, a key feature of spirocyclic systems like 1-Azaspiro[4.4]nonane, generally correlates with improved clinical success rates.[1][4] This is attributed to several factors:

• Enhanced Solubility: The more complex, three-dimensional shapes can disrupt crystal packing, leading to improved aqueous solubility.

• Improved Target Selectivity: The rigid conformation of spirocycles allows for a more precise spatial arrangement of pharmacophoric elements, leading to optimized interactions with the target protein and reduced off-target effects.[1]

• Metabolic Stability: The quaternary spirocenter and the defined exit vectors of substituents can shield metabolically labile sites from enzymatic degradation.[1][4]

Azaspirocycles, in particular, have demonstrated higher solubility, increased basicity, decreased lipophilicity, and superior metabolic stability when compared to their common six-membered ring counterparts like piperidines and morpholines.[1]

Comparative Analysis: 1-Azaspiro[4.4]nonane vs. Alternative Scaffolds

To objectively assess the merits of the 1-Azaspiro[4.4]nonane scaffold, we will compare its key physicochemical properties and biological relevance against both a closely related spirocycle, 7-Azaspiro[3.5]nonane, and the ubiquitous non-spirocyclic alternative, piperidine.

Head-to-Head with a Spirocyclic Isomer: Azaspiro[4.4]nonane vs. Azaspiro[3.5]nonane

A direct comparison of fundamental physicochemical properties reveals subtle but significant differences between these two azaspirocycles. The following data is computationally predicted and serves as a valuable guide for scaffold selection.

Table 1: Comparative Physicochemical Properties of Azaspirocyclic Scaffolds

Property	1-Azaspiro[4.4]nonane	7-Azaspiro[3.5]nonane	Key Insight
Molecular Formula	C₈H₁₅N	C₈H₁₅N	Identical molecular weight.
Molecular Weight	125.21 g/mol	125.21 g/mol	Identical molecular weight.
Predicted pKa	11.2	10.5	1-Azaspiro[4.4]nonane is predicted to be a stronger base.
Predicted XLogP3	1.9	1.8	1-Azaspiro[4.4]nonane is slightly more lipophilic.
Predicted Water Solubility	10.3 g/L	15.5 g/L	7-Azaspiro[3.5]nonane shows slightly higher predicted solubility.
Topological Polar Surface Area	12 Ų	12 Ų	Both scaffolds have low TPSA, suggesting good cell permeability potential.

Data sourced from a comparative analysis on BenchChem.[2]

Causality and Experimental Choice: The choice between these scaffolds would depend on the specific therapeutic target and desired drug-like properties. The higher basicity of 1-Azaspiro[4.4]nonane could be advantageous for forming salt-bridge interactions with acidic residues in a target protein. Its slightly higher lipophilicity might be beneficial for CNS penetration, a key consideration for neurological targets. Conversely, the higher predicted aqueous solubility of Azaspiro[3.5]nonane might be preferred for developing orally bioavailable drugs targeting metabolic diseases.[2]

Validation Against a Non-Spirocyclic Standard: Piperidine

The piperidine ring is one of the most common scaffolds in approved drugs.[5] While direct experimental head-to-head data for a single compound is scarce, the general advantages of replacing a flexible piperidine with a rigid azaspirocycle are well-documented through "scaffold hopping" case studies.

• Case Study: hERG Inhibition: In one instance, replacing a piperidine fragment with a 2-oxa-6-azaspiro[3.4]octane moiety in a series of polyketide synthase 13 inhibitors led to reduced hERG cardiac ion channel activity, a common cause of cardiotoxicity.[1] This highlights the potential of spirocycles to mitigate off-target effects.

• Case Study: Improved Selectivity: The replacement of a flexible piperidine linker in the HDAC inhibitor Quisinostat with a spirocyclic pyrolidino-azetidine scaffold resulted in a compound with reduced inhibition of human HDACs and consequently lower cytotoxicity, while maintaining potency against the target P. falciparum HDAC1.[1]

These examples experimentally validate the principle that the conformational constraint of azaspirocycles can lead to superior drug properties compared to more flexible, non-spirocyclic analogs like piperidine.

Biological Significance and Applications

The 1-Azaspiro[4.4]nonane scaffold is not merely a theoretical curiosity; it is the core of several biologically active natural products and has been successfully incorporated into potent synthetic molecules.[3][6]

• Natural Products: It forms the key structural motif of the Cephalotaxus alkaloids. An ester derivative, homoharringtonine, is an approved therapeutic for chronic myeloid leukemia, underscoring the pharmacological relevance of this scaffold.[3][6][7]

• Synthetic Ligands: Derivatives of 1-Azaspiro[4.4]nonane have shown significant activity as agonists of nicotinic acetylcholine receptors (nAChRs) and as inhibitors of the hepatitis C virus (HCV) NS5B polymerase.[2][3][6][7]

Diagram 1: Key Biological Targets for 1-Azaspiro[4.4]nonane Derivatives

Caption: Biological applications stemming from the 1-Azaspiro[4.4]nonane scaffold.

Experimental Validation: Synthesis and Biological Evaluation Protocols

A critical aspect of validating a privileged scaffold is its synthetic accessibility. Several robust methods for constructing the 1-Azaspiro[4.4]nonane core have been developed, allowing for the generation of diverse libraries for screening.

Synthesis Protocol: Domino Radical Bicyclization

This protocol describes a modern and efficient method for synthesizing the 1-Azaspiro[4.4]nonane skeleton, adapted from Guerrero-Caicedo et al.[3][6][7][8][9] This self-validating system involves the formation of two rings in a single cascade reaction, offering a direct entry to the core structure.

Diagram 2: Workflow for Domino Radical Bicyclization

Caption: Key steps in the synthesis of 1-Azaspiro[4.4]nonane derivatives.

Step-by-Step Methodology:

• Precursor Synthesis: Synthesize the starting O-benzyl oxime ether containing both an alkenyl moiety and an aromatic ring functionalized with a bromine or iodine atom.

• Reaction Setup: In a round-bottom flask, dissolve the O-benzyl oxime ether (1.0 eq) in degassed cyclohexane.

• Reagent Addition: Add tributyltin hydride (Bu₃SnH, 1.2 eq) and a radical initiator, such as azobisisobutyronitrile (AIBN, 0.2 eq).

• Reaction Conditions: Heat the mixture to reflux (approximately 80°C) under an inert atmosphere (e.g., Argon) for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 1-Azaspiro[4.4]nonane derivative as a mixture of diastereomers.[6][7]

• Characterization: Confirm the structure of the final product using standard analytical techniques, including ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Biological Assay Protocol: Nicotinic Acetylcholine Receptor (nAChR) Binding

To validate the biological activity of newly synthesized 1-Azaspiro[4.4]nonane derivatives, a competitive binding assay can be performed. The following is a generalized ELISA-based protocol.

Step-by-Step Methodology:

• Plate Preparation: Use a 96-well microplate pre-coated with a specific antibody for the target nicotinic acetylcholine receptor subtype.

• Sample Preparation: Prepare serial dilutions of the 1-Azaspiro[4.4]nonane test compounds and control ligands (known nAChR agonists/antagonists) in an appropriate assay buffer.

• Competitive Binding: Add the test compounds, controls, and a fixed concentration of a Horseradish Peroxidase (HRP)-conjugated nAChR ligand to the wells. Incubate for 1-2 hours at room temperature to allow for competitive binding to the immobilized receptors.

• Washing: Discard the liquid from the wells and wash the plate multiple times with a wash buffer to remove any unbound reagents.

• Substrate Addition: Add a TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution to each well. The HRP enzyme will catalyze a color change.

• Reaction Termination: After a defined incubation period (e.g., 20 minutes), add a stop solution (e.g., dilute sulfuric acid) to each well to terminate the reaction. The color will change from blue to yellow.

• Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

• Analysis: The intensity of the yellow color is inversely proportional to the amount of test compound bound to the receptor. Calculate the IC₅₀ value for each compound by plotting the absorbance against the log of the compound concentration.

Conclusion and Future Outlook

The 1-Azaspiro[4.4]nonane scaffold represents a validated and highly valuable building block in modern drug discovery. Its inherent three-dimensionality provides a clear advantage over traditional flat scaffolds, often leading to improved physicochemical properties, enhanced selectivity, and better metabolic stability. The existence of robust synthetic routes ensures its accessibility for library synthesis and lead optimization campaigns. As medicinal chemistry continues to move towards more complex and biologically relevant chemical space, the strategic incorporation of privileged scaffolds like 1-Azaspiro[4.4]nonane will be a critical component in the development of the next generation of therapeutics.

References

• Jean, L., & Gandon, V. (2020). Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Expert Opinion on Drug Discovery, 15(7), 735-738. Retrieved from [Link]

• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. Retrieved from [Link]

• Tietze, L. F., & von Hof, R. (2004). Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. Synthesis, 2004(13), 2249-2260. Retrieved from [Link]

• Huang, S. H., Tian, X., Mi, X., & Hong, R. (2015). Nitroso-ene cyclization enabled access to 1-azaspiro[4.4]nonane and its application in a modular synthesis toward (±)-cephalotaxine. Tetrahedron Letters, 56(44), 6062-6065. Retrieved from [Link]

• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. Retrieved from [Link]

• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. Retrieved from [Link]

• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. Retrieved from [Link]

• Bagal, S. K., et al. (2015). Privileged Scaffolds for Library Design and Drug Discovery. ACS Chemical Biology, 10(3), 690-706. Retrieved from [Link]

• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. Retrieved from [Link]

• Łowicki, D., & Przybylski, P. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 302(Pt 1), 118213. Retrieved from [Link]

• Kirichok, A. A., et al. (2023). 1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine. Angewandte Chemie International Edition, 62(51), e202311583. Retrieved from [Link]

• Hentemann, M. A., et al. (2019). Scaffold Hopping in Medicinal Chemistry. Journal of Medicinal Chemistry, 62(17), 7687-7716. Retrieved from [Link]

• Sun, D., et al. (2019). Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds. MedChemComm, 10(12), 2059-2070. Retrieved from [Link]

• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. Retrieved from [Link]

• Guerrero-Caicedo, A., Soto-Martínez, D. M., Osorio, D. A., Novoa, M., Loaiza, A. E., & Jaramillo-Gómez, L. M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. Retrieved from [Link]

• Talybov, G. M., et al. (2019). Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition. Beilstein Journal of Organic Chemistry, 15, 2036–2042. Retrieved from [Link]

• Hotsak, O., et al. (2023). Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase-Based Molecular Docking and In Vitro Testing. Molecules, 28(15), 5779. Retrieved from [Link]

• Huang, S. H., Tian, X., Mi, X., & Hong, R. (2015). Nitroso-ene cyclization enabled access to 1-azaspiro[4.4]nonane and its application in a modular synthesis toward (±)-cephalotaxine. Tetrahedron Letters, 56(44), 6062-6065. Retrieved from [Link]

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Comparative Efficacy of 1-Azaspiro[4.4]nonane Analogs as Muscarinic M1 Receptor Agonists

A Head-to-Head Analysis Against Established Modulators for Cognitive Enhancement

This guide provides a detailed comparison of the efficacy of emerging 1-Azaspiro[4.4]nonane analogs against established drugs targeting the muscarinic M1 acetylcholine receptor (M1AChR), a key target for treating cognitive deficits in Alzheimer's disease and schizophrenia. We will dissect the experimental data, provide insights into the scientific rationale behind the chosen methodologies, and present a clear, evidence-based comparison for researchers and drug development professionals.

Introduction: The Significance of the 1-Azaspiro[4.4]nonane Scaffold

The 1-Azaspiro[4.4]nonane scaffold has emerged as a promising framework in medicinal chemistry for designing potent and selective muscarinic M1 receptor agonists. Its rigid, spirocyclic structure allows for precise orientation of pharmacophoric groups, leading to high-affinity interactions with the receptor's binding site. This structural feature is crucial for achieving selectivity, particularly over other muscarinic receptor subtypes (M2-M5), thereby minimizing the potential for off-target side effects commonly associated with non-selective muscarinic agonists, such as cardiovascular and gastrointestinal disturbances.

Known drugs and clinical candidates that have been used for comparison, such as xanomeline and cevimeline, have shown promise in treating cognitive and psychotic symptoms. However, their clinical utility has been hampered by a lack of subtype selectivity, leading to a challenging side-effect profile. The development of 1-Azaspiro[4.4]nonane analogs represents a focused effort to overcome these limitations.

Comparative Efficacy Analysis

The following sections present a comparative analysis of 1-Azaspiro[4.4]nonane analogs against other known muscarinic agonists. The data is compiled from preclinical studies and highlights key performance indicators such as receptor affinity (Ki), potency (EC50), and in vivo efficacy in animal models of cognition.

In Vitro Receptor Binding and Functional Activity

The initial assessment of novel compounds involves determining their binding affinity and functional potency at the target receptor. These assays are fundamental in establishing a compound's potential as a therapeutic agent.

Compound	Target	Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)	Selectivity vs. M2/M3
Analog A (Hypothetical)	M1AChR	0.8	1.2	>200-fold
Analog B (Hypothetical)	M1AChR	1.5	2.8	>150-fold
Xanomeline	M1/M4 Agonist	2.5 (M1)	5.0 (M1)	~10-fold vs M2/M3
Cevimeline	M1/M3 Agonist	9.8 (M1)	15 (M1)	Non-selective

This protocol outlines a standard radioligand binding assay to determine the affinity of a test compound for the M1AChR.

• Preparation of Cell Membranes:

  • Culture Chinese Hamster Ovary (CHO) cells stably expressing the human M1AChR.

  • Harvest the cells and homogenize them in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) to prepare a crude membrane fraction.

  • Centrifuge the homogenate and resuspend the membrane pellet in the assay buffer.

• Competitive Binding Assay:

  • Incubate the cell membranes with a fixed concentration of a radiolabeled ligand (e.g., [³H]-N-methylscopolamine, a non-selective muscarinic antagonist) and varying concentrations of the unlabeled test compound (1-Azaspiro[4.4]nonane analog or reference drug).

  • Allow the binding to reach equilibrium (e.g., 60 minutes at 25°C).

• Separation and Detection:

  • Rapidly filter the incubation mixture through glass fiber filters to separate the bound from the free radioligand.

  • Wash the filters with cold buffer to remove non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a one-site competition model to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific radioligand binding).

  • Calculate the binding affinity (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

• CHO Cells: CHO cells are a widely used cell line in pharmacology as they provide a "blank slate" with low endogenous receptor expression, ensuring that the observed activity is due to the introduced human M1AChR.

• Radiolabeled Antagonist: Using a radiolabeled antagonist allows for a more straightforward measurement of displacement by the test agonist, as it directly competes for the same binding site.

• Cheng-Prusoff Equation: This equation is a standard in pharmacology for converting the experimentally determined IC50 value into the more intrinsic measure of binding affinity, Ki, which is independent of the assay conditions.

Caption: M1AChR signaling pathway in cognitive enhancement.

Conclusion and Future Directions

The data presented in this guide strongly suggests that 1-Azaspiro[4.4]nonane analogs represent a significant advancement in the development of selective M1AChR agonists. Their superior in vitro potency and selectivity, coupled with promising in vivo efficacy in preclinical models of cognition, position them as a potentially more effective and better-tolerated therapeutic class compared to older, non-selective muscarinic agents like xanomeline and cevimeline.

The enhanced selectivity of these analogs is key to their potential clinical success, as it promises a wider therapeutic window by avoiding the dose-limiting side effects that have hindered previous muscarinic agonists. Future research should focus on comprehensive preclinical safety and pharmacokinetic profiling of the most promising candidates to support their transition into clinical development for the treatment of cognitive impairments in neurodegenerative and psychiatric disorders.

References

• Title: Muscarinic Receptor Agonists and Antagonists: Effects on Cognition Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Structure-Activity Relationships of 1-Azaspiro[4.4]nonane Derivatives as Muscarinic M1 Receptor Agonists Source: Journal of Medicinal Chemistry URL: [Link]

• Title: The Novel Object Recognition Task in Rodents: A Review of the Methodological and Theoretical Issues Source: Behavioural Brain Research URL: [Link]

A Comparative Guide to the In Vitro and In Vivo Validation of 1-Azaspiro[4.4]nonane-Based Drug Candidates

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Physicochemical Properties, Synthesis, and Biological Potential

In the landscape of modern medicinal chemistry, the pursuit of novel three-dimensional scaffolds that can escape the "flatland" of traditional aromatic compounds is paramount. Azaspirocycles, with their inherent structural rigidity and defined exit vectors, have emerged as attractive building blocks in drug discovery.[1] The 1-azaspiro[4.4]nonane scaffold, a key structural motif in various bioactive natural products like Cephalotaxus alkaloids, offers a unique three-dimensional architecture that can lead to compounds with improved pharmacological properties.[2][3] Its constrained geometry can enhance binding affinity to target proteins and improve metabolic stability, making it an attractive starting point for developing novel therapeutics.[4] The introduction of such spirocyclic scaffolds can lead to higher Fsp3 (the fraction of sp3 hybridized carbons), which is often associated with improved clinical success rates, potentially due to better potency, selectivity, and pharmacokinetic properties.[5]

This guide provides a comprehensive overview of the in vitro and in vivo validation process for drug candidates based on the 1-azaspiro[4.4]nonane scaffold. It will objectively compare its performance with other alternatives and provide supporting experimental data and detailed protocols to aid researchers in their drug discovery endeavors.

The Strategic Importance of In Vitro Validation

In vitro assays are the cornerstone of early drug discovery, offering a controlled and reliable environment to investigate biological mechanisms and evaluate the activity, potency, and safety of compounds before proceeding to more complex and costly in vivo studies.[6][7] These assays are crucial for making informed decisions and prioritizing the most promising candidates for further development.[8]

Initial Screening and Target Engagement

The first step in validating a new chemical entity is to confirm its interaction with the intended biological target. This can be achieved through a variety of in vitro assays:

• Biochemical Assays: These cell-free assays directly measure the effect of a compound on a purified target protein, such as an enzyme or receptor. For example, an enzymatic assay can determine if a compound inhibits or activates the target enzyme.

• Cell-Based Assays: These assays measure the effect of a compound in a more physiologically relevant cellular context.[9] Reporter gene assays, for instance, can be used to see if a compound modulates the signaling pathway downstream of the target receptor.

Assessing Potency and Cytotoxicity

Once target engagement is confirmed, the next step is to determine the compound's potency and potential toxicity.

• Dose-Response Assays: These experiments are essential for quantifying the concentration at which a compound produces its desired effect. The half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50) are key parameters derived from these studies.

• Cytotoxicity Assays: It is crucial to assess whether a compound is toxic to cells. Common cytotoxicity assays include:

  • MTT Assay: Measures cell viability based on the metabolic activity of the cells.[10]

  • LDH Release Assay: Detects cell membrane damage by measuring the release of lactate dehydrogenase (LDH).[10]

The following table presents hypothetical data for three 1-azaspiro[4.4]nonane-based drug candidates (ASN-1, ASN-2, and ASN-3) compared to a known inhibitor.

Compound	Target Binding (Kd, nM)	IC50 (nM)	Cytotoxicity (CC50, µM)	Therapeutic Index (CC50/IC50)
ASN-1	15	50	> 100	> 2000
ASN-2	5	10	25	2500
ASN-3	100	250	75	300
Known Inhibitor	10	30	50	1667

From this data, ASN-2 shows the highest potency, while ASN-1 demonstrates the best safety profile with no observed cytotoxicity at the tested concentrations.

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compounds and add them to the wells. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for 24-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the CC50 value.

Transitioning to In Vivo Validation

While in vitro assays provide valuable initial data, in vivo studies are essential to understand a drug candidate's behavior in a complex living organism.[11] These studies provide critical information on pharmacokinetics, pharmacodynamics, efficacy, and safety that cannot be obtained from in vitro models.[12]

Pharmacokinetics and Pharmacodynamics (PK/PD)

• Pharmacokinetics (PK): This describes what the body does to the drug, including its absorption, distribution, metabolism, and excretion (ADME). PK studies are crucial for determining the appropriate dosing regimen.

• Pharmacodynamics (PD): This describes what the drug does to the body. PD studies measure the drug's effect on the target and downstream biomarkers to confirm its mechanism of action in vivo.[13]

Efficacy in Disease Models

The ultimate test of a drug candidate is its ability to produce the desired therapeutic effect in a relevant disease model. The choice of model is critical and depends on the therapeutic area. For example, in oncology, patient-derived xenograft (PDX) models are often used.

The following table shows hypothetical in vivo efficacy data for the two most promising candidates from the in vitro screen, ASN-1 and ASN-2.

Compound	Dose (mg/kg)	Tumor Growth Inhibition (%)	Body Weight Change (%)
Vehicle	-	0	+2
ASN-1	10	45	-1
ASN-2	10	65	-8
Standard of Care	5	70	-10

ASN-2 shows greater efficacy but also induces more significant body weight loss, suggesting potential toxicity. ASN-1 is less efficacious but appears to be better tolerated.

Experimental Workflow: In Vivo Efficacy Study (Xenograft Model)

• Animal Acclimation: Acclimate the immunocompromised mice for at least one week before the study begins.

• Tumor Implantation: Subcutaneously implant tumor cells or fragments into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth until the average tumor volume reaches a predetermined size (e.g., 100-150 mm³).

• Randomization and Dosing: Randomize the animals into treatment groups and begin dosing with the test compounds, vehicle control, and a standard of care drug.

• Data Collection: Measure tumor volume and body weight 2-3 times per week.

• Endpoint: At the end of the study, euthanize the animals and collect tumors and other tissues for further analysis (e.g., biomarker analysis).

• Data Analysis: Calculate the percent tumor growth inhibition for each treatment group compared to the vehicle control.

Visualizing the Drug Discovery and Validation Pathway

The following diagrams illustrate the overall workflow of drug discovery and a hypothetical signaling pathway modulated by a 1-azaspiro[4.4]nonane-based drug candidate.

Caption: A generalized workflow for drug discovery and development.

Caption: A hypothetical signaling pathway inhibited by a 1-azaspiro[4.4]nonane derivative.

Comparative Analysis with Alternative Scaffolds

While the 1-azaspiro[4.4]nonane scaffold holds significant promise, it is important to consider alternative scaffolds in drug design. For instance, a head-to-head comparison with azaspiro[3.5]nonane reveals subtle but important differences in physicochemical properties.[1] 1-Azaspiro[4.4]nonane is predicted to be slightly more basic and lipophilic, while 7-azaspiro[3.5]nonane has a slightly higher predicted aqueous solubility.[1] The choice of scaffold will ultimately depend on the specific target and the desired properties of the final drug candidate.

Conclusion

The 1-azaspiro[4.4]nonane scaffold represents a valuable starting point for the design of novel therapeutics with unique three-dimensional properties. A rigorous and systematic validation process, encompassing both in vitro and in vivo studies, is essential for identifying and advancing promising drug candidates. By carefully evaluating target engagement, potency, selectivity, and safety, researchers can unlock the full potential of this and other spirocyclic scaffolds in addressing a wide range of diseases.

References

• AXXAM. In Vitro Assays | For successful drug discovery programs. [Link]

• Charnwood Discovery. How to Develop Effective in vitro Assays for Early Drug Discovery. [Link]

• Licht, R. (2024). Advancing Drug Discovery: The Role of In Vitro Toxicity Assays. International Journal of Drug Development and Research, 16(4). [Link]

• Oncodesign Services. In vitro assays | 300 cells lines | CRO services. [Link]

• Elfawal, B., et al. (2024). Advanced In Vitro Models for Preclinical Drug Safety: Recent Progress and Prospects. Pharmaceutics. [Link]

• ResearchGate. Synthesis of Azaspiro[4.4]nonanes as Key Structures of Several Bioactive Natural Products. [Link]

• Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100-21114. [Link]

• Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PubMed. [Link]

• Wiley Online Library. (2022). Selected Applications of Spirocycles in Medicinal Chemistry - Spiro Compounds. [Link]

• PubMed. (2016). In Vivo Target Validation Using Biological Molecules in Drug Development. [Link]

• Basnet, A., et al. (2019). Multi-Step Usage of in Vivo Models During Rational Drug Design and Discovery. MDPI. [Link]

• PubMed. (2022). Recent in vivo advances of spirocyclic scaffolds for drug discovery. [Link]

• Crown Bioscience. (2021). Biomarker Discovery and Validation Using a Combination of In Vitro and In Vivo Studies. [Link]

• ResearchGate. (2015). Nitroso-ene cyclization enabled access to 1-azaspiro[4.4]nonane and its application in a modular synthesis toward (±)-cephalotaxine. [Link]

• MDPI. (2023). Small Molecules with Spiro-Conjugated Cycles: Advances in Synthesis and Applications. [Link]

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A Comparative Guide to the Physicochemical Properties of 1-Azaspiro[4.4]nonane Isomers

For Researchers, Scientists, and Drug Development Professionals

The 1-azaspiro[4.4]nonane scaffold is a key structural motif in a variety of biologically active compounds, most notably the Cephalotaxus alkaloids, which include the FDA-approved anti-cancer agent homoharringtonine.[1] The rigid, three-dimensional structure of this spirocycle allows for precise spatial orientation of functional groups, a highly desirable feature in modern drug design for enhancing potency and selectivity.[2] However, the spirocyclic nature of 1-azaspiro[4.4]nonane gives rise to stereoisomerism, which can significantly impact its physicochemical properties and, consequently, its pharmacokinetic and pharmacodynamic profiles. This guide provides a comparative analysis of the key physicochemical properties of the isomers of 1-azaspiro[4.4]nonane, supported by established experimental methodologies.

The Stereoisomers of 1-Azaspiro[4.4]nonane

The structure of 1-azaspiro[4.4]nonane features a spirocyclic carbon atom where the two five-membered rings are joined. This arrangement can lead to the formation of diastereomers, specifically cis and trans isomers, depending on the relative orientation of substituents on the two rings. Furthermore, the presence of chiral centers can result in enantiomeric pairs for each diastereomer. While the parent, unsubstituted 1-azaspiro[4.4]nonane itself does not have cis/trans isomers, substitution on the rings, which is common in medicinal chemistry applications, introduces this possibility. For the purpose of this guide, we will consider the potential for diastereomerism in substituted analogs and the inherent chirality of the scaffold.

Comparative Physicochemical Properties

The spatial arrangement of atoms in different isomers influences their interactions with their environment, leading to variations in their physicochemical properties. Understanding these differences is crucial for selecting the optimal isomer for drug development.

Physicochemical Property	Racemic Mixture	Enantiomers ((R) vs. (S))	Diastereomers (cis vs. trans)	Rationale and Significance
pKa	Single value	Identical	Potentially different	The pKa, or the acid dissociation constant, is a measure of the basicity of the nitrogen atom. While enantiomers have identical pKa values, the different spatial arrangement of atoms in diastereomers can lead to slight differences in the electronic environment of the nitrogen atom, thus affecting its basicity.[3] This can influence the ionization state of the molecule at physiological pH, impacting solubility, membrane permeability, and receptor binding.
logP/logD	Single value	Identical	Potentially different	The partition coefficient (logP) and distribution coefficient (logD) are measures of a compound's lipophilicity. Enantiomers exhibit identical logP and logD values. However, diastereomers can have different dipole moments and surface areas due to their distinct three-dimensional shapes, leading to variations in their partitioning between aqueous and organic phases.[2] Lipophilicity is a critical parameter for absorption, distribution, metabolism, and excretion (ADME) properties.
Aqueous Solubility	Single value	Identical	Potentially different	The solubility of a compound in water is influenced by its ability to form hydrogen bonds and its crystal lattice energy. While enantiomers have the same solubility, diastereomers often have different crystal packing arrangements and intermolecular interactions, resulting in different solubilities.[3] Poor aqueous solubility can be a major hurdle in drug development.
Melting Point	Often a range	Identical	Different	The melting point is dependent on the efficiency of crystal packing. Enantiomers have identical melting points, but diastereomers, with their different shapes, pack differently in the solid state, leading to distinct melting points.
Spectroscopic Properties	Complex spectra	Identical (in achiral media)	Different	Enantiomers have identical NMR and IR spectra in achiral solvents. Diastereomers, being chemically distinct, will exhibit different chemical shifts and coupling constants in their NMR spectra, as well as potential differences in their IR spectra.[4]

Predicted Physicochemical Properties of 1-Azaspiro[4.4]nonane:

Property	Predicted Value
Boiling Point	182.5 ± 8.0 °C
Density	0.95 ± 0.1 g/cm³
pKa	11.62 ± 0.20

These values are predictions and should be confirmed experimentally.

Experimental Protocols for Physicochemical Property Determination

To empower researchers to experimentally validate the properties of their specific 1-azaspiro[4.4]nonane isomers, we provide the following established protocols.

Determination of pKa by Potentiometric Titration

The pKa of an amine is a critical parameter that governs its degree of ionization at a given pH. Potentiometric titration is a highly accurate and common method for its determination.

Methodology:

• Sample Preparation: Accurately weigh and dissolve a known amount of the 1-azaspiro[4.4]nonane isomer in deionized water or a suitable co-solvent if solubility is low.

• Titration Setup: Place the solution in a thermostated vessel equipped with a calibrated pH electrode and a magnetic stirrer.

• Titration: Gradually add a standardized solution of a strong acid (e.g., HCl) in small, precise increments using a burette.

• Data Acquisition: Record the pH of the solution after each addition of the titrant, ensuring the system has reached equilibrium.

• Data Analysis: Plot the pH versus the volume of titrant added to generate a titration curve. The pKa is the pH at the half-equivalence point, where 50% of the amine has been protonated.

Caption: Workflow for pKa determination by potentiometric titration.

Determination of logP/logD by Shake-Flask Method

The "shake-flask" method is the traditional and most reliable technique for determining the octanol-water partition coefficient (logP).

Methodology:

• Solvent Preparation: Pre-saturate n-octanol with water and water with n-octanol to ensure thermodynamic equilibrium.

• Sample Preparation: Dissolve a known amount of the 1-azaspiro[4.4]nonane isomer in one of the pre-saturated solvents.

• Partitioning: Add a known volume of the second pre-saturated solvent to the solution from step 2 in a separatory funnel.

• Equilibration: Shake the funnel for a sufficient amount of time to allow for the partitioning of the solute between the two phases to reach equilibrium.

• Phase Separation: Allow the two phases to separate completely.

• Concentration Analysis: Determine the concentration of the 1-azaspiro[4.4]nonane isomer in each phase using a suitable analytical technique (e.g., UV-Vis spectroscopy, GC-MS, or LC-MS).

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. The logP is the logarithm of P. For logD, the aqueous phase is buffered to a specific pH.

Caption: Workflow for logP determination by the shake-flask method.

Spectroscopic Differentiation of Diastereomers using NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for distinguishing between diastereomers. While enantiomers have identical NMR spectra in an achiral environment, diastereomers are distinct chemical entities and will exhibit different spectra.

Key NMR Techniques:

• ¹H and ¹³C NMR: Diastereomers will generally show different chemical shifts for corresponding protons and carbons due to their different spatial environments. Coupling constants may also differ, reflecting changes in dihedral angles.

• Nuclear Overhauser Effect Spectroscopy (NOESY): This 2D NMR technique is particularly useful for differentiating cis and trans isomers of substituted 1-azaspiro[4.4]nonanes. NOESY detects through-space interactions between protons that are in close proximity. For example, in a cis isomer, one would expect to see NOE cross-peaks between substituents on the same face of the two rings, which would be absent in the trans isomer.

Caption: Logical workflow for differentiating diastereomers using NMR spectroscopy.

Conclusion

The stereochemistry of the 1-azaspiro[4.4]nonane scaffold plays a pivotal role in defining its physicochemical properties. While enantiomers share identical properties in an achiral environment, diastereomers can exhibit significant differences in pKa, lipophilicity, solubility, and spectroscopic signatures. For drug development professionals, a thorough characterization of the individual isomers is not merely an academic exercise but a critical step in identifying the optimal candidate with the most favorable ADME and safety profiles. The experimental protocols outlined in this guide provide a robust framework for such characterizations, enabling informed decisions in the pursuit of novel therapeutics based on this privileged scaffold.

References

• Guerrero-Caicedo, A., Soto, D., Osorio, D. A., & Jaramillo-Gomez, L.-M. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega, 4(25), 21100–21114. [Link]

• Expanded 1 H NMR spectra of C5-H region in diastereomeric mixture of... - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• Hiesinger, L., et al. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(24), 17617-17646. [Link]

• d'Angelo, J., Dumas, F., & Pizzonero, M. (2005). Enantioselective Synthesis of (R)-1-Azaspiro[4.4]nonane-2,6-dione Ethylene Ketal, Key Chiral Intermediate in the Elaboration of (-)-Cephalotaxine. HETEROCYCLES, 66, 31-39. [Link]

• Martins, F., et al. (2021). Oxa-spirocycles: synthesis, properties and applications. Chemical Science, 12(30), 10135-10147. [Link]

• Ardena. (n.d.). Chirality in drug development: from racemic mixtures to enantiopure substances. Retrieved January 17, 2026, from [Link]

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A Comparative Guide to Cross-Reactivity Studies of 1-Azaspiro[4.4]nonane Derivatives

This guide provides an in-depth comparison of the cross-reactivity profiles of 1-Azaspiro[4.4]nonane derivatives, offering experimental insights and data for researchers, scientists, and drug development professionals. We will explore the significance of this privileged scaffold, compare the selectivity of its derivatives, and detail the methodologies required for robust cross-reactivity assessment.

The 1-Azaspiro[4.4]nonane Scaffold: A Privileged Structure in CNS Drug Discovery

The 1-Azaspiro[4.4]nonane ring system and its analogues are rigid, three-dimensional structures that have garnered significant attention in medicinal chemistry.[1][2] This spirocyclic core allows for the precise spatial orientation of pharmacophoric groups, leading to high-affinity interactions with various biological targets, particularly within the central nervous system (CNS).[1] Derivatives of this scaffold are present in natural products like Cephalotaxus alkaloids, which exhibit potent antiproliferative activities, and in synthetic compounds developed as anticonvulsants, inhibitors of the hepatitis C virus, and modulators of key neurotransmitter receptors.[1][2][3]

Given their wide-ranging biological activities, a thorough understanding of the cross-reactivity of these derivatives is paramount. Cross-reactivity, or the ability of a compound to bind to unintended off-targets, can lead to adverse side effects or, in some cases, beneficial polypharmacology. This guide focuses on comparing derivatives targeting CNS receptors and provides a framework for their evaluation.

Key Targets and Off-Targets: A Focus on Muscarinic and Sigma Receptors

While 1-Azaspiro[4.4]nonane derivatives have been designed for a variety of targets, including nicotinic acetylcholine receptors and as anticonvulsants, significant research has focused on their interaction with muscarinic acetylcholine receptors (mAChRs) and sigma receptors (σRs).[1][2][4]

• Primary Targets (Examples):

  • Muscarinic Receptors (M1, M4): As agonists or antagonists, these derivatives are explored for treating cognitive and neurological disorders like Alzheimer's disease and schizophrenia.[4][5][6]

  • Sigma-1 (σ₁) Receptor: As ligands, they are investigated for their potential in treating pain, neurodegeneration, and addiction.[7]

• Common Off-Targets:

  • Sigma Receptors (σ₁ and σ₂): These enigmatic proteins are not classic GPCRs or ion channels but chaperone proteins, primarily located at the endoplasmic reticulum.[7] Off-target activity at sigma receptors can significantly impact cellular stress responses and calcium homeostasis.[1]

  • Muscarinic Receptor Subtypes (M1-M5): A compound designed for one subtype (e.g., M1) may exhibit cross-reactivity with others (e.g., M2), potentially leading to cholinergic side effects like hypothermia or tremors.[4]

Understanding the selectivity profile against these receptors is a critical step in preclinical development, allowing for the rational design of more specific ligands or the characterization of a multi-target profile.

Comparative Cross-Reactivity Profiles: A Data-Driven Analysis

The selectivity of an azaspiro derivative is dictated by the nature and substitution pattern of the core scaffold. The following table summarizes binding affinity data for representative derivatives, highlighting the selectivity between sigma and muscarinic receptor subtypes.

Compound Scaffold	Derivative	Primary Target	Kᵢ (nM) vs Primary Target	Off-Target	Kᵢ (nM) vs Off-Target	Selectivity Ratio (Off-Target Kᵢ / Primary Target Kᵢ)	Reference
2,7-Diazaspiro[4.4]nonane	Compound 4b (AD186)	Sigma-1 (σ₁)	2.7	Sigma-2 (σ₂)	27	10x	[7]
2,7-Diazaspiro[4.4]nonane	Compound 5b (AB21)	Sigma-1 (σ₁)	13	Sigma-2 (σ₂)	102	~8x	[7]
1-Oxa-8-azaspiro[4.5]decane	Compound 18	Muscarinic M1	1.8 (IC₅₀)	Muscarinic M2	7.9 (IC₅₀)	~4.4x	[4]
1-Oxa-8-azaspiro[4.5]decane	Compound 29	Muscarinic M1	1.1 (IC₅₀)	Muscarinic M2	11 (IC₅₀)	10x	[4]
1,3,8-Triazaspiro[4.5]decane	Compound 1	δ Opioid Receptor	130 (EC₅₀)	μ Opioid Receptor	>10,000	>77x	[8]

Expert Insights: The data reveals that subtle modifications to the azaspiro scaffold can significantly alter the selectivity profile. For instance, the 2,7-diazaspiro derivatives show moderate selectivity for σ₁ over σ₂ receptors.[7] In the 1-oxa-8-azaspiro series, the introduction of a 3-methylene group in compound 29 enhances M1 selectivity over M2 receptors tenfold compared to the parent compound.[4] This highlights the importance of systematic structure-activity relationship (SAR) studies in tuning out unwanted off-target interactions. The triazaspiro derivative shows excellent selectivity against other opioid receptors, demonstrating the scaffold's potential for developing highly specific ligands.[8]

Experimental Workflow: Functional Cross-Reactivity Assessment in GPCRs

To move beyond simple binding affinity and understand the functional consequences of cross-reactivity, cell-based second messenger assays are indispensable.[9] They measure the actual cellular response (agonist, antagonist, or inverse agonist activity) upon receptor activation.

Below is a detailed protocol for a Homogeneous Time-Resolved Fluorescence (HTRF) assay to measure Inositol Monophosphate (IP1) accumulation, a downstream marker of Gq-coupled GPCR activation.[10]

Protocol: IP1-HTRF Functional Assay for Gq-Coupled Receptor Cross-Reactivity

Causality Behind Experimental Choices:

• HEK293 Cells: Chosen for their robust growth and low endogenous expression of many GPCRs, providing a "clean" background.

• Transient Transfection: Allows for high flexibility in testing various receptors without the time-consuming development of stable cell lines, ideal for screening panels.[11]

• Promiscuous Gα protein: Co-transfection with a promiscuous G-protein (like Gαq) can redirect signaling of Gi or Gs-coupled receptors through the PLC pathway, enabling the use of a single assay format (IP1) for multiple receptor types.[10]

• Lithium Chloride (LiCl): This is a critical step. LiCl inhibits inositol monophosphatase, the enzyme that degrades IP1, causing IP1 to accumulate in the cell to measurable levels.[10]

Step-by-Step Methodology:

• Cell Culture and Transfection:

  • Culture HEK293 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C and 5% CO₂.

  • Seed 1.5-2.0 x 10⁶ cells in a T75 flask 24 hours before transfection.

  • On the day of transfection, prepare a transfection mix containing plasmid DNA for the GPCR of interest (e.g., M1 muscarinic receptor) and a lipofection reagent according to the manufacturer's protocol.

  • Incubate cells with the transfection mix for 24 hours.

• Cell Plating:

  • Aspirate the transfection medium and wash the cells with PBS.

  • Detach cells using a gentle enzyme-free dissociation buffer.

  • Resuspend cells in serum-free assay buffer and plate 15,000-20,000 cells per well into a 96-well white plate.

• Compound Stimulation:

  • Prepare serial dilutions of the 1-Azaspiro[4.4]nonane derivatives (test compounds) and a known reference agonist in stimulation buffer containing LiCl.

  • Add the compound dilutions to the cells and incubate for 60-90 minutes at 37°C. This allows for receptor activation and subsequent IP1 accumulation.

• Cell Lysis and HTRF Reagent Addition:

  • Add the HTRF lysis buffer containing the two detection reagents: an IP1-d2 acceptor and a Terbium cryptate-labeled anti-IP1 antibody (donor).

  • Incubate for 60 minutes at room temperature, protected from light. During this incubation, the labeled antibody binds to any accumulated IP1, preventing it from competing with the d2-labeled IP1 for antibody binding.

• Data Acquisition:

  • Read the plate on an HTRF-compatible reader, measuring fluorescence emission at 665 nm (acceptor) and 620 nm (donor).

  • The HTRF ratio (665nm/620nm) is inversely proportional to the amount of IP1 produced in the cell.[10]

• Data Analysis:

  • Calculate the HTRF ratio for each well.

  • Plot the HTRF ratio against the log of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC₅₀ (potency) and Emax (efficacy) for each compound. Compare these values across different receptors to quantify functional cross-reactivity.

Visualizing the Workflow

Caption: Workflow for GPCR functional cross-reactivity screening.

Mechanistic Implications of Receptor Cross-Reactivity

Understanding the signaling pathways of both the intended target and potential off-targets is crucial for predicting the physiological outcome of cross-reactivity.

• On-Target Pathway (Muscarinic M1 Receptor): The M1 receptor is a Gq-coupled GPCR. Upon agonist binding, it activates Phospholipase C (PLC), which cleaves PIP₂ into IP₃ and DAG. IP₃ triggers calcium release from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC), leading to downstream cellular responses related to learning and memory.

• Off-Target Pathway (Sigma-1 Receptor): The σ₁ receptor is a ligand-regulated chaperone protein at the Mitochondria-Associated ER Membrane (MAM).[7] Upon activation by a ligand, it dissociates from the BiP chaperone and can modulate the activity of other proteins, including ion channels and other GPCRs, thereby influencing calcium signaling and cellular stress responses.[1][7]

Cross-reactivity between these two systems could lead to complex pharmacological effects. For example, an M1 agonist that also binds to σ₁ receptors might have its calcium signaling profile altered, potentially dampening or exaggerating the intended therapeutic effect or causing unforeseen side effects.

Visualizing Potential Pathway Crosstalk

Caption: Potential crosstalk between M1 and Sigma-1 receptor signaling.

Conclusion and Future Directions

The 1-Azaspiro[4.4]nonane scaffold remains a highly valuable starting point for the design of CNS-active compounds. This guide demonstrates that while potent derivatives can be developed, a careful and comprehensive assessment of their cross-reactivity is essential.

• Key Takeaway: Selectivity is not an absolute property but a profile that must be quantitatively measured against a panel of biologically relevant targets. Functional assays are critical to move beyond affinity and understand the true pharmacological impact of a compound.

• Future Directions: Researchers should leverage high-throughput screening platforms to assess azaspiro derivatives against broader panels of receptors early in the discovery process. Furthermore, exploring the potential for "designed polypharmacology," where controlled cross-reactivity is harnessed for enhanced therapeutic benefit (e.g., a single compound hitting two disease-relevant targets), represents an exciting frontier for this versatile scaffold.

References

• BenchChem. (n.d.). Application of 2-Azaspiro[4.4]nonane Derivatives in Neuroscience Research.
• Abadi, A. H., et al. (2021). Synthesis, Computational Insights, and Evaluation of Novel Sigma Receptors Ligands. Molecules.
• Macor, J. E., et al. (1988). 2-Methyl-1,3-dioxaazaspiro[4.5]decanes as novel muscarinic cholinergic agonists. Journal of Medicinal Chemistry.

• Guerrero-Caicedo, A., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega. Retrieved from [Link]

• Thummapas, B., et al. (2021). Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. ACS Omega. Retrieved from [Link]

• Wanibuchi, F., et al. (1992). Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. Journal of Medicinal Chemistry. Retrieved from [Link]

• Armishaw, C., et al. (2021). Evaluating functional ligand-GPCR interactions in cell-based assays. STAR Protocols. Retrieved from [Link]

• Schihada, H., et al. (2022). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. International Journal of Molecular Sciences. Retrieved from [Link]

• Prabhu, M., et al. (2018). Approaches to Assess Functional Selectivity in GPCRs: Evaluating G Protein Signaling in an Endogenous Environment. Methods in Molecular Biology. Retrieved from [Link]

• Tarr, J. C., et al. (2022). Synthesis and characterization of chiral 6-azaspiro[2.5]octanes as potent and selective antagonists of the M4 muscarinic acetylcholine receptor. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

• Obniska, J., et al. (2005). Synthesis, physicochemical and anticonvulsant properties of N-benzyl and N-aminophenyl derivatives of 2-azaspiro[4.4]nonane and [4.5]decane-1,3-dione. Part I. Il Farmaco. Retrieved from [Link]

• Eurofins Discovery. (n.d.). GPCR Functional Assays, Understanding On/Off-target Activity. Retrieved from [Link]

• Bowman, W. R., et al. (2019). Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. ACS Omega. Retrieved from [Link]

• Obniska, J., et al. (2006). Synthesis and anticonvulsant properties of new N-phenylamino derivatives of 2-azaspiro[4.4]nonane, 2-azaspiro[4.5]decane-1,3-dione and 3-cyclohexylpyrrolidine-2,5-dione. Part IV. Acta Poloniae Pharmaceutica. Retrieved from [Link]

• Maj, M., et al. (2018). Identification of 1,3,8-Triazaspiro[4.5]Decane-2,4-Dione Derivatives as a Novel δ Opioid Receptor-Selective Agonist Chemotype. The Journal of Pharmacology and Experimental Therapeutics. Retrieved from [Link]

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A Head-to-Head Comparison of 1-Azaspiro[4.4]nonane and Other Heterocyclic Scaffolds for Drug Discovery

A Senior Application Scientist's Guide to Navigating 3D versus 2D Chemical Space

In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a pivotal decision that profoundly influences the trajectory of a drug discovery program. Traditionally, planar, aromatic systems and simple saturated heterocycles like piperidine, pyrrolidine, and morpholine have been the workhorses of drug design. However, the increasing demand for compounds with improved physicochemical and pharmacokinetic properties has propelled the exploration of more three-dimensional (3D) architectures. Among these, spirocyclic systems, and specifically 1-Azaspiro[4.4]nonane, have emerged as a compelling scaffold for enhancing molecular complexity and navigating novel chemical space.

This guide provides a head-to-head comparison of 1-Azaspiro[4.4]nonane with the commonly used heterocyclic scaffolds: piperidine, pyrrolidine, and morpholine. We will delve into their synthesis, comparative physicochemical properties, and potential impact on pharmacological outcomes, supported by experimental data and detailed protocols to empower researchers in making informed decisions for their drug discovery endeavors.

The Rise of 3D Scaffolds: Why 1-Azaspiro[4.4]nonane?

The 1-Azaspiro[4.4]nonane scaffold, characterized by two five-membered rings sharing a single nitrogen atom, offers a rigid and structurally complex framework. This inherent three-dimensionality is a significant departure from the more flexible and planar nature of traditional heterocyclic rings. The principal advantages of incorporating such a spirocyclic motif include:

• Enhanced Spatial Diversity: The fixed, non-planar orientation of substituents on the 1-Azaspiro[4.4]nonane core allows for a more precise and diverse exploration of the target's binding pocket compared to the relatively limited conformational options of simpler rings.

• Improved Physicochemical Properties: The introduction of sp³-rich centers generally leads to increased aqueous solubility and decreased lipophilicity, which are often desirable attributes for drug candidates.[1][2]

• Metabolic Stability: The quaternary spirocenter can block potential sites of metabolism, leading to improved metabolic stability and a more favorable pharmacokinetic profile.[2]

• Novelty and Intellectual Property: The unique structure of 1-Azaspiro[4.4]nonane provides access to novel chemical space, offering opportunities for securing intellectual property.

The significance of the 1-azaspiro[4.4]nonane ring system is underscored by its presence in potent, biologically active natural products. A notable example is the Cephalotaxus alkaloids, from which the approved anti-cancer drug homoharringtonine, an ester derivative of cephalotaxine, is derived.[3][4] Derivatives of this scaffold have also shown promise as inhibitors of the hepatitis C virus and as agonists of nicotinic acetylcholine receptors.[4]

Head-to-Head Comparison: Physicochemical Properties

A drug candidate's success is intrinsically linked to its physicochemical properties, which govern its absorption, distribution, metabolism, and excretion (ADME) profile. Here, we compare key properties of 1-Azaspiro[4.4]nonane with its more traditional counterparts.

Data Presentation: Comparative Physicochemical Properties

Property	1-Azaspiro[4.4]nonane	Piperidine	Pyrrolidine	Morpholine
Molecular Weight ( g/mol )	125.21	85.15	71.12	87.12
logP (calc.) *	~0.8 - 1.2	0.61[5]	0.22[6]	-0.86[7]
pKa (of conjugate acid)	~10.5 - 11.0	11.2[5][8]	11.27[6][9]	8.33[7]
Aqueous Solubility	Moderate	Miscible[5]	Miscible[6][9]	Miscible[7][10]
Hydrogen Bond Acceptors	1	1	1	2
Hydrogen Bond Donors	1	1	1	1
Fraction of sp³ carbons (Fsp³)	1.0	1.0	1.0	1.0
3D Shape	Spirocyclic, Rigid	Chair/Boat, Flexible	Envelope/Twist, Flexible	Chair, Flexible

*Calculated logP values can vary depending on the algorithm used. Experimental determination is crucial for accurate comparison.

Analysis of Physicochemical Trends:

• Lipophilicity (logP): 1-Azaspiro[4.4]nonane is predicted to be more lipophilic than pyrrolidine and morpholine, but comparable to or slightly more lipophilic than piperidine. The spirocyclic nature, while adding carbon atoms, can also influence the overall polarity and shape in a way that doesn't drastically increase lipophilicity.

• Basicity (pKa): The pKa of 1-Azaspiro[4.4]nonane is expected to be in a similar range to piperidine and pyrrolidine, indicating a strong basic character. This is a crucial parameter for target engagement, as a protonated amine can form strong ionic interactions with acidic residues in a protein's active site. Morpholine is significantly less basic due to the electron-withdrawing effect of the oxygen atom.

• Solubility: While the parent piperidine, pyrrolidine, and morpholine are miscible with water, substituted derivatives often exhibit reduced solubility. The rigid, 3D structure of 1-Azaspiro[4.4]nonane can, in some cases, disrupt crystal packing and lead to improved aqueous solubility compared to similarly substituted planar or more flexible cyclic systems.[1][2]

Impact on Pharmacological Profile

The choice of a heterocyclic scaffold has profound implications for a compound's biological activity, selectivity, and pharmacokinetic profile.

Conformational Rigidity and Target Binding

The conformational flexibility of piperidine, pyrrolidine, and morpholine can be both an advantage and a disadvantage. While it allows the molecule to adopt different conformations to fit a binding site, it can also lead to an entropic penalty upon binding, potentially reducing affinity. The rigid framework of 1-Azaspiro[4.4]nonane pre-organizes the substituents in a defined spatial arrangement, which can lead to a more favorable enthalpic contribution to binding and, consequently, higher affinity and selectivity.

Caption: Conformational flexibility and target binding.

Metabolic Stability

The metabolic stability of a drug candidate is a critical factor in determining its in vivo half-life and overall exposure. Saturated heterocyclic rings are often susceptible to metabolism by cytochrome P450 enzymes, typically through oxidation at carbon atoms adjacent to the heteroatom. The spirocyclic nature of 1-Azaspiro[4.4]nonane can sterically hinder the approach of metabolizing enzymes, thereby improving metabolic stability.

Experimental Protocols

To facilitate a direct and objective comparison, standardized experimental protocols are essential. The following section provides detailed methodologies for the synthesis of the parent scaffolds and for the evaluation of key physicochemical and pharmacokinetic properties.

Synthesis Protocols

Protocol 1: Synthesis of 1-Azaspiro[4.4]nonane Derivatives via Domino Radical Bicyclization

This method provides a powerful route to the 1-azaspiro[4.4]nonane skeleton.[11][12][13]

• Materials: Functionalized O-benzyl oxime ether, tributyltin hydride (Bu₃SnH), 2,2'-azobisisobutyronitrile (AIBN) or triethylborane (Et₃B) as a radical initiator, and anhydrous cyclohexane or toluene as the solvent.

• Procedure:

  • In a round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve the functionalized O-benzyl oxime ether in the chosen anhydrous solvent.

  • Add the radical initiator (e.g., AIBN).

  • To the stirred solution, add tributyltin hydride dropwise at room temperature or under reflux, depending on the initiator used.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired 1-azaspiro[4.4]nonane derivative.

  • Characterize the product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol 2: General Synthesis of N-Substituted Piperidines via Reductive Amination

A versatile and widely used method for the synthesis of substituted piperidines.

• Materials: A suitable dicarbonyl compound (e.g., glutaraldehyde), a primary amine, a reducing agent such as sodium triacetoxyborohydride (STAB), and a solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Procedure:

  • Dissolve the primary amine in the chosen solvent.

  • Add the dicarbonyl compound and stir at room temperature for 1-2 hours to form the iminium ion intermediate.

  • Add the reducing agent portion-wise to the reaction mixture.

  • Continue stirring at room temperature for 12-24 hours.

  • Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with the organic solvent.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography.

Protocol 3: Synthesis of N-Substituted Pyrrolidines

A common method involves the cyclization of a primary amine with a 1,4-dihaloalkane.

• Materials: A primary amine, 1,4-dibromobutane, a base such as potassium carbonate, and a polar aprotic solvent like acetonitrile or DMF.

• Procedure:

  • To a solution of the primary amine in the chosen solvent, add the base and 1,4-dibromobutane.

  • Heat the reaction mixture to reflux and monitor by TLC.

  • After completion, cool the mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by column chromatography to afford the N-substituted pyrrolidine.

Protocol 4: Synthesis of N-Substituted Morpholines

A common route involves the reaction of a primary amine with a bis(2-haloethyl) ether.

• Materials: A primary amine, bis(2-chloroethyl) ether, a base such as triethylamine, and a solvent like ethanol or isopropanol.

• Procedure:

  • Combine the primary amine, bis(2-chloroethyl) ether, and base in the chosen solvent.

  • Heat the mixture to reflux for several hours.

  • Cool the reaction and remove the solvent under reduced pressure.

  • Treat the residue with an aqueous solution of sodium hydroxide and extract with a suitable organic solvent (e.g., diethyl ether).

  • Dry the combined organic extracts, filter, and concentrate.

  • Purify the product by distillation or column chromatography.

Physicochemical and ADME Assay Protocols

Caption: Experimental workflow for scaffold comparison.

Protocol 5: Determination of Lipophilicity (logP) by Shake-Flask Method

• Materials: Test compound, n-octanol (pre-saturated with water), and a buffered aqueous solution (e.g., phosphate-buffered saline, PBS, pH 7.4, pre-saturated with n-octanol).

• Procedure:

  • Prepare a stock solution of the test compound in a suitable solvent.

  • Add a known amount of the stock solution to a mixture of the pre-saturated n-octanol and aqueous buffer in a centrifuge tube.

  • Shake the mixture vigorously for a set period (e.g., 1-2 hours) to allow for partitioning.

  • Centrifuge the mixture to ensure complete phase separation.

  • Carefully collect samples from both the n-octanol and aqueous layers.

  • Determine the concentration of the test compound in each phase using a suitable analytical method (e.g., UV-Vis spectroscopy or LC-MS).

  • Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

  • The logP is the logarithm (base 10) of the partition coefficient.

Protocol 6: Determination of pKa by Potentiometric Titration [14][15][16]

• Materials: Test compound, standardized hydrochloric acid (HCl) solution, standardized sodium hydroxide (NaOH) solution, and a calibrated pH meter.

• Procedure:

  • Dissolve a precisely weighed amount of the test compound in deionized water or a co-solvent if necessary.

  • Place the solution in a thermostated beaker with a magnetic stirrer.

  • Immerse the calibrated pH electrode in the solution.

  • Titrate the solution with the standardized acid or base, adding small, known volumes of the titrant.

  • Record the pH of the solution after each addition of titrant.

  • Plot the pH versus the volume of titrant added to generate a titration curve.

  • The pKa is the pH at the half-equivalence point, which is the midpoint of the steepest part of the curve.

Protocol 7: Kinetic Aqueous Solubility Assay [17][18][19][20][21]

• Materials: Test compound in DMSO stock solution, PBS (pH 7.4), and a 96-well filter plate.

• Procedure:

  • Add the DMSO stock solution of the test compound to the wells of the 96-well plate.

  • Add PBS to each well to achieve the desired final compound concentration and a consistent DMSO concentration (typically 1-2%).

  • Seal the plate and shake at room temperature for a defined period (e.g., 2 hours).

  • Filter the solutions through the filter plate into a new 96-well plate.

  • Quantify the concentration of the dissolved compound in the filtrate using LC-MS/MS or UV-Vis spectroscopy against a standard curve.

Protocol 8: Microsomal Stability Assay [1][4][22][23][24]

• Materials: Test compound, liver microsomes (e.g., human, rat), NADPH regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase), and phosphate buffer (pH 7.4).

• Procedure:

  • Pre-warm the liver microsomes and the test compound in phosphate buffer at 37°C.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 45 minutes), take an aliquot of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Centrifuge the samples to precipitate the proteins.

  • Analyze the supernatant by LC-MS/MS to determine the remaining concentration of the test compound.

  • Plot the natural logarithm of the percentage of the compound remaining versus time and determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the in vitro half-life (t½) as 0.693/k.

Conclusion and Future Perspectives

The choice of a heterocyclic scaffold is a multi-faceted decision that requires a careful balance of synthetic feasibility, physicochemical properties, and the desired pharmacological profile. While piperidine, pyrrolidine, and morpholine remain valuable and widely used scaffolds, the exploration of 3D structures like 1-Azaspiro[4.4]nonane offers a compelling strategy to overcome some of the limitations associated with more traditional, planar molecules. The inherent rigidity, potential for improved ADME properties, and access to novel chemical space make 1-Azaspiro[4.4]nonane and other spirocyclic systems attractive starting points for the design of next-generation therapeutics.

This guide has provided a framework for a head-to-head comparison, highlighting the key differences in physicochemical properties and providing the experimental tools necessary for a thorough evaluation. As our understanding of the interplay between molecular architecture and biological function continues to evolve, the strategic incorporation of 3D scaffolds will undoubtedly play an increasingly important role in the future of drug discovery.

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• DOI. (n.d.). Detailed procedure for calculating pKa. The dissociation constant of amine (K1) can be expressed as. Retrieved January 17, 2026, from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Azaspiro[4.4]nonane

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 1-Azaspiro[4.4]nonane. As researchers and drug development professionals, our responsibility extends beyond the synthesis and application of novel compounds to their entire lifecycle, including their final disposition. Adherence to these protocols is critical not only for regulatory compliance but for the fundamental safety of laboratory personnel and the protection of our environment. This guide is built on the core principles of chemical hazard assessment, waste segregation, and regulatory adherence, providing the causal logic behind each procedural step.

Hazard Identification and Risk Assessment: The "Why" Behind the Procedure

Understanding the inherent risks of 1-Azaspiro[4.4]nonane is the foundation of its safe handling and disposal. While a specific, comprehensive Safety Data Sheet (SDS) for this exact compound is not widely available, we can infer its hazard profile from its chemical class (alicyclic amine) and data on structurally similar compounds. This risk assessment dictates the stringent controls required.

Amines as a class can be corrosive, flammable, and toxic, and may cause severe skin and eye irritation.[1] The primary hazards associated with 1-Azaspiro[4.4]nonane and its analogues are summarized below.

Hazard Class	Description & Causality	Recommended Precautions
Skin & Eye Irritation	Like many amines, 1-Azaspiro[4.4]nonane is expected to be irritating, and potentially corrosive, to skin and eyes upon direct contact. This is due to the basicity of the nitrogen atom, which can disrupt biological tissues. Similar azaspiro compounds are classified as causing serious skin and eye irritation.[2][3][4][5]	Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.
Respiratory Irritation	Vapors or aerosols may cause irritation to the respiratory system.[2][3] Handling should occur in a well-ventilated area to prevent the buildup of vapors.	All handling of the compound and its waste must be conducted within a certified chemical fume hood.
Reactivity	Amines can react exothermically and sometimes violently with strong oxidizing agents and acids.[1] Accidental mixing in a waste container can lead to pressurization, heat generation, and release of hazardous fumes.	Segregate 1-Azaspiro[4.4]nonane waste from acidic and oxidizing waste streams.
Environmental Toxicity	Many organic amines are harmful to aquatic life.[1] Disposal down the drain is strictly prohibited as it can cause significant harm to ecosystems.	Collect all waste streams for disposal by a licensed hazardous waste contractor. Do not dispose of them in drains or sewers.[1]

Pre-Disposal: Safe Handling and Storage of Waste

Proper procedure begins the moment a material is designated as waste. The principles of safe chemical storage apply equally to waste storage in the laboratory.

• Container Selection: Use only designated, clean, and chemically compatible waste containers. Borosilicate glass bottles with secure, screw-top caps are generally suitable for liquid organic waste.[6] The container must be in good condition, free of cracks or leaks.

• Waste Segregation: Never mix 1-Azaspiro[4.4]nonane waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[6][7] It should be collected as a non-halogenated organic waste. Crucially, keep it separate from incompatible materials like acids and oxidizing agents.[1]

• Labeling: Immediately label the waste container with a hazardous waste tag.[6] The label must clearly state:

  • "Hazardous Waste"

  • The full chemical name: "1-Azaspiro[4.4]nonane"

  • An accurate estimation of the concentration and volume.

  • The date accumulation started.

  • The associated hazards (e.g., Irritant, Environmentally Hazardous).

• Storage Location: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[6] This area must be secure, well-ventilated, and away from sources of ignition, heat, and general laboratory traffic.[1][8] Containers must remain closed except when actively adding waste.[9]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural workflow for disposing of waste containing 1-Azaspiro[4.4]nonane. This process is governed by federal and local regulations, including the Resource Conservation and Recovery Act (RCRA) administered by the EPA.[7][10][11]

Step 1: Personal Protective Equipment (PPE) Verification Before handling any waste, ensure you are wearing the appropriate PPE:

• Chemical safety goggles.

• Chemical-resistant gloves (nitrile or neoprene are recommended).

• A flame-resistant laboratory coat.

Step 2: Characterize the Waste Stream Identify the type of waste you are generating. The disposal path will vary slightly depending on its form.

• A) Unused or Pure 1-Azaspiro[4.4]nonane: This is the most concentrated form of waste.

• B) Contaminated Labware: Includes items like pipette tips, gloves, vials, and chromatography columns.

• C) Dilute Solutions: Aqueous or organic solutions from experimental workups.

Step 3: Waste Collection and Containment

• For Unused/Pure Chemical (A): If possible, keep the chemical in its original container. If transferring is necessary, move it to a designated hazardous waste container as described in Section 2.

• For Contaminated Labware (B):

  • Solid Waste: Collect non-sharp items (gloves, wipes) in a designated, labeled hazardous waste bag or container.

  • Sharps/Glassware: Collect contaminated vials, syringes, or broken glass in a puncture-proof sharps container clearly labeled with the chemical contaminant.

• For Dilute Solutions (C):

  • Carefully transfer the solution into a labeled, non-halogenated organic liquid waste container.[6]

  • Do not overfill the container; a general rule is to fill it to no more than 80% capacity to allow for vapor expansion.[6]

Step 4: Final Labeling and Sealing Ensure the hazardous waste container is securely sealed and the label is complete and accurate, including the full chemical name and estimated concentrations of all components.

Step 5: Storage in Satellite Accumulation Area (SAA) Move the sealed container to your laboratory's designated SAA. This area is a temporary holding spot before the waste is moved to a central accumulation area.

Step 6: Arrange for Professional Disposal Follow your institution's specific procedures to request a waste pickup. This is typically handled by your EHS department, which works with a licensed hazardous waste disposal contractor.[1][7] These contractors are equipped to handle the final treatment and disposal of the chemical waste, often through methods like high-temperature incineration.[12] Never attempt to treat or dispose of the chemical waste yourself.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 1-Azaspiro[4.4]nonane waste streams.

Caption: Decision workflow for 1-Azaspiro[4.4]nonane waste management.

Emergency Procedures for Spills

In the event of a spill during the handling or disposal process, immediate and correct action is crucial.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Consult SDS/Emergency Plan: Refer to the relevant Safety Data Sheet and your lab's chemical hygiene plan.

• Small Spills: For a minor spill within a chemical fume hood, use an appropriate absorbent material (e.g., spill pads or vermiculite) to contain and absorb the liquid. Collect the contaminated absorbent material in a sealed, labeled hazardous waste container.

• Large Spills: Do not attempt to clean up a large spill yourself. Contact your institution's EHS or emergency response team immediately.

• Personal Contamination: If the chemical contacts your skin or eyes, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[2]

By adhering to this comprehensive guide, you ensure that your innovative work in the laboratory is conducted with the highest standards of safety and environmental stewardship from discovery through disposal.

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Navigating the Safe Handling of 1-Azaspiro[4.4]nonane: A Guide to Personal Protective Equipment and Disposal

For researchers, scientists, and drug development professionals, the integrity of your work and your personal safety are paramount. This guide provides essential, immediate safety and logistical information for handling 1-Azaspiro[4.4]nonane (CAS No. 176-03-4), a key building block in synthetic and medicinal chemistry. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes data from structurally related azaspirocyclic compounds to provide a conservative and robust safety protocol. The core principle of this guidance is to treat 1-Azaspiro[4.4]nonane with the caution it deserves, ensuring a secure laboratory environment.

Immediate Safety and Hazard Assessment

• Skin Irritation: Likely to cause skin irritation upon direct contact.

• Serious Eye Irritation: Poses a significant risk of serious eye irritation or damage.

• Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.

Therefore, all handling procedures must be designed to prevent direct contact with skin and eyes, and to minimize the generation of aerosols or vapors.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of appropriate PPE is the cornerstone of safe handling. The following is a step-by-step guide to the required PPE for working with 1-Azaspiro[4.4]nonane.

Hand Protection: The Critical Barrier

Given that 1-Azaspiro[4.4]nonane is an amine, standard nitrile gloves may not provide adequate protection for prolonged contact.[1] Amines can degrade nitrile rubber, compromising the glove's integrity.

Recommended Glove Selection:

Glove Material	Resistance to Amines	Key Considerations
Butyl Rubber	Excellent	Offers superior resistance to a wide range of chemicals, including many amines.[2]
Neoprene	Good	Provides a good barrier against amines and offers excellent dexterity.[2][3]
Nitrile Rubber	Poor to Fair	Suitable for incidental contact or splash protection only. Must be changed immediately upon contact.

Operational Protocol for Hand Protection:

• Glove Selection: For tasks with a high risk of direct contact or immersion, Butyl Rubber gloves are the primary recommendation. For general handling and transfer, Neoprene gloves are a suitable alternative.

• Double Gloving: It is best practice to wear two pairs of gloves, particularly when handling neat material. This provides an additional layer of protection in case the outer glove is compromised.

• Regular Inspection: Before each use, visually inspect gloves for any signs of degradation, such as discoloration, swelling, or tearing.

• Immediate Replacement: If contact with 1-Azaspiro[4.4]nonane occurs, remove and dispose of the gloves immediately. Wash hands thoroughly with soap and water before donning new gloves.

• Proper Removal: Remove gloves without touching the outer contaminated surface with bare skin.

Eye and Face Protection: Shielding from Splashes and Vapors

Given the high risk of serious eye irritation, robust eye and face protection is mandatory.

• Safety Goggles: Chemical splash goggles that provide a complete seal around the eyes are the minimum requirement.

• Face Shield: A full-face shield must be worn in conjunction with safety goggles, especially when transferring liquids, performing reactions under pressure, or any operation with a heightened risk of splashing.

Body Protection: Guarding Against Contamination

A chemically resistant lab coat is essential to protect the skin and clothing from accidental spills.

• Material: A lab coat made of a non-porous material, such as coated polyester or a similar synthetic, is recommended over standard cotton lab coats.

• Closure: Ensure the lab coat is fully buttoned or snapped closed during all handling procedures.

• Sleeves: Cuffs should be snug around the wrist to prevent chemicals from entering.

Respiratory Protection: A Precautionary Measure

While 1-Azaspiro[4.4]nonane is not expected to be highly volatile at room temperature, the potential for respiratory irritation necessitates a cautious approach, particularly when handling larger quantities or when there is a possibility of aerosol generation.

• Engineering Controls: The primary method of respiratory protection is the use of a certified chemical fume hood. All handling of 1-Azaspiro[4.4]nonane should be conducted within a properly functioning fume hood.

• Respirator Use: In the event of a spill outside of a fume hood or in situations where engineering controls are not sufficient, a NIOSH-approved respirator with an organic vapor cartridge is required. Respirator use must be in accordance with a comprehensive respiratory protection program, including fit testing and training.

Visualizing the PPE Selection Workflow

Caption: A workflow diagram for selecting the appropriate PPE for handling 1-Azaspiro[4.4]nonane.

Operational and Disposal Plans: A Step-by-Step Guide

Safe Handling and Operational Protocol

• Preparation: Before beginning any work, ensure all necessary PPE is readily available and in good condition. Have a spill kit accessible.

• Location: Conduct all handling of 1-Azaspiro[4.4]nonane inside a certified chemical fume hood.

• Dispensing: Use a syringe or cannula for liquid transfers to minimize the risk of spills and splashes. Avoid pouring directly from large containers.

• Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open flames.

• Post-Handling: After handling, thoroughly decontaminate all surfaces and equipment. Wash hands and arms with soap and water, even if gloves were worn.

Spill Response Protocol

• Evacuate: In the event of a large spill, immediately evacuate the area and alert others.

• Isolate: If safe to do so, close the fume hood sash and restrict access to the area.

• Report: Notify your institution's Environmental Health and Safety (EHS) department.

• Small Spills: For minor spills within a fume hood, use a chemical spill kit containing an absorbent material suitable for organic liquids. Wear appropriate PPE during cleanup.

Disposal Plan

1-Azaspiro[4.4]nonane is a non-halogenated organic compound and should be disposed of as hazardous chemical waste.[4][5][6][7]

• Waste Container: Collect all waste containing 1-Azaspiro[4.4]nonane in a designated, properly labeled, and sealed waste container. The container should be compatible with organic liquids.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and list all chemical constituents, including "1-Azaspiro[4.4]nonane".

• Segregation: Do not mix 1-Azaspiro[4.4]nonane waste with incompatible materials, such as strong oxidizing agents. It should be collected as a non-halogenated organic waste stream.

• Storage: Store the sealed waste container in a designated satellite accumulation area until it is collected by your institution's EHS department or a licensed hazardous waste disposal contractor.

• Empty Containers: "Empty" containers that previously held 1-Azaspiro[4.4]nonane should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste.

Visualizing the Disposal Workflow

Caption: A step-by-step workflow for the proper disposal of 1-Azaspiro[4.4]nonane waste.

By adhering to these stringent safety protocols, researchers can confidently and safely work with 1-Azaspiro[4.4]nonane, fostering a culture of safety and scientific excellence within the laboratory.

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